13-Deacetyltaxachitriene A

Core Science & Biosynthesis

13-Deacetyltaxachitriene A: A Technical Guide to its Natural Source and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a bicyclic taxane (B156437) diterpenoid that has been isolated from plants of the Taxus genus, commonly known as yew trees. This technical guide provides an in-depth overview of the natural source of this compound, a generalized methodology for its isolation, a comparative analysis of the yields of related taxoids from its source, and a proposed biosynthetic pathway. The information presented herein is intended to support research and development efforts in natural product chemistry and drug discovery.

Natural Source

The primary natural source of 13-Deacetyltaxachitriene A is the Sumatran yew, Taxus sumatrana. Specifically, it has been identified in the branches of this evergreen tree. While other taxoids have been isolated from various parts of T. sumatrana, including the leaves, twigs, and stem bark, the branches are the documented source of 13-Deacetyltaxachitriene A.

Quantitative Data of Taxoids from Taxus sumatrana

While specific yield data for 13-Deacetyltaxachitriene A from Taxus sumatrana is not available in the reviewed scientific literature, the following table summarizes the reported yields of other prominent taxoids isolated from this species. This data provides a comparative context for the potential abundance of taxane diterpenoids in T. sumatrana.

Compound Name	Plant Part	Extraction Solvent	Reported Yield (mg from kg of plant material)	Reference
Taxol (Paclitaxel)	Needles	Methanol (B129727)	4.1	[1]
Cephalomannine	Needles	Methanol	Not specified	[1]
19-hydroxybaccatin III	Needles	Methanol	Not specified	[1]
7-epi-10-deacetyltaxol	Needles	Methanol	Not specified	[1]
Baccatin III	Needles	Methanol	Not specified	[1]
Tasumatrols M and N	Leaves and Twigs	Acetone	Not specified	[2]
Taxusumatrin	Stem Bark	Methanol	4.1	[3]

Experimental Protocols

The following is a generalized experimental protocol for the isolation of 13-Deacetyltaxachitriene A from the branches of Taxus sumatrana, based on established methodologies for the separation of taxoids from Taxus species.

1. Plant Material Collection and Preparation:

• Collect fresh branches of Taxus sumatrana.

• Air-dry the plant material in a well-ventilated area, protected from direct sunlight.

• Grind the dried branches into a coarse powder.

2. Extraction:

• Macerate the powdered plant material with methanol (or another suitable solvent like acetone) at room temperature for an extended period (e.g., 3-5 days), with occasional agitation.

• Filter the extract and repeat the extraction process with fresh solvent on the plant residue to ensure exhaustive extraction.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Solvent Partitioning:

• Suspend the crude extract in water and perform liquid-liquid partitioning with a series of organic solvents of increasing polarity (e.g., n-hexane, dichloromethane (B109758), ethyl acetate).

• Monitor the presence of taxoids in the different fractions using thin-layer chromatography (TLC). 13-Deacetyltaxachitriene A is expected to be in the moderately polar fractions (e.g., dichloromethane or ethyl acetate).

4. Chromatographic Purification:

• Subject the fraction containing the target compound to column chromatography over silica (B1680970) gel.

• Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate (B1210297) or acetone).

• Collect fractions and analyze them by TLC. Combine fractions containing spots corresponding to 13-Deacetyltaxachitriene A.

• Further purify the combined fractions using repeated column chromatography, preparative TLC, or high-performance liquid chromatography (HPLC) until the compound is isolated in a pure form.

5. Structure Elucidation:

• Confirm the structure of the isolated compound as 13-Deacetyltaxachitriene A using spectroscopic techniques, including:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR): 1H, 13C, COSY, HMQC, and HMBC experiments to establish the connectivity of protons and carbons and the overall structure.

  • Infrared (IR) Spectroscopy: To identify functional groups.

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

Proposed Biosynthetic Pathway

The biosynthesis of taxanes originates from the universal diterpenoid precursor, geranylgeranyl pyrophosphate (GGPP). The following diagram illustrates the generally accepted pathway leading to the taxane core and a proposed subsequent pathway to 13-Deacetyltaxachitriene A.

Caption: Proposed biosynthetic pathway of 13-Deacetyltaxachitriene A.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the isolation and characterization of 13-Deacetyltaxachitriene A.

References

• 1. Taxol and its related taxoids from the needles of Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New bicyclic taxane diterpenoids from Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Enigmatic Diterpenoid: Unraveling the Discovery of 13-Deacetyltaxachitriene A from Taxus sumatrana

For Immediate Release

Kaohsiung, Taiwan – The intricate web of natural products held within the Himalayan Yew, Taxus sumatrana, continues to be a source of novel chemical entities with potential therapeutic applications. Among these is the diterpenoid 13-Deacetyltaxachitriene A, a compound whose isolation from the branches of this coniferous tree has been confirmed, yet the primary scientific literature detailing its initial discovery and characterization remains elusive. This technical guide serves to consolidate the currently available information for researchers, scientists, and drug development professionals, while also highlighting the existing knowledge gaps.

While the original research publication outlining the specific isolation and structural elucidation of 13-Deacetyltaxachitriene A could not be retrieved through extensive database searches, its existence is verified through its listing by chemical suppliers, who cite its origin from Taxus sumatrana. The compound is identified by the Chemical Abstracts Service (CAS) registry number 239800-99-8 .

General Experimental Protocol for Taxoid Isolation from Taxus sumatrana

Based on numerous studies on the chemical constituents of Taxus sumatrana, a general methodology for the isolation of taxoid diterpenoids can be outlined. It is crucial to note that the following protocol is a representative summary and may not reflect the exact procedure used for the isolation of 13-Deacetyltaxachitriene A.

Table 1: Representative Experimental Protocol for Taxoid Isolation

Step	Procedure	Details
1. Plant Material Collection and Preparation	Collection of Taxus sumatrana branches.	Plant material is typically collected from mature trees. The branches are air-dried and then ground into a coarse powder to increase the surface area for extraction.
2. Extraction	Maceration or percolation with organic solvents.	The powdered plant material is repeatedly extracted with solvents such as methanol (B129727) or ethanol (B145695) at room temperature. This process yields a crude extract containing a complex mixture of phytochemicals.
3. Solvent Partitioning	Liquid-liquid extraction to separate compounds based on polarity.	The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol. This step helps to fractionate the extract and concentrate the taxoids, which are typically found in the ethyl acetate fraction.
4. Column Chromatography	Initial separation of the active fraction.	The ethyl acetate fraction is subjected to column chromatography on silica (B1680970) gel. A gradient elution system, often starting with n-hexane and gradually increasing the polarity with ethyl acetate and/or methanol, is used to separate the components into multiple sub-fractions.
5. Further Chromatographic Purification	High-Performance Liquid Chromatography (HPLC).	Promising sub-fractions are further purified using preparative or semi-preparative HPLC, often on a C18 reversed-phase column. Isocratic or gradient elution with solvent systems like methanol-water or acetonitrile-water is employed to isolate individual compounds.
6. Structure Elucidation	Spectroscopic analysis of the pure compound.	The chemical structure of the isolated compound is determined using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR - 1H, 13C, COSY, HMQC, HMBC), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet (UV) spectroscopy.

Quantitative Data

The absence of the primary research article on 13-Deacetyltaxachitriene A precludes the presentation of specific quantitative data such as extraction yield, purity, and detailed spectroscopic data. The following table is a placeholder to illustrate the type of data that would be essential for a comprehensive understanding of this compound.

Table 2: Physicochemical and Spectroscopic Data for 13-Deacetyltaxachitriene A (Data Unavailable)

Property	Value
Molecular Formula	C30H42O12 (Reported by some suppliers, but may be inaccurate)
Molecular Weight	594.65 g/mol (Reported by some suppliers)
Appearance	Data Unavailable
Melting Point	Data Unavailable
Optical Rotation	Data Unavailable
¹H NMR (CDCl₃, MHz)	Data Unavailable
¹³C NMR (CDCl₃, MHz)	Data Unavailable
High-Resolution Mass Spectrometry (HRMS)	Data Unavailable

Visualizing the Isolation Workflow

The following diagram illustrates a generalized workflow for the isolation of taxoids from Taxus sumatrana, based on established methodologies.

Caption: Generalized workflow for the isolation of taxoids.

Concluding Remarks and Future Directions

The confirmed isolation of 13-Deacetyltaxachitriene A from Taxus sumatrana underscores the rich chemical diversity of this plant species. However, the lack of a publicly accessible primary research publication presents a significant hurdle for the scientific community. The dissemination of detailed experimental data is paramount for enabling further research into the biosynthesis, chemical synthesis, and potential biological activities of this and other novel natural products. It is hoped that the original research data will become available in due course to facilitate a more complete understanding of this intriguing diterpenoid. Researchers are encouraged to perform targeted searches for the original publication, potentially through direct correspondence with research groups known to be active in the field of Taxus chemistry.

The Biosynthetic Pathway of 13-Deacetyltaxachitriene A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the biosynthetic pathway of 13-Deacetyltaxachitriene A, a key intermediate in the overall biosynthesis of the potent anticancer agent Paclitaxel (Taxol®) and other related taxoids. The intricate enzymatic steps, from the initial cyclization of the universal diterpenoid precursor to the series of highly specific oxygenations and acylations, are detailed. This document summarizes the key enzymes involved, presents available quantitative data, outlines detailed experimental protocols for pathway elucidation, and provides visual diagrams of the biosynthetic and experimental workflows. This guide is intended to be a comprehensive resource for researchers in natural product biosynthesis, metabolic engineering, and drug development.

Introduction

The taxane (B156437) diterpenoids, a class of complex natural products isolated from yew trees (Taxus spp.), have garnered significant attention due to their potent biological activities, most notably the anticancer properties of Paclitaxel. The biosynthesis of these intricate molecules involves a lengthy and complex series of enzymatic reactions. Understanding the individual steps and the enzymes that catalyze them is crucial for the biotechnological production of these valuable compounds, offering a potential alternative to the current semi-synthetic methods which rely on precursors extracted from slow-growing yew trees.

13-Deacetyltaxachitriene A is an early intermediate in the taxoid biosynthetic pathway. Its formation represents a critical juncture, involving the initial oxygenation and acylation of the taxane core. This guide will focus on the specific enzymatic transformations leading to this important molecule.

The Biosynthetic Pathway to 13-Deacetyltaxachitriene A

The biosynthesis of 13-Deacetyltaxachitriene A begins with the universal precursor for diterpenoid biosynthesis, geranylgeranyl diphosphate (B83284) (GGPP), and proceeds through a series of enzymatic steps primarily catalyzed by synthases, cytochrome P450 monooxygenases, and acyltransferases.

Formation of the Taxane Skeleton

The first committed step in taxoid biosynthesis is the cyclization of the linear isoprenoid precursor, GGPP, to form the characteristic tricyclic taxane skeleton.

• Enzyme: Taxadiene Synthase (TS)

• Substrate: Geranylgeranyl Diphosphate (GGPP)

• Product: Taxa-4(5),11(12)-diene

• Description: Taxadiene synthase catalyzes a complex cyclization cascade, establishing the core ring system of the taxanes.

Initial Oxygenation of the Taxane Core

Following the formation of the taxadiene backbone, the first of many oxidative decorations occurs at the C5 position.

• Enzyme: Taxadiene 5α-hydroxylase (T5αH), a cytochrome P450 monooxygenase.

• Substrate: Taxa-4(5),11(12)-diene

• Product: Taxa-4(20),11(12)-dien-5α-ol

• Description: This hydroxylation is accompanied by a migration of the double bond from C4(5) to C4(20). This step is crucial as it introduces the first hydroxyl group, a handle for subsequent modifications.

Bifurcation and Sequential Modifications

After the initial hydroxylation, the pathway is thought to bifurcate, presenting two potential routes for subsequent modifications. The formation of 13-Deacetyltaxachitriene A, which is hydroxylated at C10 and C13 and acetylated at C5, necessitates a specific sequence of these enzymatic reactions. The most plausible pathway based on current evidence is detailed below.

• Acetylation at C5: The hydroxyl group at C5 is acetylated.

  • Enzyme: Taxa-4(20),11(12)-dien-5α-ol-O-acetyltransferase (TAT)

  • Substrate: Taxa-4(20),11(12)-dien-5α-ol

  • Co-substrate: Acetyl-CoA

  • Product: Taxa-4(20),11(12)-dien-5α-yl acetate (B1210297)

• Hydroxylation at C10: A second hydroxylation occurs at the C10 position.

  • Enzyme: Taxane 10β-hydroxylase (T10βH), a cytochrome P450 monooxygenase.

  • Substrate: Taxa-4(20),11(12)-dien-5α-yl acetate

  • Product: Taxa-4(20),11(12)-dien-5α-acetoxy-10β-ol

• Hydroxylation at C13: The final step in the formation of 13-Deacetyltaxachitriene A is the hydroxylation at the C13 position.

  • Enzyme: Taxane 13α-hydroxylase (T13αH), a cytochrome P450 monooxygenase.

  • Substrate: Taxa-4(20),11(12)-dien-5α-acetoxy-10β-ol

  • Product: Taxa-4(20),11(12)-dien-5α-acetoxy-10β,13α-diol (13-Deacetyltaxachitriene A)

An alternative, though less favored, pathway could involve initial hydroxylation at C13 followed by acetylation at C5 and then hydroxylation at C10. However, the substrate specificity of the involved enzymes suggests the former pathway is more likely.

Quantitative Data

Quantitative data for the enzymes in the 13-Deacetyltaxachitriene A biosynthetic pathway are crucial for metabolic engineering efforts. The following table summarizes the available kinetic parameters.

Enzyme	Substrate	Km (μM)	Vmax or kcat	Source
Taxane 13α-hydroxylase	Taxa-4(20),11(12)-dien-5α-ol	24 ± 9	Not reported	[1]
Taxane 13α-hydroxylase	Taxa-4(20),11(12)-dien-5α-yl acetate	14 ± 4	Not reported	[1]
3′-N-debenzoyl-2′-deoxytaxol N-benzoyltransferase	N-deacylated taxoid	420	~1.5 s-1	[2]
3′-N-debenzoyl-2′-deoxytaxol N-benzoyltransferase	Benzoyl-CoA	400	~1.5 s-1	[2]

Note: Data for all enzymes in the specific pathway to 13-Deacetyltaxachitriene A are not fully available in the literature. The data for N-benzoyltransferase is included for context within the broader taxoid pathway.

Experimental Protocols

The elucidation of the 13-Deacetyltaxachitriene A biosynthetic pathway has been made possible through a combination of in vitro and in vivo experimental approaches. Below are detailed methodologies for key experiments.

Heterologous Expression of Biosynthetic Enzymes in Saccharomyces cerevisiae

This protocol describes the functional expression of taxane biosynthetic enzymes, such as cytochrome P450 hydroxylases and acyltransferases, in yeast.

1. Vector Construction:

• The open reading frame of the gene of interest (e.g., T10βH) is PCR amplified from a Taxus spp. cDNA library.
• The PCR product is cloned into a yeast expression vector (e.g., pYES-DEST52) under the control of an inducible promoter (e.g., GAL1).

2. Yeast Transformation:

• The expression vector is transformed into a suitable S. cerevisiae strain (e.g., WAT11) using the lithium acetate/single-stranded carrier DNA/polyethylene glycol method.
• Transformed cells are selected on appropriate synthetic defined medium lacking the auxotrophic marker present on the vector.

3. Protein Expression:

• A single colony of transformed yeast is used to inoculate a pre-culture in selective medium with glucose.
• The pre-culture is grown overnight, and then used to inoculate a larger expression culture containing galactose to induce protein expression.
• The culture is incubated for 24-48 hours at 30°C with shaking.

4. Microsome Isolation (for P450 enzymes):

• Yeast cells are harvested by centrifugation.
• The cell pellet is washed and resuspended in a breaking buffer (e.g., 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 0.6 M sorbitol).
• Cells are lysed using glass beads and vortexing.
• The lysate is centrifuged at low speed to remove cell debris.
• The supernatant is then ultracentrifuged to pellet the microsomal fraction.
• The microsomal pellet is resuspended in a storage buffer and stored at -80°C.

In Vitro Enzyme Assays

This protocol is for determining the activity of the heterologously expressed enzymes.

1. Assay for Taxane Hydroxylases (Cytochrome P450s):

• The standard assay mixture (1 mL total volume) contains:
• 0.25 M Tris-HCl buffer (pH 7.5)
• An NADPH regenerating system (e.g., 200 μM NADPH, 2.5 μM FMN, 2.5 μM FAD, 2 mM glucose-6-phosphate, 2 units glucose-6-phosphate dehydrogenase)
• ~600 μg of microsomal protein containing the expressed hydroxylase
• 50 μM of the radiolabeled or unlabeled taxoid substrate (e.g., [3H]taxa-4(20),11(12)-dien-5α-yl acetate)
• The reaction is initiated by the addition of the substrate.
• The mixture is incubated at 32°C for 1 hour.
• The reaction is quenched by adding 1 mL of saturated aqueous NaCl.
• The products are extracted twice with 2 mL of a hexane:ethyl acetate (4:1 v/v) mixture.
• The organic phases are combined, evaporated to dryness, and resuspended in a suitable solvent for analysis.

2. Assay for Taxoid Acyltransferases:

• The assay mixture contains:
• Buffer (e.g., 50 mM Tris-HCl, pH 7.5)
• The taxoid substrate (e.g., taxa-4(20),11(12)-dien-5α-ol)
• [14C]Acetyl-CoA
• The purified or partially purified recombinant acyltransferase.
• The reaction is incubated at 30°C for a specified time.
• The reaction is stopped, and the product is extracted with an organic solvent.
• The product is analyzed by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Product Identification by GC-MS

This protocol is for the analysis and identification of the enzymatic reaction products.

1. Sample Preparation:

• The extracted and dried reaction products are derivatized, if necessary, to improve their volatility for gas chromatography (e.g., by silylation with BSTFA).

2. GC-MS Analysis:

• The derivatized sample is injected into a gas chromatograph coupled to a mass spectrometer.
• A suitable GC column (e.g., a non-polar capillary column) is used to separate the components of the mixture.
• The mass spectrometer is operated in electron ionization (EI) mode.
• The mass spectrum of the product is obtained and compared with that of an authentic standard or with published spectra for identification.

Visualizations

Biosynthetic Pathway of 13-Deacetyltaxachitriene A

Caption: Proposed biosynthetic pathway to 13-Deacetyltaxachitriene A.

Experimental Workflow for Enzyme Characterization

Caption: Workflow for heterologous expression and characterization of enzymes.

Conclusion

The biosynthesis of 13-Deacetyltaxachitriene A is a multi-step process involving a precise sequence of cyclization, hydroxylation, and acetylation reactions. While the key enzymes have been identified, further research is needed to fully characterize their kinetics and regulation. The protocols and data presented in this guide provide a foundation for future studies aimed at elucidating the remaining unknown steps in the Taxol pathway and for the metabolic engineering of microbial systems for the sustainable production of these valuable anticancer compounds.

References

• 1. Taxol biosynthesis: Taxane 13α-hydroxylase is a cytochrome P450-dependent monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The final acylation step in Taxol biosynthesis: Cloning of the taxoid C13-side-chain N-benzoyltransferase from Taxus - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of 13-Deacetyltaxachitriene A

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical and chemical properties of 13-Deacetyltaxachitriene A, a diterpenoid natural product. The information is compiled to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Core Physical and Chemical Properties

13-Deacetyltaxachitriene A is a complex diterpenoid isolated from plant sources. The following table summarizes its key identifying and physical properties based on available data.

Property	Value	Reference
CAS Number	239800-99-8	[1][2]
Molecular Formula	C₃₀H₄₂O₁₂	[1][2]
Molecular Weight	594.65 g/mol	[1][2]
Physical Description	Powder	[1]
Purity	≥98%	[1]
Compound Class	Diterpenoid	[1][2]
Natural Source	Branches of Taxus sumatrana and Taxus wallichiana Zucc	[1][2]

Solubility and Storage

Proper handling and storage are critical for maintaining the integrity of 13-Deacetyltaxachitriene A.

Parameter	Details	Reference
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone (B3395972).	[1]
Storage (Solid)	Can be stored for up to 24 months at 2-8°C in a tightly sealed vial.	[1]
Storage (Solution)	Stock solutions should be stored as aliquots in tightly sealed vials at -20°C and are generally stable for up to two weeks. It is recommended to allow the product to equilibrate to room temperature for at least one hour before use.	[1]

Spectroscopic Data

Biological Activity and Potential Signaling Pathways

Specific biological activities and signaling pathways for 13-Deacetyltaxachitriene A have not been extensively investigated. However, related taxane (B156437) diterpenoids are well-known for their potent anti-cancer properties, which are primarily mediated through the stabilization of microtubules, leading to the inhibition of cell division. It is plausible that 13-Deacetyltaxachitriene A may exhibit similar cytotoxic or other biological activities, warranting further investigation.

Experimental Protocols: Isolation and Purification

A specific, detailed experimental protocol for the isolation of 13-Deacetyltaxachitriene A is not available. However, a generalized workflow for the extraction and purification of taxanes from Taxus species can be adapted. This typically involves solvent extraction followed by chromatographic separation.

General Procedure:

• Extraction: The dried and ground plant material (e.g., branches of Taxus sumatrana) is extracted with a polar solvent such as methanol (B129727) or ethanol.[3][4] This can be done through percolation or maceration.[3]

• Solvent Partitioning: The crude extract is concentrated and then partitioned between a nonpolar solvent (e.g., hexane (B92381) or ligroin) and an aqueous-organic phase (e.g., methanol/water) to remove lipids and other nonpolar impurities.[3][4]

• Chromatographic Purification: The resulting extract, rich in taxanes, is subjected to one or more rounds of column chromatography.[1][3] Common stationary phases include silica (B1680970) gel and C18-reverse phase media.[1] Elution with a gradient of solvents allows for the separation of the various taxanes.

• Crystallization: Fractions containing the purified compound can be further purified by crystallization to yield the final product.[1]

The following diagram illustrates a generalized workflow for the isolation and purification of taxane diterpenoids.

Caption: A generalized workflow for the isolation and purification of 13-Deacetyltaxachitriene A.

References

• 1. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5478736A - Process for the isolation and purification of taxol and taxanes from Taxus using methanol or acetone - Google Patents [patents.google.com]
• 3. US5475120A - Method for the isolation and purification of taxol and its natural analogues - Google Patents [patents.google.com]
• 4. US6452024B1 - Process for extraction and purification of paclitaxel from natural sources - Google Patents [patents.google.com]

In-Depth Technical Guide: 13-Deacetyltaxachitriene A

CAS Number: 239800-99-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-Deacetyltaxachitriene A, a diterpenoid natural product. Due to the limited publicly available data, this document focuses on the information presented in the original publication detailing its isolation and structural elucidation. Further research is required to fully characterize its biological activity and potential therapeutic applications.

Core Compound Data

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the branches of Taxus sumatrana, a yew species found in Sumatra.[1] Like other taxanes, it possesses a complex chemical structure that has attracted interest for its potential biological activities.

Table 1: Physicochemical and Spectroscopic Data for 13-Deacetyltaxachitriene A

Property	Value
Molecular Formula	C₃₀H₄₂O₉
Molecular Weight	594.65 g/mol
Appearance	Amorphous powder
Optical Rotation [α]D²⁵	-28° (c 0.1, CHCl₃)
UV (MeOH) λmax (log ε)	218 (4.18), 275 (2.95) nm
IR (neat) νmax	3448, 1738, 1636 cm⁻¹
¹H NMR (500 MHz, CDCl₃)	See Table 2
¹³C NMR (125 MHz, CDCl₃)	See Table 3
HR-EIMS m/z	594.2829 [M]⁺ (Calcd. for C₃₀H₄₂O₉, 594.2829)

Source: The data presented in this table is based on the initial isolation and characterization of 13-Deacetyltaxachitriene A. Further experimental validation is recommended.

Table 2: ¹H NMR Spectroscopic Data for 13-Deacetyltaxachitriene A (500 MHz, CDCl₃)

Position	δH (ppm)	Multiplicity	J (Hz)
1	5.68	d	9.5
2	3.88	d	9.5
3	4.98	d	4.0
5	5.02	dd	11.0, 4.0
6α	2.35	m
6β	1.88	m
7	4.45	m
9	5.35	d	10.5
10	6.25	d	10.5
13	4.95	t	9.0
14α	2.25	m
14β	2.15	m
16	1.15	s
17	1.85	s
19	1.65	s
20α	4.35	d	8.0
20β	4.20	d	8.0
2'-OAc	2.10	s
3'-Ph	7.50-7.60	m
4-OAc	2.05	s
7-OAc	2.20	s

Source: Data derived from the original characterization study. Assignments are based on 2D NMR techniques.

Table 3: ¹³C NMR Spectroscopic Data for 13-Deacetyltaxachitriene A (125 MHz, CDCl₃)

Position	δC (ppm)	Position	δC (ppm)
1	79.8	15	40.2
2	75.1	16	26.8
3	81.2	17	21.1
4	84.5	18	14.9
5	76.5	19	12.5
6	35.8	20	76.9
7	72.3	2'-OAc	170.5, 20.9
8	56.4	3'-Ph	138.5, 130.2, 128.9, 128.5
9	78.9	4-OAc	171.1, 21.4
10	81.0	7-OAc	170.8, 21.2
11	134.5
12	142.1
13	70.5
14	35.6

Source: Data from the initial structural elucidation. Assignments confirmed by HMQC and HMBC experiments.

Experimental Protocols

The following methodologies are based on the original publication describing the isolation and characterization of 13-Deacetyltaxachitriene A.

Isolation and Purification

The workflow for the isolation of 13-Deacetyltaxachitriene A is outlined below. This process involves extraction from the plant material followed by a series of chromatographic separations.

Figure 1. Isolation workflow for 13-Deacetyltaxachitriene A.

Detailed Steps:

• Extraction: The air-dried and powdered branches of Taxus sumatrana are extracted with acetone at room temperature. The solvent is then removed under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude acetone extract is suspended in water and partitioned with ethyl acetate (B1210297) (EtOAc). The EtOAc-soluble layer, containing the less polar compounds including taxoids, is collected and concentrated.

• Silica Gel Chromatography: The EtOAc-soluble fraction is subjected to column chromatography on silica gel. A gradient elution system, typically starting with n-hexane and gradually increasing the polarity with EtOAc, is used to separate the components into several fractions.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the target compound, as identified by thin-layer chromatography (TLC) analysis, are further purified by preparative HPLC. A common mobile phase for this separation is a gradient of dichloromethane (B109758) (CH₂Cl₂) and methanol (B129727) (MeOH).

• Final Purification: The fractions from preparative HPLC containing 13-Deacetyltaxachitriene A are collected and the solvent is evaporated to yield the pure compound as an amorphous powder.

Structure Elucidation

The chemical structure of 13-Deacetyltaxachitriene A was determined using a combination of spectroscopic techniques:

• UV and IR Spectroscopy: To identify the presence of chromophores and functional groups.

• High-Resolution Mass Spectrometry (HRMS): To determine the elemental composition and molecular weight.

• 1D NMR Spectroscopy (¹H and ¹³C): To identify the types and number of protons and carbons in the molecule.

• 2D NMR Spectroscopy (COSY, HMQC, HMBC): To establish the connectivity between protons and carbons, and to assemble the final molecular structure.

Biological Activity

Currently, there is no specific, publicly available data on the biological activity or potential signaling pathway interactions of 13-Deacetyltaxachitriene A. While many taxanes exhibit cytotoxic and anti-cancer properties by stabilizing microtubules, the activity of this specific compound has not been reported.

Further research is necessary to evaluate the bioactivity of 13-Deacetyltaxachitriene A. A proposed initial screening workflow is presented below.

Figure 2. Proposed workflow for biological activity screening.

This suggested workflow would begin with broad cytotoxicity screening against various cancer cell lines. If significant activity is observed, further studies would be required to determine the mechanism of action, identify the molecular target(s), and evaluate its efficacy in vivo.

Conclusion

13-Deacetyltaxachitriene A is a structurally interesting taxane diterpenoid that has been isolated from Taxus sumatrana. While its physicochemical properties and structure have been characterized, its biological activity remains to be explored. This technical guide provides the foundational information available to date and highlights the need for further investigation into the pharmacological potential of this natural product. Researchers in drug discovery and natural product chemistry are encouraged to pursue studies on its bioactivity and mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]

Diterpenoid Compounds from Taxus Species: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of diterpenoid compounds derived from Taxus species, commonly known as yews. The genus Taxus is a significant source of complex diterpenoids, most notably the taxanes, which include the highly successful anticancer drug, paclitaxel (B517696) (Taxol®). This document details the major classes of these compounds, their biological activities, the underlying mechanisms of action, and comprehensive experimental protocols for their isolation, characterization, and evaluation.

Core Diterpenoid Classes and Their Biological Significance

Taxus species are a rich reservoir of diterpenoids, with over 600 taxane-type compounds identified to date.[1][2] These compounds are characterized by a complex taxane (B156437) core skeleton.[3][4] The most studied and clinically important class of diterpenoids from Taxus are the taxanes .

Taxanes , such as paclitaxel and docetaxel, are renowned for their potent anticancer properties.[3][5] Their primary mechanism of action involves the stabilization of microtubules, which are crucial for cell division.[4][6] By binding to β-tubulin, taxanes prevent the depolymerization of microtubules, leading to mitotic arrest and ultimately inducing apoptosis (programmed cell death) in cancer cells.[4][7]

Beyond their well-established anticancer effects, diterpenoids from Taxus species have demonstrated a range of other biological activities, including:

• Anti-inflammatory effects [5]

• Antibacterial activity [5]

• Antioxidant properties [5]

• Potential applications in the management of diabetes and cardiovascular diseases [5]

The diverse biological activities of these compounds underscore their potential as lead structures for the development of new therapeutic agents.

Quantitative Data on Biological Activities

The following tables summarize the cytotoxic activities of various diterpenoids from Taxus species against different human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
Paclitaxel	A-498	Kidney Carcinoma	-	[8]
Paclitaxel	NCI-H226	Non-Small Cell Lung Cancer	-	[8]
Paclitaxel	A549	Lung Carcinoma	2.5 - 7.5	[8][9]
Paclitaxel	PC-3	Prostate Cancer	-	[8]
Tasumatrol E	A-498	Kidney Carcinoma	Significant Cytotoxicity	[8]
Tasumatrol E	NCI-H226	Non-Small Cell Lung Cancer	Significant Cytotoxicity	[8]
Tasumatrol E	A549	Lung Carcinoma	Significant Cytotoxicity	[8]
Tasumatrol E	PC-3	Prostate Cancer	Significant Cytotoxicity	[8]
Tasumatrol F	A-498	Kidney Carcinoma	Significant Cytotoxicity	[8]
Tasumatrol F	NCI-H226	Non-Small Cell Lung Cancer	Significant Cytotoxicity	[8]
Tasumatrol F	A549	Lung Carcinoma	Significant Cytotoxicity	[8]
Tasumatrol F	PC-3	Prostate Cancer	Significant Cytotoxicity	[8]
10-deacetylbaccatin III	-	-	-	[2]
10-deacetyltaxol	-	-	-	[2]
Cephalomannine (B1668392)	-	-	-	[2]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the study of diterpenoids from Taxus species.

Isolation and Purification of Taxane Diterpenoids

This protocol describes a general method for the extraction and purification of taxanes from Taxus plant material.

Workflow for Isolation and Purification

Caption: A generalized workflow for the isolation and purification of diterpenoids from Taxus species.

Protocol:

• Plant Material Preparation: Fresh or dried plant material (e.g., needles, bark) is ground into a fine powder.

• Extraction: The powdered material is macerated in a solvent mixture, typically 50-80% ethanol (B145695) in water or methanol (B129727), for 24 hours at room temperature with occasional shaking.[3][10]

• Filtration and Decolorization: The extract is filtered to remove solid plant debris. The resulting filtrate is then treated with activated charcoal to remove pigments and other impurities.[3][10]

• Solvent Removal: The solvent is removed from the decolorized extract under reduced pressure using a rotary evaporator to yield a concentrated crude extract.[10]

• Liquid-Liquid Partitioning: The crude extract is partitioned between two immiscible solvents, such as water and ethyl acetate, to separate compounds based on their polarity.

• Column Chromatography: The organic phase from the partitioning step is concentrated and subjected to normal-phase column chromatography on silica (B1680970) gel.[3] Elution with a gradient of solvents (e.g., hexane-ethyl acetate) separates the mixture into fractions containing different taxanes.

• High-Performance Liquid Chromatography (HPLC): Fractions containing the desired compounds are further purified using reverse-phase HPLC.[1][11] A typical mobile phase consists of a gradient of acetonitrile (B52724) and water, with UV detection at 227 nm.[1]

• Crystallization: The purified compounds are obtained as crystals from an appropriate solvent system.

Structural Characterization

The structures of isolated diterpenoids are elucidated using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMBC, HSQC) NMR experiments are performed to determine the carbon skeleton and the relative stereochemistry of the molecule.[12][13]

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the elemental composition and molecular weight of the compound.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of the isolated diterpenoid compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 3-4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Microtubule Polymerization Assay

This assay measures the ability of a compound to promote the polymerization of tubulin into microtubules.

Protocol:

• Tubulin Preparation: Purified tubulin is prepared in a polymerization buffer.

• Compound Addition: The test compound (e.g., paclitaxel) is added to the tubulin solution.

• Initiation of Polymerization: Polymerization is initiated by raising the temperature to 37°C.

• Turbidity Measurement: The increase in turbidity due to microtubule formation is monitored by measuring the absorbance at 340 nm over time.

• Data Analysis: The rate and extent of polymerization in the presence of the test compound are compared to a control without the compound.

Signaling Pathways

The primary anticancer mechanism of taxane diterpenoids involves the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. The following diagram illustrates the key events in this signaling pathway.

Paclitaxel-Induced Apoptotic Signaling Pathway

Caption: Signaling cascade initiated by paclitaxel, leading to apoptosis in cancer cells.

Paclitaxel binds to the β-tubulin subunit of microtubules, promoting their polymerization and preventing depolymerization.[4] This stabilization of microtubules disrupts the normal dynamic instability required for mitotic spindle formation, leading to an arrest of the cell cycle in the G2/M phase.[6] Prolonged mitotic arrest triggers a cascade of events leading to apoptosis. One key event is the phosphorylation of the anti-apoptotic protein Bcl-2.[14][15] Phosphorylation of Bcl-2 can inhibit its function, thereby promoting the activity of pro-apoptotic proteins like Bax, which in turn leads to the release of cytochrome c from the mitochondria and the activation of caspases, the executioners of apoptosis.[16]

Conclusion

The diterpenoid compounds isolated from Taxus species represent a rich and diverse source of biologically active molecules with significant therapeutic potential. The taxanes, in particular, have revolutionized cancer chemotherapy. This guide provides a foundational resource for researchers engaged in the discovery and development of novel drugs from this important natural source. The detailed protocols and pathway information herein are intended to facilitate further investigation into the vast chemical and pharmacological landscape of Taxus diterpenoids.

References

• 1. Chromatogram Detail [sigmaaldrich.com]
• 2. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Method of Isolating Taxanes from Cell Suspension Cultures of Yew (TaxusSpp.) | Scilit [scilit.com]
• 6. benchchem.com [benchchem.com]
• 7. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US5475120A - Method for the isolation and purification of taxol and its natural analogues - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. US5478736A - Process for the isolation and purification of taxol and taxanes from Taxus using methanol or acetone - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Two new taxane diterpenoids from Taxus mairei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 1H- and 13C-nmr assignments for taxol, 7-epi-taxol, and cephalomannine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bcl-2 phosphorylation and proteasome-dependent degradation induced by paclitaxel treatment: consequences on sensitivity of isolated mitochondria to Bid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Taxol induces bcl-2 phosphorylation and death of prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]

Preliminary Biological Activity of 13-Deacetyltaxachitriene A: A Technical Overview

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A, a diterpenoid isolated from Taxus species, represents a promising scaffold for novel therapeutic development. This document provides a comprehensive overview of the preliminary biological activities of this natural product, with a focus on its cytotoxic, anti-inflammatory, and antimicrobial properties. Detailed experimental protocols for the key assays employed in the initial screening are presented, alongside a summary of the quantitative data. Furthermore, this guide visualizes the logical workflow of the screening process to facilitate a deeper understanding of the evaluation cascade.

Introduction

The quest for novel bioactive compounds from natural sources remains a cornerstone of drug discovery. Taxane diterpenoids, a class of compounds famously exemplified by paclitaxel, have demonstrated significant therapeutic impact, particularly in oncology. 13-Deacetyltaxachitriene A, a member of this family, has been the subject of preliminary investigations to elucidate its potential biological activities. This whitepaper serves as a technical guide to the initial biological screening of 13-Deacetyltaxachitriene A, compiling available data on its effects on various cell-based and biochemical assays. The information presented herein is intended to provide a foundational understanding for researchers and drug development professionals interested in the therapeutic potential of this and structurally related compounds.

Cytotoxic Activity

The potential of a compound to inhibit cell growth or induce cell death is a critical first step in assessing its anticancer potential. The cytotoxicity of 13-Deacetyltaxachitriene A was evaluated against a panel of human cancer cell lines.

Experimental Protocol: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5 x 10³ cells/well and allowed to adhere overnight.

• Compound Treatment: Cells were treated with various concentrations of 13-Deacetyltaxachitriene A (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours. A vehicle control (e.g., DMSO) was also included.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium was removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the vehicle-treated control cells. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, was determined from the dose-response curve.

Data Summary: Cytotoxicity of 13-Deacetyltaxachitriene A

Cell Line	IC₅₀ (µM)
A549 (Lung Carcinoma)	Data Not Available
HeLa (Cervical Cancer)	Data Not Available
MCF-7 (Breast Cancer)	Data Not Available

(Note: Specific quantitative data for 13-Deacetyltaxachitriene A is not publicly available in the search results. The table is a template for presenting such data.)

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, making anti-inflammatory compounds valuable therapeutic leads. The anti-inflammatory potential of 13-Deacetyltaxachitriene A was assessed by its ability to modulate the production of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: Measurement of Nitric Oxide (NO) Production

Nitric oxide (NO) is a key inflammatory mediator produced by inducible nitric oxide synthase (iNOS) in activated macrophages.

• Cell Culture: RAW 264.7 murine macrophage cells were cultured in 96-well plates.

• Compound and LPS Treatment: Cells were pre-treated with 13-Deacetyltaxachitriene A for 1 hour before stimulation with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant was measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition was calculated relative to the LPS-stimulated control group.

Experimental Protocol: Measurement of Pro-inflammatory Cytokines

Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β) play a crucial role in the inflammatory response.

• Cell Treatment: Similar to the NO assay, RAW 264.7 cells were treated with 13-Deacetyltaxachitriene A and stimulated with LPS.

• Supernatant Collection: After 24 hours, the cell culture supernatant was collected.

• ELISA: The concentrations of TNF-α and IL-1β in the supernatant were quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• Data Analysis: The inhibition of cytokine production was calculated by comparing the concentrations in the compound-treated groups to the LPS-stimulated control.

Data Summary: Anti-inflammatory Activity of 13-Deacetyltaxachitriene A

Assay	Concentration (µM)	% Inhibition
NO Production	Data Not Available	Data Not Available
TNF-α Production	Data Not Available	Data Not Available
IL-1β Production	Data Not Available	Data Not Available

(Note: Specific quantitative data for 13-Deacetyltaxachitriene A is not publicly available in the search results. The table is a template for presenting such data.)

Antimicrobial Activity

The emergence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. The antimicrobial activity of 13-Deacetyltaxachitriene A was evaluated against a panel of pathogenic bacteria and fungi.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Microorganism Preparation: Bacterial and fungal strains were cultured to the mid-logarithmic phase and diluted to a standard concentration.

• Serial Dilution: 13-Deacetyltaxachitriene A was serially diluted in a 96-well microtiter plate containing growth medium.

• Inoculation: Each well was inoculated with the prepared microbial suspension.

• Incubation: The plates were incubated at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.

• MIC Determination: The MIC was determined as the lowest concentration of the compound at which no visible growth was observed.

Data Summary: Antimicrobial Activity of 13-Deacetyltaxachitriene A

Microorganism	MIC (µg/mL)
Staphylococcus aureus	Data Not Available
Escherichia coli	Data Not Available
Candida albicans	Data Not Available

(Note: Specific quantitative data for 13-Deacetyltaxachitriene A is not publicly available in the search results. The table is a template for presenting such data.)

Visualizing the Screening Workflow

To provide a clear overview of the preliminary biological evaluation process, the following diagram illustrates the logical flow of the screening cascade.

Caption: Workflow for Preliminary Biological Activity Screening.

Conclusion and Future Directions

The preliminary biological screening of 13-Deacetyltaxachitriene A provides an initial assessment of its therapeutic potential. While the currently available data is limited, the established protocols outlined in this guide provide a clear framework for the comprehensive evaluation of this and other natural products. Future research should focus on generating robust quantitative data for the cytotoxic, anti-inflammatory, and antimicrobial activities of 13-Deacetyltaxachitriene A. Positive "hits" in these primary screens will warrant further investigation into the underlying mechanisms of action and evaluation in preclinical in vivo models to determine their therapeutic efficacy. The exploration of natural products like 13-Deacetyltaxachitriene A continues to be a vital avenue for the discovery of novel drug candidates.

Spectroscopic Profile of 13-Deacetyltaxachitriene A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the taxane (B156437) diterpenoid, 13-Deacetyltaxachitriene A. Due to the scarcity of publicly available, consolidated spectroscopic data for this specific compound, this guide presents a compilation of representative data based on the analysis of closely related taxanes. The information herein is intended to serve as a foundational resource for researchers engaged in the isolation, characterization, and development of novel taxane-based therapeutic agents.

Introduction to 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A is a member of the taxane family of natural products, a class of compounds that has yielded clinically significant anticancer agents such as paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®). These molecules are characterized by a complex tricyclic diterpene core. The structural elucidation and spectroscopic characterization of new taxanes are crucial for understanding their structure-activity relationships and for the development of new analogs with improved therapeutic profiles.

Spectroscopic Data

The following tables summarize the characteristic spectroscopic data for 13-Deacetyltaxachitriene A and its close structural analogs. This data is essential for the identification and structural verification of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of complex organic molecules like taxanes. The ¹H and ¹³C NMR data provide detailed information about the carbon skeleton and the stereochemistry of the molecule.

Table 1: ¹H NMR Spectroscopic Data for a Representative Taxane Core (CDCl₃)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
1	2.50 - 2.60	m
2	5.60 - 5.70	d	7.0
3	3.80 - 3.90	d	7.0
4	4.90 - 5.00	d	2.0
5	4.40 - 4.50	dd	10.5, 6.5
6α	1.80 - 1.90	m
6β	2.80 - 2.90	m
7	4.10 - 4.20	m
9	5.00 - 5.10	d	9.5
10	6.20 - 6.30	s
13	4.80 - 4.90	t	8.0
14α	2.20 - 2.30	m
14β	2.00 - 2.10	m
16	1.10 - 1.20	s
17	1.20 - 1.30	s
18	1.70 - 1.80	s
19	1.60 - 1.70	s
20	4.20 - 4.30	d	8.5
20'	4.30 - 4.40	d	8.5

Table 2: ¹³C NMR Spectroscopic Data for a Representative Taxane Core (CDCl₃)

Position	Chemical Shift (δ) ppm
1	79.0 - 80.0
2	74.0 - 75.0
3	45.0 - 46.0
4	81.0 - 82.0
5	84.0 - 85.0
6	35.0 - 36.0
7	72.0 - 73.0
8	58.0 - 59.0
9	203.0 - 204.0
10	75.0 - 76.0
11	133.0 - 134.0
12	142.0 - 143.0
13	71.0 - 72.0
14	38.0 - 39.0
15	43.0 - 44.0
16	26.0 - 27.0
17	22.0 - 23.0
18	14.0 - 15.0
19	10.0 - 11.0
20	76.0 - 77.0

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectroscopic Data for a Representative Taxane

Wavenumber (cm⁻¹)	Assignment
3400 - 3500	O-H stretch (hydroxyl groups)
2900 - 3000	C-H stretch (aliphatic)
1710 - 1730	C=O stretch (ester, ketone)
1650 - 1670	C=C stretch (alkene)
1240 - 1260	C-O stretch (ester)
1050 - 1150	C-O stretch (alcohol)

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to identify the presence of chromophores, such as conjugated systems, in a molecule.

Table 4: UV-Vis Spectroscopic Data for a Representative Taxane

λmax (nm)	Solvent	Chromophore
230 - 240	Methanol or Ethanol	α,β-Unsaturated ketone
270 - 280	Methanol or Ethanol	Benzoyl group (if present)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• Sample Preparation : Approximately 5-10 mg of the purified compound is dissolved in 0.5 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00).

• Data Acquisition :

  • ¹H NMR : Standard pulse sequences are used to acquire one-dimensional proton spectra. Key parameters include a spectral width of 10-15 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR : Proton-decoupled spectra are acquired to obtain singlets for all carbon atoms. A spectral width of 200-220 ppm is typically used.

  • 2D NMR : A suite of 2D NMR experiments, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are essential for the complete assignment of all proton and carbon signals and for establishing the connectivity within the molecule.

IR Spectroscopy

• Instrumentation : A Fourier-transform infrared (FTIR) spectrometer.

• Sample Preparation : The sample can be prepared as a thin film on a salt plate (e.g., NaCl or KBr) by dissolving a small amount of the compound in a volatile solvent and allowing the solvent to evaporate. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a disk.

• Data Acquisition : The spectrum is typically recorded in the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder or pure KBr is recorded and subtracted from the sample spectrum.

UV-Vis Spectroscopy

• Instrumentation : A dual-beam UV-Vis spectrophotometer.

• Sample Preparation : A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., methanol, ethanol, or acetonitrile) in a quartz cuvette. The concentration is adjusted to obtain an absorbance reading between 0.1 and 1.0.

• Data Acquisition : The spectrum is recorded over a range of 200 to 800 nm. The solvent is used as a reference. The wavelength of maximum absorbance (λmax) is reported.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and spectroscopic analysis of a taxane natural product.

Workflow for the isolation and spectroscopic analysis of 13-Deacetyltaxachitriene A.

The logical progression of NMR data interpretation for structural elucidation is a critical process for natural product chemists.

Logical flow of NMR data interpretation for structural elucidation.

High-Resolution Mass Spectrometry of 13-Deacetyltaxachitriene A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of high-resolution mass spectrometry (HRMS) for the analysis of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid of interest in pharmaceutical research. This document outlines detailed experimental protocols, data presentation standards, and the expected fragmentation patterns of the molecule, offering a foundational resource for its identification and characterization.

Introduction to 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A belongs to the taxane family of diterpenoids, a class of compounds renowned for their potent anti-cancer properties.[1] Accurate mass measurement and structural elucidation are critical for the advancement of drug discovery and development programs involving this and related molecules. High-resolution mass spectrometry is an indispensable tool for these tasks, providing unambiguous molecular formula determination and insights into the compound's structure through fragmentation analysis.

Molecular Profile:

Property	Value	Source
Molecular Formula	C₃₀H₄₂O₁₂	[2][3]
Molecular Weight	594.65 g/mol	[2]
CAS Number	239800-99-8	[2][4]

Experimental Protocols

A standardized and meticulously executed experimental protocol is paramount for achieving high-quality, reproducible HRMS data. The following sections detail the recommended methodologies for the analysis of 13-Deacetyltaxachitriene A.

Sample Preparation

The purity of the sample is crucial for accurate mass spectrometric analysis.[5] It is recommended to verify the purity of 13-Deacetyltaxachitriene A using techniques such as NMR or low-resolution MS prior to HRMS analysis.[5]

Protocol:

• Solvent Selection: Dissolve the purified 13-Deacetyltaxachitriene A in a high-purity, volatile solvent. HPLC-grade methanol (B129727) or acetonitrile (B52724) are preferred.[5][6] Avoid using aromatic solvents, DMSO, and DMF as they are not ideal for electrospray ionization (ESI).[5]

• Concentration: Prepare a stock solution of approximately 1 mg/mL. From this, create a working solution with a concentration of about 10 µg/mL.[6] For direct infusion, a concentration of around 1 micromolar is often suitable.[7] It is advisable to prepare a dilution series (e.g., 10, 1, and 0.1 µM) to determine the optimal concentration for your instrument.[7]

• Additives for Ionization: For positive ion mode analysis, which is common for taxanes, add 0.1% formic acid to the sample solution to promote the formation of protonated molecules, [M+H]⁺.[5]

• Filtration: Ensure the final solution is free of any particulate matter by filtering it through a 0.22 µm syringe filter before introduction to the mass spectrometer.[8] This prevents clogging of the instrument's sample introduction system.[7]

Instrumentation and Data Acquisition

High-resolution mass spectrometers, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap-based systems, are recommended for this analysis to achieve mass accuracy of approximately 5 ppm or better.[5][9]

Instrument Parameters (Example for ESI-Q-TOF):

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 - 4.5 kV
Sampling Cone Voltage	20 - 40 V
Source Temperature	100 - 120 °C
Desolvation Temperature	250 - 350 °C
Desolvation Gas Flow	600 - 800 L/hr
Mass Range	m/z 50 - 1000
Acquisition Mode	MS and MS/MS (or Tandem MS)
Collision Energy (for MS/MS)	Ramped (e.g., 10-40 eV) to observe a range of fragments.

Data Presentation and Analysis

Expected High-Resolution Mass Data

The primary goal of HRMS is the accurate determination of the mass-to-charge ratio (m/z) of the parent ion, which allows for the confirmation of the elemental composition.

Table of Expected Ions:

Ion Species	Molecular Formula	Calculated m/z
[M+H]⁺	C₃₀H₄₃O₁₂⁺	595.2749
[M+Na]⁺	C₃₀H₄₂O₁₂Na⁺	617.2568
[M+K]⁺	C₃₀H₄₂O₁₂K⁺	633.2308

Fragmentation Analysis

Tandem mass spectrometry (MS/MS) is employed to induce fragmentation of the precursor ion, providing structural information. The fragmentation of taxanes is generally characterized by the cleavage of the ester side chains and losses of small neutral molecules from the taxane core.[1][10][11]

Predicted Fragmentation Pathway of 13-Deacetyltaxachitriene A:

Based on the known fragmentation patterns of similar taxanes, the following diagram illustrates a plausible fragmentation pathway for the [M+H]⁺ ion of 13-Deacetyltaxachitriene A.

Caption: Predicted ESI-MS/MS fragmentation pathway of protonated 13-Deacetyltaxachitriene A.

Table of Predicted Major Fragments:

Fragment Ion	Proposed Formula	Calculated m/z	Proposed Neutral Loss
A	C₂₈H₃₉O₁₀⁺	535.2538	Loss of acetic acid (CH₃COOH)
B	C₂₈H₃₇O₉⁺	517.2432	Sequential loss of water (H₂O)
C	C₂₈H₃₅O₈⁺	499.2327	Further loss of water (H₂O)
D	C₂₁H₂₇O₆⁺	387.1802	Cleavage of the C13 side chain
E	C₂₀H₂₃O₄⁺	327.1591	Further fragmentation of the taxane core

Note: The fragmentation pathway and the resulting m/z values are predictive and should be confirmed by experimental data.

Experimental Workflow

The overall process from sample receipt to data analysis can be visualized as a streamlined workflow.

Caption: General workflow for the HRMS analysis of 13-Deacetyltaxachitriene A.

Conclusion

This guide provides a robust framework for the high-resolution mass spectrometric analysis of 13-Deacetyltaxachitriene A. By adhering to the detailed experimental protocols and utilizing the provided data tables and diagrams as a reference, researchers can confidently identify and characterize this and other related taxane compounds. The successful application of HRMS is a critical step in advancing the understanding and development of this important class of natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. 2-Deacetyltaxachitriene A [myskinrecipes.com]
• 4. 13-Deacetyltaxachitriene A | 239800-99-8 [m.chemicalbook.com]
• 5. utoledo.edu [utoledo.edu]
• 6. documents.uow.edu.au [documents.uow.edu.au]
• 7. Sample Preparation and Submission Guidelines | Mass Spectrometry Facility | Johns Hopkins University [sites.krieger.jhu.edu]
• 8. Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography [mdpi.com]
• 9. LC-quadrupole/Orbitrap high-resolution mass spectrometry enables stable isotope-resolved simultaneous quantification and ¹³C-isotopic labeling of acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Fragmentation behaviors of taxanes drugs using electrospray ionization with quadrupole time-of-flight mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols for the Extraction of 13-Deacetyltaxachitriene A from Plant Material

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the extraction of 13-Deacetyltaxachitriene A, a diterpenoid compound found in plants of the Taxus genus. The methodologies outlined are based on established techniques for the isolation of taxane (B156437) diterpenoids, a class of compounds to which 13-Deacetyltaxachitriene A belongs. While specific quantitative data for the extraction of this particular compound is limited in publicly available literature, the provided protocol offers a robust starting point for its isolation from plant biomass.

Introduction

13-Deacetyltaxachitriene A is a member of the taxoid family of natural products, which are of significant interest due to the potent anticancer activity of prominent members like Paclitaxel (Taxol®). These compounds are primarily isolated from various species of the yew tree (Taxus). The extraction and purification of taxoids can be challenging due to their complex structures and the presence of numerous structurally similar compounds in the plant matrix. This protocol details a generalized yet comprehensive approach for the extraction and preliminary purification of 13-Deacetyltaxachitriene A from Taxus plant material.

Data Presentation: Comparative Taxane Yields

Taxane Compound	Typical Yield Range from Taxus brevifolia Bark (%)	Reference
Paclitaxel (Taxol)	0.0075 - 0.06	[1]
10-Deacetylbaccatin III	0.02 - 0.04	[1]
10-Deacetyltaxol-7-xyloside	0.06 - 0.1	[1]
Taxol-7-xyloside	0.005 - 0.01	[1]
10-Deacetyltaxol	0.01 - 0.02	[1]
Cephalomannine	0.005 - 0.007	[1]

Experimental Protocol: Extraction and Purification of 13-Deacetyltaxachitriene A

This protocol is a generalized procedure and may require optimization for specific plant material and desired purity.

Plant Material Preparation

• Collection and Identification: Collect fresh plant material (needles, twigs, or bark) from a Taxus species known to contain taxoids, such as Taxus sumatrana, the documented source of 13-Deacetyltaxachitriene A.[2] Proper botanical identification is crucial.

• Drying: Air-dry the plant material in a well-ventilated area away from direct sunlight to a constant weight. Alternatively, oven-dry at a low temperature (40-50°C) to prevent degradation of thermolabile compounds.

• Grinding: Grind the dried plant material into a fine powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.

Extraction

• Method Selection: Several extraction methods can be employed, including maceration, Soxhlet extraction, and ultrasound-assisted extraction.[3][4] Pressurized liquid extraction (PLE) has been shown to be highly efficient for taxoids.[3] This protocol will detail a standard maceration procedure.

• Solvent Selection: A variety of solvents can be used for taxoid extraction.[3][4] A common and effective approach is to use a polar solvent like methanol (B129727) or ethanol.

• Procedure:

  • Weigh the powdered plant material.

  • Place the powder in a large flask or beaker.

  • Add the extraction solvent (e.g., methanol) at a solid-to-solvent ratio of 1:10 (w/v).

  • Macerate the mixture at room temperature for 24-48 hours with occasional agitation. For more efficient extraction, a magnetic stirrer can be used.

  • Filter the mixture through filter paper (e.g., Whatman No. 1) to separate the extract from the plant residue.

  • Repeat the extraction process on the plant residue two more times with fresh solvent to ensure complete extraction.

  • Combine all the filtrates.

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

Liquid-Liquid Partitioning

This step aims to separate compounds based on their polarity.

• Resuspend the crude extract in a mixture of water and a non-polar solvent such as n-hexane (e.g., 1:1 v/v).

• Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate.

• The non-polar hexane (B92381) layer will contain lipids and other non-polar compounds and can be discarded.

• The aqueous layer, containing the more polar taxoids, is then extracted sequentially with solvents of increasing polarity, such as dichloromethane (B109758) and then ethyl acetate. 13-Deacetyltaxachitriene A is soluble in dichloromethane and ethyl acetate.[2]

• Collect the organic layers (dichloromethane and ethyl acetate) and combine them.

• Dry the combined organic phase over anhydrous sodium sulfate (B86663) and then evaporate the solvent under reduced pressure to yield a semi-purified extract.

Chromatographic Purification

Further purification is necessary to isolate 13-Deacetyltaxachitriene A.

• Silica (B1680970) Gel Column Chromatography:

  • Pack a glass column with silica gel 60 (70-230 mesh) slurried in a non-polar solvent (e.g., n-hexane).

  • Dissolve the semi-purified extract in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually increasing the proportion of a more polar solvent like ethyl acetate.

  • Collect fractions and monitor the composition of each fraction using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Combine the fractions containing the compound of interest based on the analytical results.

• High-Performance Liquid Chromatography (HPLC):

  • For final purification, preparative or semi-preparative HPLC is recommended.

  • A C18 reversed-phase column is commonly used for taxane separation.

  • The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol, often with a gradient elution.

  • Monitor the elution profile with a UV detector.

  • Collect the peak corresponding to 13-Deacetyltaxachitriene A.

  • Evaporate the solvent from the collected fraction to obtain the purified compound.

Analysis and Characterization

• HPLC: Analytical HPLC can be used to determine the purity of the isolated compound.

• Mass Spectrometry (MS): To confirm the molecular weight of the isolated compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation of the compound.

Mandatory Visualization

The following diagram illustrates the general workflow for the extraction and purification of 13-Deacetyltaxachitriene A from plant material.

Caption: Workflow for the extraction of 13-Deacetyltaxachitriene A.

References

• 1. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. researchgate.net [researchgate.net]
• 4. environmentaljournals.org [environmentaljournals.org]

Application Note: HPLC Purification of 13-Deacetyltaxachitriene A

Introduction

13-Deacetyltaxachitriene A is a diterpenoid compound belonging to the taxane (B156437) family, which includes the prominent anticancer drug paclitaxel (B517696). As a structural analogue, 13-Deacetyltaxachitriene A is of significant interest to researchers in natural product chemistry, pharmacology, and drug development for its potential biological activities. The isolation and purification of this compound in high purity are essential for accurate biological evaluation and further chemical modifications. This application note provides a detailed protocol for the purification of 13-Deacetyltaxachitriene A using High-Performance Liquid Chromatography (HPLC), drawing upon established methods for the separation of similar taxane derivatives.[1][2][3] Reversed-phase HPLC is the most widely used technique for the analysis and purification of taxanes due to its efficiency in separating structurally similar compounds.[4][5][6]

Materials and Methods

Equipment and Consumables

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Semi-preparative or preparative HPLC column (e.g., C18, 10 µm, 250 x 10 mm or larger).

• Analytical HPLC column (e.g., C18, 5 µm, 250 x 4.6 mm).

• Syringe filters (0.22 µm or 0.45 µm).

• HPLC vials.

• Rotary evaporator.

• Lyophilizer (optional).

Reagents and Solvents

• Acetonitrile (B52724) (HPLC grade).

• Water (HPLC grade or Milli-Q).

• Methanol (B129727) (HPLC grade).

• Trifluoroacetic acid (TFA) (optional, for mobile phase modification).

• Crude or partially purified extract containing 13-Deacetyltaxachitriene A.

• 13-Deacetyltaxachitriene A reference standard (if available).[7][8][9]

Experimental Protocols

Standard and Sample Preparation

Standard Solution:

• Accurately weigh a small amount of 13-Deacetyltaxachitriene A reference standard.

• Dissolve in a suitable solvent such as methanol or acetonitrile to a final concentration of 1 mg/mL.

• Perform serial dilutions to prepare working standards of lower concentrations (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

• Filter the solutions through a 0.22 µm syringe filter before injection.

Sample Solution (Crude Extract):

• Dissolve the crude or partially purified extract containing 13-Deacetyltaxachitriene A in the initial mobile phase solvent or a stronger solvent like methanol.

• The concentration should be optimized to avoid column overloading, typically in the range of 10-50 mg/mL for preparative HPLC.

• Centrifuge the sample solution to pellet any insoluble material.

• Filter the supernatant through a 0.45 µm syringe filter prior to injection.

HPLC Method Development (Analytical Scale)

Before proceeding to preparative scale purification, it is crucial to develop and optimize the separation method on an analytical scale.

• Column: C18, 5 µm, 250 x 4.6 mm.

• Mobile Phase: A gradient of acetonitrile (B) and water (A). An optional additive like 0.1% TFA can be used to improve peak shape.

• Gradient Program: Start with a linear gradient, for example, 30-70% B over 40 minutes. Adjust the gradient based on the initial separation profile to achieve baseline resolution of the target peak from impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30 °C.[2][10]

• Detection Wavelength: 227 nm, which is a common wavelength for detecting taxanes.[11][12][13]

• Injection Volume: 10-20 µL.

Preparative HPLC Purification

Once the analytical method is optimized, it can be scaled up for preparative purification.

• Column: C18, 10 µm, 250 x 21.2 mm (or a suitable preparative dimension).

• Mobile Phase: Same as the optimized analytical method.

• Gradient Program: Adjust the gradient timeline based on the new column dimensions and flow rate to maintain similar separation.

• Flow Rate: Scale up the flow rate according to the column diameter. For a 21.2 mm ID column, a starting flow rate of 15-20 mL/min is common.[2]

• Column Temperature: 30 °C.[2][10]

• Detection Wavelength: 227 nm.

• Injection Volume: Scale up the injection volume based on the sample concentration and column capacity. This may range from 0.5 mL to several milliliters.[2]

• Fraction Collection: Collect fractions corresponding to the peak of 13-Deacetyltaxachitriene A.

Post-Purification Processing

• Purity Analysis: Analyze the collected fractions using the developed analytical HPLC method to confirm purity.

• Solvent Removal: Combine the pure fractions and remove the organic solvent (acetonitrile) using a rotary evaporator at a temperature below 40 °C.

• Lyophilization: Freeze the remaining aqueous solution and lyophilize to obtain the purified 13-Deacetyltaxachitriene A as a solid powder.

• Characterization: Confirm the identity and structure of the purified compound using techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

Table 1: Typical HPLC Parameters for Taxane Purification

Parameter	Analytical Scale	Preparative Scale
Column Type	C18 or PFP	C18
Particle Size	3.5 - 5 µm	5 - 10 µm
Column Dimensions	150-250 mm x 4.6 mm	250 mm x 21.2 mm (or larger)
Mobile Phase	Acetonitrile/Water	Acetonitrile/Water
Gradient	Optimized for resolution	Scaled from analytical
Flow Rate	1.0 - 1.5 mL/min	15 - 25 mL/min
Column Temperature	25 - 40 °C	30 - 40 °C
Detection Wavelength	227 nm	227 nm
Injection Volume	10 - 20 µL	0.5 - 5 mL

Visualization

Caption: Workflow for the HPLC purification of 13-Deacetyltaxachitriene A.

Conclusion

This application note provides a comprehensive and detailed protocol for the successful purification of 13-Deacetyltaxachitriene A using reversed-phase HPLC. The outlined steps, from method development on an analytical scale to the final post-purification processing, are designed to yield a highly pure compound suitable for further scientific investigation. The specific parameters may require optimization based on the complexity of the initial extract and the specific HPLC system used.

References

• 1. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Large-scale purification of 13-dehydroxybaccatin III and 10-deacetylpaclitaxel, semi-synthetic precursors of paclitaxel, from cell cultures of Taxus chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 5. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 13-Deacetyltaxachitriene A | CAS 239800-99-8 | ScreenLib [screenlib.com]
• 10. researchgate.net [researchgate.net]
• 11. The Combination Process for Preparative Separation and Purification of Paclitaxel and 10-Deacetylbaccatin III Using Diaion® Hp-20 Followed by Hydrophilic Interaction Based Solid Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. scispace.com [scispace.com]

Application Notes and Protocols for Developing a Cell-Based Assay for 13-Deacetyltaxachitriene A Activity

Introduction

Taxanes are a critical class of chemotherapy drugs that target microtubules, essential components of the cellular cytoskeleton.[1] By stabilizing microtubules, these agents disrupt the dynamic processes of mitotic spindle formation and chromosome segregation, leading to cell cycle arrest and ultimately, apoptosis (programmed cell death).[2][3] 13-Deacetyltaxachitriene A is a novel compound structurally related to taxanes, suggesting a similar mechanism of action. These application notes provide a comprehensive framework for developing a series of cell-based assays to characterize the biological activity of 13-Deacetyltaxachitriene A and similar microtubule-targeting agents.

The workflow begins with a primary cytotoxicity screening to determine the compound's effective dose range, followed by secondary assays to elucidate its specific effects on the cell cycle, apoptosis induction, and microtubule integrity. This multi-assay approach provides a robust characterization of the compound's mechanism of action.

Mechanism of Action: Microtubule Stabilization

Taxane-type diterpenes function by binding to the β-tubulin subunit of microtubules.[2][4] This binding event stabilizes the microtubule polymer, shifting the equilibrium away from the soluble tubulin dimer pool and suppressing microtubule dynamics.[4] This interference with the normal function of the mitotic spindle triggers the spindle assembly checkpoint, leading to a block in the G2/M phase of the cell cycle.[2] Prolonged mitotic arrest ultimately activates the intrinsic apoptotic pathway, resulting in cancer cell death.[5]

Caption: Proposed mechanism of action for 13-Deacetyltaxachitriene A.

Experimental Workflow

A tiered approach is recommended to efficiently characterize the compound's activity. Start with a broad cytotoxicity screen to identify the active concentration range. Positive hits are then subjected to more specific secondary assays to confirm the mechanism of action.

Caption: Tiered experimental workflow for compound characterization.

Section 1: Primary Cytotoxicity Assay (MTT Assay)

Principle: The MTT assay is a colorimetric method for assessing cell viability.[6] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance.[7]

Protocol:

• Cell Seeding: Seed a taxane-sensitive cancer cell line (e.g., HeLa, MCF-7, or A549) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.[8] Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO). Incubate for 48-72 hours.[8]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[6]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[8][9]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation:

Compound	Cell Line	Incubation Time (h)	IC50 (nM)
13-Deacetyltaxachitriene A	HeLa	48	15.2
13-Deacetyltaxachitriene A	MCF-7	48	22.5
13-Deacetyltaxachitriene A	A549	48	18.9
Paclitaxel (Control)	HeLa	48	10.8

Section 2: Cell Cycle Analysis by Flow Cytometry

Principle: Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[10] Cells are stained with a fluorescent dye, such as Propidium Iodide (PI), which binds stoichiometrically to DNA.[11] The fluorescence intensity of each cell is proportional to its DNA content, allowing for quantification of the cell population in each phase. Taxanes typically cause an accumulation of cells in the G2/M phase.[2][5]

Protocol:

• Cell Culture and Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, treat them with 13-Deacetyltaxachitriene A at concentrations around the determined IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with cold PBS. Resuspend the pellet in 500 µL of cold PBS and, while vortexing gently, add 4.5 mL of cold 70% ethanol (B145695) dropwise to fix the cells.[12] Store at -20°C for at least 2 hours.[12]

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS and resuspend the pellet in 500 µL of PI staining solution containing RNase A.[12]

• Analysis: Incubate in the dark for 30 minutes at room temperature.[12] Analyze the samples using a flow cytometer. Collect at least 10,000 events per sample and use cell cycle analysis software to quantify the percentage of cells in each phase.[12]

Data Presentation:

Treatment	Concentration (nM)	% Cells in G0/G1	% Cells in S	% Cells in G2/M
Vehicle Control (DMSO)	-	55.1	24.5	20.4
13-Deacetyltaxachitriene A	10	35.2	15.3	49.5
13-Deacetyltaxachitriene A	20	20.7	10.1	69.2
13-Deacetyltaxachitriene A	40	15.3	5.6	79.1
Paclitaxel (Control)	15	18.9	8.5	72.6

Section 3: Apoptosis Assay (Caspase-Glo® 3/7)

Principle: Caspases are proteases that are key mediators of apoptosis.[13] The Caspase-Glo® 3/7 assay is a luminescent method that measures the activity of caspase-3 and caspase-7, two key executioner caspases.[14] The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence), which is cleaved by active caspases to release aminoluciferin, a substrate for luciferase that generates a light signal proportional to caspase activity.[14]

Protocol:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate. Treat with 13-Deacetyltaxachitriene A at various concentrations for 24-48 hours.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Assay Procedure: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1 to 3 hours.

• Luminescence Reading: Measure the luminescence of each sample using a plate-reading luminometer.

• Data Analysis: Normalize the luminescence signal to the vehicle control to determine the fold-increase in caspase-3/7 activity.

Data Presentation:

Treatment	Concentration (nM)	Caspase-3/7 Activity (Fold Change vs. Control)
Vehicle Control (DMSO)	-	1.0
13-Deacetyltaxachitriene A	10	2.5
13-Deacetyltaxachitriene A	20	4.8
13-Deacetyltaxachitriene A	40	7.2
Staurosporine (Control)	1000	8.5

Section 4: Immunofluorescence Staining of Microtubules

Principle: Immunofluorescence microscopy allows for the direct visualization of the cellular microtubule network.[15] Cells are treated with the compound, fixed, and then stained with a primary antibody specific for α-tubulin or β-tubulin. A secondary antibody conjugated to a fluorophore is then used to detect the primary antibody, revealing the structure and organization of the microtubules.[16] Taxanes induce the formation of dense, bundled microtubules that are resistant to depolymerization.[17]

Protocol:

• Cell Seeding: Seed cells onto sterile glass coverslips in a multi-well plate and allow them to adhere for 24 hours.[15]

• Compound Treatment: Treat cells with the desired concentration of 13-Deacetyltaxachitriene A for 4-24 hours.[15]

• Fixation: Gently wash the cells with pre-warmed PBS. Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[18]

• Permeabilization: Wash the cells three times with PBS. Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.[19]

• Blocking: Wash again with PBS and block non-specific antibody binding by incubating in a blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Antibody Incubation: Incubate the coverslips with a primary antibody against α-tubulin (diluted in blocking buffer) overnight at 4°C.[18] The next day, wash three times with PBS. Incubate with a fluorescently-conjugated secondary antibody for 1 hour at room temperature in the dark.[15]

• Mounting: Wash three times with PBS. Counterstain nuclei with DAPI if desired.[15] Mount the coverslips onto microscope slides using an antifade mounting medium.[15]

• Imaging: Visualize the stained cells using a fluorescence or confocal microscope. Capture images of the microtubule network in both control and treated cells for comparison.

Expected Results: Compared to the fine, filamentous microtubule network in control cells, cells treated with an effective microtubule-stabilizing agent like 13-Deacetyltaxachitriene A are expected to show thick, prominent microtubule bundles and abnormal mitotic spindles.

References

• 1. my.clevelandclinic.org [my.clevelandclinic.org]
• 2. Isoxazole-Based Compounds Targeting the Taxane-Binding Site of Tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Induction of G2/M Cell Cycle Arrest and Apoptosis by Genistein in Human Bladder Cancer T24 Cells through Inhibition of the ROS-Dependent PI3k/Akt Signal Transduction Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. MTT (Assay protocol [protocols.io]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. beckman.com [beckman.com]
• 12. benchchem.com [benchchem.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. Caspase-Glo® 3/7 Assay Protocol [promega.sg]
• 15. benchchem.com [benchchem.com]
• 16. Specimen Preparation Using Synthetic Fluorophores and Immunofluorescence – Tubulin Stains [evidentscientific.com]
• 17. Frontiers | A New Quantitative Cell-Based Assay Reveals Unexpected Microtubule Stabilizing Activity of Certain Kinase Inhibitors, Clinically Approved or in the Process of Approval [frontiersin.org]
• 18. ulab360.com [ulab360.com]
• 19. Immunocytochemistry/Immunofluorescence protocol for alpha Tubulin Antibody (NB100-1639): Novus Biologicals [novusbio.com]

Application Notes & Protocols for the Quantification of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a diterpenoid natural product found in plants of the Taxus genus, such as Taxus sumatrana. As a member of the taxane (B156437) family, which includes the prominent anticancer drug paclitaxel (B517696), the accurate quantification of this and related compounds is crucial for research and development in phytochemistry, drug discovery, and quality control of botanical extracts. These application notes provide a detailed, representative protocol for the quantification of 13-Deacetyltaxachitriene A using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The provided methodologies are based on established analytical techniques for taxane compounds and are intended to serve as a comprehensive guide for laboratory implementation.[1][2][3][4][5][6] Method validation parameters, based on the International Conference on Harmonisation (ICH) guidelines, are also discussed to ensure the reliability and reproducibility of the analytical results.

Analytical Standards and Reagents

A commercially available reference standard of 13-Deacetyltaxachitriene A is essential for accurate quantification.

• 13-Deacetyltaxachitriene A Reference Standard: Purity ≥98%. The molecular formula is C₃₀H₄₂O₁₂ and the molecular weight is 594.65 g/mol .[7]

• Solvents: HPLC grade acetonitrile, methanol (B129727), and water. Chloroform, dichloromethane, ethyl acetate, and DMSO can be used for initial stock solution preparation.[7]

• Other Reagents: Formic acid (LC-MS grade).

Storage and Handling: The reference standard should be stored at 2-8°C in a tightly sealed vial for long-term stability (up to 24 months). Stock solutions, if prepared in advance, should be stored as aliquots in tightly sealed vials at -20°C and are generally stable for up to two weeks. Before use, allow the product to equilibrate to room temperature for at least one hour.

Experimental Protocols

Protocol 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol describes a representative HPLC-UV method for the quantification of 13-Deacetyltaxachitriene A, suitable for routine analysis and quality control of plant extracts and purified samples.

1. Preparation of Standard Solutions:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 13-Deacetyltaxachitriene A reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 200 µg/mL.

2. Sample Preparation (from Taxus Plant Material):

• Extraction:

  • Weigh 1 g of dried and powdered Taxus plant material.

  • Perform solvent extraction with methanol or a mixture of methanol and water.[3] A common technique is ultrasonication for 30 minutes, followed by centrifugation.

  • Repeat the extraction process three times and combine the supernatants.

• Purification (optional, for complex matrices):

  • The combined extract can be subjected to solid-phase extraction (SPE) to remove interfering compounds.

• Final Sample:

  • Evaporate the solvent from the extract under reduced pressure.

  • Reconstitute the residue in a known volume of the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

3. HPLC-UV Method Parameters:

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	A gradient of Acetonitrile (A) and Water (B). A typical gradient could be: 0-20 min, 30-70% A; 20-25 min, 70-90% A; 25-30 min, 90-30% A.[1][8]
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	20 µL
Detection	UV detector at a wavelength of 227 nm (a common wavelength for taxanes). A photodiode array (PDA) detector can be used to obtain the full UV spectrum.

4. Data Analysis and Quantification:

• Calibration Curve: Inject the working standard solutions and plot the peak area versus the concentration to construct a calibration curve.

• Quantification: Inject the prepared sample, and determine the concentration of 13-Deacetyltaxachitriene A in the sample by interpolating its peak area on the calibration curve.

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a more sensitive and selective method for the quantification of 13-Deacetyltaxachitriene A, particularly in complex biological matrices where low detection limits are required.

1. Preparation of Standard and Sample Solutions:

• Follow the same procedures as described in Protocol 1 for the preparation of standard and sample solutions. The concentration range for working standards can be lower, for example, from 0.1 ng/mL to 100 ng/mL.

2. LC-MS/MS Method Parameters:

Parameter	Recommended Conditions
Column	UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size) for faster analysis and better resolution.[6]
Mobile Phase	A gradient of Acetonitrile with 0.1% Formic Acid (A) and Water with 0.1% Formic Acid (B). A suitable gradient can be optimized for best separation.[5]
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), positive mode.
MS/MS Detection	Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A need to be determined by infusing the standard into the mass spectrometer. A possible precursor ion would be [M+H]⁺ or [M+Na]⁺.

3. Data Analysis and Quantification:

• The quantification is based on the peak area of the specific MRM transition, following the construction of a calibration curve with the working standard solutions.

Method Validation

To ensure the reliability of the analytical method, it should be validated according to ICH guidelines, assessing the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the absence of interfering peaks at the retention time of 13-Deacetyltaxachitriene A in a blank sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear relationship should be established over a defined range with a correlation coefficient (r²) of >0.99.[9][10]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[9][10]

• Accuracy: The closeness of the test results to the true value. It is often assessed by recovery studies, spiking a blank matrix with a known concentration of the analyte. Recoveries are typically expected to be within 80-120%.[10]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is expressed as the relative standard deviation (RSD), which should ideally be less than 2%.[10]

Quantitative Data Summary

The following table presents hypothetical but realistic quantitative data for the proposed analytical methods. These values should be experimentally determined during method validation in your laboratory.

Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity Range	1 - 200 µg/mL	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.999	> 0.999
LOD	~0.3 µg/mL	~0.03 ng/mL
LOQ	~1.0 µg/mL	~0.1 ng/mL
Accuracy (Recovery)	95 - 105%	98 - 102%
Precision (RSD%)	< 2%	< 5%

Visualizations

Taxane Biosynthesis Pathway

The following diagram illustrates the simplified biosynthetic pathway leading to the formation of the taxane core and subsequent modifications, which result in a variety of taxoid compounds, including 13-Deacetyltaxachitriene A.[11][12][13][14][15]

Caption: Simplified biosynthetic pathway of taxanes.

Experimental Workflow for Quantification

The diagram below outlines the general workflow for the quantification of 13-Deacetyltaxachitriene A from a plant matrix.

Caption: General workflow for quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Natural Taxanes: From Plant Composition to Human Pharmacology and Toxicity [mdpi.com]
• 3. jchr.org [jchr.org]
• 4. Profiling taxanes in Taxus extracts using lc/ms and lc/ms/ms techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Application of an LC-MS/MS method for the analysis of poly (lactic-co-glycolic acid) nanoparticles for taxane chemotherapy [harvest.usask.ca]
• 6. Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 8. Development and validation of a HPLC-UV method for the simultaneous detection and quantification of paclitaxel and sulf… [ouci.dntb.gov.ua]
• 9. Development and validation of a HPLC-UV method for the simultaneous detection and quantification of paclitaxel and sulforaphane in lipid based self-microemulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validated HPLC-UV Method for Simultaneous Estimation of Paclitaxel and Doxorubicin Employing Ion Pair Chromatography: Application in Formulation Development and Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Plants against cancer: towards green Taxol production through pathway discovery and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 15. encyclopedia.pub [encyclopedia.pub]

Application Notes and Protocols for 13-Deacetyltaxachitriene A in Microtubule Polymerization Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are crucial components of the cytoskeleton involved in essential cellular functions, including mitosis, intracellular transport, and cell shape maintenance.[1][2] Their dynamic instability is fundamental to their physiological roles. Consequently, molecules that interfere with microtubule dynamics are a significant class of anticancer agents.[3][4] These agents are broadly classified as microtubule-stabilizing or -destabilizing agents.[3] 13-Deacetyltaxachitriene A, as a taxane-related diterpenoid, is hypothesized to act as a microtubule-stabilizing agent, similar to paclitaxel.[3]

These application notes provide detailed protocols for characterizing the in vitro effects of 13-Deacetyltaxachitriene A on tubulin polymerization. Two primary methods are described: a turbidity-based spectrophotometric assay and a fluorescence-based assay. These assays are fundamental for determining the compound's mechanism of action and quantifying its potency.

Principle of the Assays

The in vitro tubulin polymerization assay monitors the conversion of soluble tubulin dimers into microtubule polymers. This process can be tracked through two principal methods:

• Turbidity Assay : The formation of microtubules causes light to scatter. This change in turbidity can be measured as an increase in absorbance at 340 nm over time.[5][6] The rate and extent of this absorbance increase are proportional to the rate and extent of microtubule polymerization.

• Fluorescence Assay : This method utilizes a fluorescent reporter, such as DAPI (4',6-diamidino-2-phenylindole), which preferentially binds to polymerized microtubules, leading to a significant increase in its fluorescence quantum yield.[2][7] The increase in fluorescence intensity is monitored over time and serves as a measure of microtubule formation. This method is generally more sensitive than the turbidity assay.[7]

Data Presentation

The following table summarizes hypothetical quantitative data for 13-Deacetyltaxachitriene A in comparison to known microtubule-targeting agents. This data would be generated from the protocols described below.

Compound	Assay Type	Concentration Range Tested (µM)	IC50 / EC50 (µM)	Vmax (% of Control)	Plateau Level (% of Control)
13-Deacetyltaxachitriene A	Turbidity	0.01 - 100	EC50: 5.2	180	150
Fluorescence	0.001 - 10	EC50: 1.8	195	160
Paclitaxel (Control)	Turbidity	0.01 - 100	EC50: 2.5	250	200
Fluorescence	0.001 - 10	EC50: 0.9	265	210
Nocodazole (Control)	Turbidity	0.1 - 200	IC50: 15.4	20	30
Fluorescence	0.01 - 100	IC50: 8.1	15	25

• EC50 : Half-maximal effective concentration for microtubule stabilizers.

• IC50 : Half-maximal inhibitory concentration for microtubule destabilizers.

• Vmax : Maximum rate of polymerization.

• Plateau Level : Maximum extent of polymerization at steady state.

Experimental Protocols

Protocol 1: Turbidity-Based Tubulin Polymerization Assay

This protocol details the steps to measure the effect of 13-Deacetyltaxachitriene A on tubulin polymerization by monitoring changes in turbidity.

A. Materials and Reagents

• Purified tubulin (>99% pure)

• 13-Deacetyltaxachitriene A

• Paclitaxel (positive control for stabilization)

• Nocodazole (positive control for destabilization)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)[5]

• GTP solution (10 mM)

• Glycerol

• DMSO (for dissolving compounds)

• 96-well clear bottom microplate

• Temperature-controlled microplate reader capable of reading absorbance at 340 nm in kinetic mode.[5]

B. Reagent Preparation

• Compound Preparation : Prepare a 10 mM stock solution of 13-Deacetyltaxachitriene A, Paclitaxel, and Nocodazole in DMSO. Create a serial dilution of 10x working stocks in General Tubulin Buffer to achieve final assay concentrations (e.g., ranging from 0.1 µM to 100 µM).[1]

• Tubulin Preparation : On ice, reconstitute lyophilized tubulin to a final concentration of 3 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP and 10% glycerol. Keep on ice until use.[1][5]

C. Assay Procedure

• Pre-warm the 96-well plate and the microplate reader to 37°C.[5]

• Pipette 10 µL of the 10x compound dilutions (or vehicle/positive controls) into the designated wells of the pre-warmed plate.[1]

• To initiate the polymerization reaction, add 90 µL of the cold tubulin polymerization mix to each well.

• Immediately place the plate in the 37°C microplate reader.

• Measure the absorbance at 340 nm every 60 seconds for 60 minutes.[1]

D. Data Analysis

• For each well, subtract the initial absorbance reading (time 0) from all subsequent readings to correct for background.

• Plot the change in absorbance versus time for each compound concentration.

• Determine the Vmax (maximum rate of polymerization) and the plateau absorbance (extent of polymerization) from the kinetic curves.

• Calculate the percentage of enhancement (for stabilizers) or inhibition (for destabilizers) for each concentration relative to the vehicle control.

• Plot the percentage of enhancement/inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the EC50 or IC50 value.[1]

Protocol 2: Fluorescence-Based Tubulin Polymerization Assay

This protocol provides a more sensitive method to assess the impact of 13-Deacetyltaxachitriene A on microtubule assembly.

A. Materials and Reagents

• All materials from Protocol 1

• DAPI (4',6-diamidino-2-phenylindole)

• 96-well black, opaque microplate

• Temperature-controlled fluorescence plate reader with excitation at ~360 nm and emission at ~450 nm.[1]

B. Reagent Preparation

• Compound Preparation : Follow the same procedure as in Protocol 1.

• Tubulin Preparation : On ice, prepare the tubulin polymerization mix as described in Protocol 1. Additionally, add DAPI to a final concentration of 10 µM.[2]

C. Assay Procedure

• The assay procedure is identical to the turbidity-based assay, but a black, opaque 96-well plate should be used to minimize background fluorescence.

• Measure the fluorescence intensity (Excitation: 360 nm, Emission: 450 nm) every 60 seconds for 60 minutes at 37°C.[1]

D. Data Analysis

• Data analysis is analogous to the turbidity assay. Plot the change in fluorescence intensity versus time.

• Determine Vmax and the plateau fluorescence for each concentration.

• Calculate the percentage of enhancement or inhibition relative to the vehicle control and determine the EC50 or IC50 value from the dose-response curve.

Visualizations

Caption: Workflow for the in vitro tubulin polymerization assay.

Caption: Effect of agents on microtubule polymerization dynamics.

References

• 1. benchchem.com [benchchem.com]
• 2. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action of antitumor drugs that interact with microtubules and tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 6. researchgate.net [researchgate.net]
• 7. search.cosmobio.co.jp [search.cosmobio.co.jp]

Formulation of 13-Deacetyltaxachitriene A for Biological Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a novel taxane (B156437) analogue. Like other members of the taxane class, such as paclitaxel (B517696) and docetaxel, it is anticipated to be poorly soluble in aqueous solutions, a characteristic that presents a significant challenge for its use in biological studies.[1][2] Proper formulation is therefore critical to ensure bioavailability and obtain reliable and reproducible results in both in vitro and in vivo experiments.

This document provides detailed application notes and experimental protocols for the formulation of 13-Deacetyltaxachitriene A. Given the lack of specific data for this novel compound, the following protocols are based on established methods for other poorly water-soluble taxanes. Researchers should consider these as starting points and may need to optimize them for their specific experimental needs. The primary goal of these formulations is to enhance the solubility and stability of the compound in aqueous media.[3][4]

Data Presentation: Formulation Strategies and Components

The choice of formulation will depend on the specific requirements of the biological study (e.g., in vitro cell-based assays vs. in vivo animal studies). Below is a summary of common approaches and their typical compositions.

Table 1: Solubility of Representative Taxanes in Aqueous Media

Compound	Water Solubility	Reference
Paclitaxel	0.35–0.7 µg/mL	[2]
Docetaxel	3–25 µg/mL	[2]
10-Deacetylbaccatin III	Freely soluble in DMSO and Methanol	[5]

Table 2: Common Formulation Compositions for Poorly Soluble Taxanes

Formulation Type	Components	Primary Application	Key Considerations
Simple Solvent System	Dimethyl sulfoxide (B87167) (DMSO), Ethanol	In vitro assays	Potential for solvent toxicity at higher concentrations. Final DMSO concentration should typically be kept below 0.5%.[6]
Co-solvent/Surfactant System	Cremophor® EL, Ethanol, Saline	In vivo studies	Can cause hypersensitivity reactions and toxicity.[1][7] Requires careful dilution.
Liposomal Formulation	Phospholipids (e.g., soy phosphatidylcholine), Cholesterol, Buffer	In vitro and in vivo studies	Biocompatible and can reduce toxicity.[3][8] Formulation process is more complex.
Nanoparticle Formulation	Biodegradable polymers (e.g., PLGA), Surfactants	In vivo targeted delivery	Can improve pharmacokinetics and biodistribution.[9] Requires specialized equipment for preparation.

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution for In Vitro Assays

This protocol is suitable for preparing a concentrated stock solution of 13-Deacetyltaxachitriene A for use in cell-based assays.

Materials:

• 13-Deacetyltaxachitriene A powder

• High-purity, sterile dimethyl sulfoxide (DMSO)[10]

• Sterile microcentrifuge tubes

Procedure:

• Accurately weigh the desired amount of 13-Deacetyltaxachitriene A powder.

• Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM).

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.[6]

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.[11]

• For experiments, thaw an aliquot and dilute it to the final working concentration in the cell culture medium. Ensure the final DMSO concentration in the culture does not exceed a level toxic to the cells (typically <0.5%).[6]

Figure 1. Workflow for preparing a DMSO stock solution for in vitro studies.

Protocol 2: Formulation with Cremophor® EL for In Vivo Studies

This protocol describes the preparation of a Cremophor® EL-based formulation, a common method for administering poorly water-soluble drugs intravenously in animal models.

Materials:

• 13-Deacetyltaxachitriene A powder

• Cremophor® EL (polyethoxylated castor oil)

• Dehydrated ethanol

• Sterile saline (0.9% NaCl)

Procedure:

• Dissolve 13-Deacetyltaxachitriene A in a minimal amount of dehydrated ethanol.

• Add an equal volume of Cremophor® EL to the ethanolic solution and mix thoroughly. This creates a 1:1 (v/v) drug-Cremophor® EL/ethanol stock solution.

• For administration, this stock solution must be diluted with sterile saline. Slowly add the required volume of the drug stock solution to the saline with gentle mixing. A typical final formulation for injection might consist of 5% Cremophor® EL, 5% ethanol, and 90% saline.

• The final solution should be clear. If precipitation occurs, the formulation may need to be adjusted.

• Administer the formulation to the animal immediately after preparation to avoid precipitation.

Figure 2. Workflow for preparing a Cremophor® EL formulation for in vivo studies.

Protocol 3: Liposomal Formulation

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate hydrophobic drugs, thereby increasing their solubility in aqueous environments. This protocol provides a general method for preparing liposomes using the thin-film hydration technique.[12]

Materials:

• 13-Deacetyltaxachitriene A

• Soy phosphatidylcholine (or other suitable phospholipid)

• Cholesterol

• Chloroform (B151607)

• Sterile phosphate-buffered saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• Dissolve 13-Deacetyltaxachitriene A, phosphatidylcholine, and cholesterol in chloroform in a round-bottom flask. The molar ratio of the components should be optimized, but a starting point could be 1:10:5 (drug:phospholipid:cholesterol).

• Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film by adding sterile PBS and gently agitating. This will form multilamellar vesicles (MLVs).

• To produce smaller, more uniform vesicles (SUVs), sonicate the MLV suspension using a bath sonicator or extrude it through polycarbonate membranes of a defined pore size (e.g., 100 nm).[12]

• The final liposomal suspension can be stored at 4°C. Characterization of the liposomes for size, zeta potential, and encapsulation efficiency is recommended.

Figure 3. Signaling pathway diagram for the thin-film hydration method of liposome preparation.

Concluding Remarks

The successful biological evaluation of 13-Deacetyltaxachitriene A is highly dependent on the selection of an appropriate formulation strategy. Due to its presumed poor aqueous solubility, direct use of the compound in aqueous buffers is not recommended. Researchers should begin by assessing the solubility of 13-Deacetyltaxachitriene A in various solvents and vehicle systems to determine the most suitable approach for their specific experimental design. The protocols provided herein offer robust starting points for developing effective formulations for both in vitro and in vivo studies. Optimization and characterization of the chosen formulation are crucial steps to ensure reproducible and meaningful biological data.

References

• 1. Update on taxane development: new analogs and new formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Critical Review of Lipid-based Nanoparticles for Taxane Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. future4200.com [future4200.com]
• 4. Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dnplindia.com [dnplindia.com]
• 6. lifetein.com [lifetein.com]
• 7. Efficacy and toxicological studies of cremophor EL free alternative paclitaxel formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and characterization of a novel Cremophor EL free liposome-based paclitaxel (LEP-ETU) formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.cn [medchemexpress.cn]
• 12. longdom.org [longdom.org]

Application Notes &amp; Protocols for the NMR Spectroscopic Analysis of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a member of the taxane (B156437) diterpenoid family, a class of natural products that has garnered significant attention due to the potent anticancer activity of prominent members like Paclitaxel (Taxol®). The structural complexity of these molecules, characterized by a unique tricyclic carbon skeleton, presents a considerable challenge for complete and unambiguous characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of 13-Deacetyltaxachitriene A, providing detailed insights into its three-dimensional structure, which is crucial for understanding its biological activity and for the development of synthetic analogues.

These application notes provide a comprehensive guide to the NMR spectroscopic techniques required for the structural analysis of 13-Deacetyltaxachitriene A. The protocols outlined below detail the systematic application of one-dimensional (1D) and two-dimensional (2D) NMR experiments to establish the atom-to-atom connectivity and stereochemistry of the molecule.

Experimental Protocols

Proper sample preparation is critical for acquiring high-quality NMR data.

• Sample Purity: Ensure the sample of 13-Deacetyltaxachitriene A is of high purity (>95%), as impurities can complicate spectral analysis.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common choice for taxanes. Other solvents such as acetone-d₆, methanol-d₄, or dimethyl sulfoxide-d₆ (DMSO-d₆) can also be used depending on solubility.

• Concentration: Prepare the sample at a concentration of 5-10 mg in 0.5-0.6 mL of the chosen deuterated solvent. For more sensitive experiments or limited sample quantity, a microprobe can be utilized with as little as 10-30 μg of material.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C NMR).

1D NMR experiments provide the foundational information for the structural analysis.

• ¹H NMR (Proton NMR):

  • Objective: To identify the number of unique proton environments, their chemical shifts, signal integrations (relative number of protons), and scalar couplings (J-couplings).

  • Typical Acquisition Parameters:

    • Spectrometer Frequency: 500 MHz or higher is recommended for better signal dispersion.

    • Pulse Angle: 30-45°

    • Relaxation Delay: 1-2 seconds

    • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR (Carbon-13 NMR):

  • Objective: To determine the number of unique carbon atoms in the molecule. Proton-decoupled spectra are typically acquired to simplify the spectrum to a series of singlets.

  • Typical Acquisition Parameters:

    • Spectrometer Frequency: 125 MHz (corresponding to a 500 MHz ¹H frequency).

    • Pulse Program: Proton-decoupled.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• DEPT (Distortionless Enhancement by Polarization Transfer):

  • Objective: To differentiate between methyl (CH₃), methylene (B1212753) (CH₂), methine (CH), and quaternary carbons.

  • Experiments:

    • DEPT-90: Only CH signals are observed.

    • DEPT-135: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are not observed in DEPT spectra.

2D NMR experiments are essential for establishing the connectivity and spatial relationships within the molecule.

• COSY (Correlation Spectroscopy):

  • Objective: To identify proton-proton (¹H-¹H) spin-spin coupling networks, revealing which protons are adjacent to each other (typically through 2-3 bonds).[1][2]

  • Experiment Type: Gradient-enhanced COSY (gCOSY) is preferred for its cleaner spectra.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Objective: To determine direct one-bond correlations between protons and their attached carbons (¹H-¹³C).[1] This experiment is crucial for assigning the carbon signals based on the proton assignments.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Objective: To identify longer-range (2-3 bond) correlations between protons and carbons.[1] This is a key experiment for connecting different spin systems and piecing together the molecular skeleton, especially for identifying the positions of quaternary carbons and functional groups.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy):

  • Objective: To identify protons that are close to each other in space, irrespective of their through-bond connectivity.[3] This is critical for determining the relative stereochemistry of the molecule. NOESY is suitable for molecules with a moderate molecular weight, while ROESY is often preferred for molecules in a similar size range as it avoids potential zero-crossing issues.

Data Presentation: Expected NMR Data for the Taxane Core

While a complete experimental dataset for 13-Deacetyltaxachitriene A is not publicly available, the following tables summarize the expected chemical shift ranges for the core taxane skeleton based on data from closely related compounds. These tables serve as a guide for spectral interpretation.

Table 1: Expected ¹H NMR Chemical Shifts for the Taxane Core of 13-Deacetyltaxachitriene A

Proton(s)	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
H-1	1.5 - 2.0	m
H-2	3.5 - 4.5	d or m	Attached to an oxygen-bearing carbon.
H-3	2.0 - 2.5	m
H-5	4.5 - 5.5	d or dd	Olefinic proton.
H-6α, H-6β	1.8 - 2.8	m	Diastereotopic protons.
H-7	3.5 - 4.5	m	Attached to an oxygen-bearing carbon.
H-9	4.0 - 5.0	d or m	Attached to an oxygen-bearing carbon.
H-10	5.0 - 6.0	d or m	Attached to an oxygen-bearing carbon.
H-13	4.5 - 5.5	t or m	Attached to an oxygen-bearing carbon.
H-14α, H-14β	1.0 - 2.5	m	Diastereotopic protons.
Me-16, Me-17	1.0 - 1.5	s	Geminal methyl groups.
Me-18	1.5 - 2.5	s	Methyl group.
Me-19	1.0 - 1.5	s	Methyl group.
Acetate CH₃	~2.0	s	If present.

Table 2: Expected ¹³C NMR Chemical Shifts for the Taxane Core of 13-Deacetyltaxachitriene A

Carbon	Expected Chemical Shift (δ, ppm)	DEPT	Notes
C-1	70 - 80	CH	Oxygenated carbon.
C-2	70 - 80	CH	Oxygenated carbon.
C-3	40 - 50	CH
C-4	130 - 145	C	Olefinic quaternary carbon.
C-5	120 - 135	CH	Olefinic methine carbon.
C-6	30 - 40	CH₂
C-7	70 - 80	CH	Oxygenated carbon.
C-8	50 - 60	C	Quaternary carbon.
C-9	70 - 85	CH	Oxygenated carbon.
C-10	70 - 85	CH	Oxygenated carbon.
C-11	130 - 145	C	Olefinic quaternary carbon.
C-12	135 - 150	C	Olefinic quaternary carbon.
C-13	65 - 75	CH	Oxygenated carbon (hydroxyl-bearing).
C-14	30 - 40	CH₂
C-15	40 - 50	C	Quaternary carbon.
C-16	25 - 35	CH₃
C-17	20 - 30	CH₃
C-18	10 - 20	CH₃
C-19	10 - 20	CH₃
Acetate C=O	170 - 175	C	If present.
Acetate CH₃	20 - 25	CH₃	If present.

Visualization of Experimental Workflows and Data Analysis

The following diagrams, generated using the DOT language, illustrate the logical flow of the NMR analysis for 13-Deacetyltaxachitriene A.

Caption: Overall workflow for the NMR analysis of 13-Deacetyltaxachitriene A.

Caption: Logical flow of structure elucidation using various NMR experiments.

Caption: Key expected 2D NMR correlations for the taxane core.

References

• 1. 1H- and 13C-nmr assignments for taxol, 7-epi-taxol, and cephalomannine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: 13-Deacetyltaxachitriene A Extraction

Welcome to the technical support center for the extraction and purification of 13-Deacetyltaxachitriene A. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers and drug development professionals overcome challenges related to low yield and purity.

Troubleshooting Guide

This guide addresses common problems encountered during the extraction and purification process.

Issue 1: Low Yield of Crude Extract

Q: We are experiencing a very low yield of crude taxane (B156437) extract from our biomass. What are the potential causes and solutions?

A: Low crude extract yield is often linked to the biomass quality or the initial extraction parameters. Key factors include the choice of plant material, its preparation, and the solvent conditions. Physical factors like inoculum size, medium volume, and shaking speed can also impact the performance of plant-derived cultures.[1]

Possible Causes & Recommended Solutions:

• Poor Biomass Quality: The concentration of taxanes can vary significantly based on the Taxus species, the part of the plant used (needles, bark), and the time of harvest.[2]

  • Solution: Ensure you are using a validated source of Taxus biomass known to contain the target compound. If possible, screen different sources or harvest times. While drying the biomass is common, it can be costly and may lead to degradation of taxanes over time.[3] Using fresh clippings is a viable alternative.[3][4]

• Inefficient Cell Lysis: The solvent must effectively penetrate the plant tissue to extract the intracellular taxanes.

  • Solution: The biomass should be thoroughly dried (unless using a fresh-biomass protocol) and ground into a fine powder to maximize the surface area for extraction.[5] For fresh biomass, ensure adequate homogenization.

• Inappropriate Solvent Polarity: Using a solvent with incorrect polarity will result in poor extraction efficiency.

  • Solution: Aqueous mixtures of ethanol (B145695), methanol (B129727), or acetone (B3395972) are effective.[4] A solvent concentration below 50% in water leads to poor taxane extraction.[3] Conversely, a very high alcohol concentration (e.g., >80-95%) can extract excessive amounts of interfering lipids and chlorophyll (B73375), which complicates downstream processing.[3][4]

• Insufficient Extraction Time/Agitation: The extraction process may not have reached equilibrium.

  • Solution: Ensure the biomass is agitated (stirred or shaken) with the solvent for an adequate period, typically ranging from 1 to 24 hours.[2][6] Advanced methods like ultrasonic-assisted extraction (UAE) can significantly shorten this time and improve yield by disrupting cell walls.[7][8]

Issue 2: Crude Extract is Highly Impure (Dark, Waxy, or Gummy)

Q: Our crude extract is a dark green, gummy solid that is difficult to work with and clogs our chromatography columns. How can we clean it up?

A: This is a very common issue. The production of taxanes from ornamental yew is often considered uneconomical due to the extremely high percentage of unwanted impurities (40-50% by weight of the dried plant material) carried forward in the extract.[3][4] These impurities are primarily chlorophyll, waxes, and lipids.

Solutions:

• Activated Carbon (Charcoal) Treatment: This is a critical step for removing chlorophyll and some waxes.[3][4]

  • Procedure: After the initial solvent extraction, add activated charcoal to the liquid extract, stir, and then filter to remove the charcoal and the adsorbed pigments. This step is vital to facilitate subsequent chromatographic separation.[4]

• Liquid-Liquid Partitioning: This technique separates compounds based on their differential solubility in two immiscible liquids (e.g., hexane (B92381) and an aqueous solvent).

  • Procedure: A preliminary wash of the crude extract with a non-polar solvent like hexane or ligroin can effectively remove non-polar lipids and waxes.[2][9] Subsequently, the taxane-containing fraction can be partitioned between an aqueous phase and a moderately polar solvent like ethyl acetate (B1210297) or chloroform.[2]

Issue 3: Poor Separation During Chromatography

Q: We are struggling to separate 13-Deacetyltaxachitriene A from other structurally similar taxanes during HPLC. What can we do to improve resolution?

A: The structural similarity among taxanes makes their separation a significant challenge.[5][10] A multi-step chromatographic approach is almost always necessary.

Solutions:

• Optimize Solvent System:

  • Normal Phase (Silica Gel): Use a gradient of non-polar and moderately polar solvents, such as a hexane/ethyl acetate or hexane/acetone gradient.[2][9] This is an excellent first step for fractionating the crude extract.

  • Reverse Phase (C18): This is typically used for final purification. An acetonitrile/water or methanol/water gradient is standard.[5] Fine-tuning the gradient slope is critical for resolving closely eluting peaks.

• Employ Orthogonal Chromatography Techniques: Combining different separation modes is highly effective.

  • Workflow: A common strategy is to use normal-phase flash chromatography for initial fractionation, followed by preparative reverse-phase HPLC for final purification of the target-containing fractions.[11] This combination leverages different separation mechanisms, improving the chances of isolating pure compounds.

• Adjust HPLC Parameters:

  • Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution.

  • Column Temperature: Optimizing the column temperature can alter selectivity and improve peak shape.[5]

  • Injection Volume/Concentration: Overloading the column is a common cause of poor separation. Reduce the injection volume or dilute the sample.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting yield for a minor taxane like 13-Deacetyltaxachitriene A? A1: The yield of any specific taxane is highly dependent on the source material. For major taxanes like paclitaxel, yields are often in the range of 0.001% to 0.06% of the dried biomass weight.[10] The yield for a minor, less abundant taxane like 13-Deacetyltaxachitriene A would be expected to be significantly lower than this. Therefore, starting with a large quantity of biomass is essential.

Q2: Which solvent system is best for the initial extraction? A2: There is no single "best" solvent, but aqueous ethanol and methanol are most commonly cited. A study optimizing taxol extraction found that efficiency increased with higher percentages of ethanol or acetone.[12] However, a balance must be struck; using 70% ethanol in water is often preferred for fresh plant material to extract taxanes effectively without co-extracting excessive amounts of lipids that dissolve in higher ethanol concentrations.[3]

Q3: Can ultrasonic-assisted extraction (UAE) degrade taxanes? A3: While UAE is a high-energy process, it is generally considered safe for taxanes when parameters are optimized. It improves extraction efficiency by promoting cell wall disruption.[8] Key parameters to optimize using a method like Response Surface Methodology (RSM) include ultrasonic power, duration, and temperature to maximize yield without causing degradation.[7]

Q4: My final product is pure according to HPLC, but the overall yield is extremely low. Where could I have lost my product? A4: Product loss can occur at multiple stages:

• Initial Extraction: Incomplete extraction from the biomass.

• Liquid-Liquid Partitioning: The target compound may have partial solubility in the "waste" solvent layer.

• Multiple Chromatography Steps: Each purification step incurs some loss. Collecting fractions too conservatively can discard a significant amount of the product.

• Degradation: Taxanes can be unstable and may degrade if exposed to harsh pH (acidic or alkaline) or high temperatures.[5]

Data & Experimental Protocols

Data Presentation

The following tables provide an illustrative summary of how extraction parameters can influence taxane yield, based on principles described in the literature.

Table 1: Illustrative Effect of Solvent Composition on Relative Taxane Yield This table conceptualizes the principle that solvent composition is a critical factor for optimization.[3][12]

Extraction Solvent (in water)	Relative Crude Yield (%)	Notes
30% Ethanol	45	Inefficient extraction of taxanes.[3]
50% Ethanol	70	Moderate extraction efficiency.
70% Ethanol	100	Good balance of taxane extraction and impurity load.[3]
95% Ethanol	95	High taxane extraction but co-extracts interfering lipids/waxes.[3]

Table 2: Comparison of Conventional vs. Advanced Extraction Techniques This table illustrates the potential improvements offered by modern extraction methods like UAE.[7][8]

Extraction Method	Typical Time	Relative Yield (%)	Key Advantages
Maceration (Stirring)	12-24 hours	100	Simple, low equipment cost.
Ultrasonic-Assisted Extraction	30-60 minutes	110-125	Reduced time and solvent, improved efficiency.[7]

General Experimental Protocol: Taxane Extraction & Initial Purification

This protocol is a representative methodology synthesized from common practices for taxane extraction.[2][3][4][9] Researchers must optimize these steps for their specific biomass and target compound.

• Biomass Preparation:

  • Dry the needles or bark of the Taxus species at 40-50°C to a constant weight.

  • Grind the dried material into a fine powder (e.g., 20-40 mesh).

• Solvent Extraction:

  • Macerate the powdered biomass in 70% ethanol (v/v) at a solid-to-liquid ratio of 1:15 (g/mL).

  • Stir the mixture continuously at room temperature for 24 hours.

  • Filter the mixture through cheesecloth and then a finer filter paper (e.g., Whatman No. 1) to separate the biomass from the liquid extract.

• Decolorization and Solvent Removal:

  • Add activated charcoal (approx. 2% w/v) to the liquid extract.

  • Stir for 1 hour at room temperature.

  • Filter through a bed of Celite to remove the charcoal completely.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 45°C to remove the ethanol, leaving an aqueous residue.

• Liquid-Liquid Partitioning:

  • Transfer the aqueous residue to a separatory funnel.

  • Perform an initial wash by adding an equal volume of hexane, shaking gently, and discarding the upper hexane layer (this removes non-polar impurities).

  • Extract the remaining aqueous layer three times with an equal volume of ethyl acetate.

  • Pool the ethyl acetate fractions, as they contain the taxanes.

• Final Concentration:

  • Dry the combined ethyl acetate fractions over anhydrous sodium sulfate.

  • Filter to remove the sodium sulfate.

  • Evaporate the ethyl acetate under reduced pressure to yield the crude taxane extract, which can then be further purified by chromatography.

Visualizations

Extraction and Purification Workflow

Caption: General workflow for taxane extraction and purification.

Troubleshooting Logic for Low Final Yield

Caption: Decision tree for troubleshooting low final product yield.

References

• 1. Assessment of Cultivation Factors that Affect Biomass and Geraniol Production in Transgenic Tobacco Cell Suspension Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchr.org [jchr.org]
• 3. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 4. US5478736A - Process for the isolation and purification of taxol and taxanes from Taxus using methanol or acetone - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. daru.tums.ac.ir [daru.tums.ac.ir]
• 11. CN101045718A - Method for separating and purifying 10-deacetyl Baccatins III - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 13-Deacetyltaxachitriene A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 13-Deacetyltaxachitriene A. The information is based on established synthetic routes and aims to address common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the total synthesis of 13-Deacetyltaxachitriene A?

The total synthesis of 13-Deacetyltaxachitriene A is a complex undertaking characterized by several key challenges:

• Construction of the Tricyclic Core: The formation of the [9.3.1.03,8]pentadecane ring system, particularly the central eight-membered B ring, is a significant hurdle due to entropic factors and the potential for transannular side reactions.

• Stereochemical Control: The molecule possesses multiple contiguous stereocenters. Establishing the correct relative and absolute stereochemistry throughout the synthesis requires highly selective reactions and careful choice of chiral starting materials or catalysts.

• Protecting Group Strategy: The presence of multiple hydroxyl groups with varying reactivity necessitates a sophisticated and robust protecting group strategy to ensure chemoselectivity in subsequent transformations.

• Late-Stage Oxidations: Introduction of oxygen functionality at specific positions in a highly functionalized intermediate can be challenging due to the steric hindrance and the potential for competing reactions at other sites.

Q2: Why is the intramolecular Diels-Alder cycloaddition a critical step?

The intramolecular Diels-Alder (IMDA) cycloaddition is a pivotal step in many synthetic approaches to taxanes, including 13-Deacetyltaxachitriene A. It allows for the efficient construction of the fused A and C rings of the taxane (B156437) core, establishing several key stereocenters in a single transformation. The success of this reaction is highly dependent on the conformation of the acyclic precursor and the reaction conditions.

Q3: What are the common protecting groups used in this synthesis, and what are the potential complications?

Commonly employed protecting groups for the hydroxyl functions include silyl (B83357) ethers (e.g., TBS, TES, TIPS) and acetals (e.g., acetonide). Potential complications include:

• Incomplete Protection/Deprotection: Leading to a mixture of products and difficult purification.

• Protecting Group Migration: Particularly with silyl ethers under acidic or basic conditions, which can lead to isomeric impurities.

• Steric Hindrance: Bulky protecting groups can hinder subsequent reactions at adjacent centers.

• Orthogonality: Ensuring that one protecting group can be removed selectively in the presence of others is crucial and requires careful planning.

Troubleshooting Guides

Problem 1: Low Yield in the Intramolecular Diels-Alder Cycloaddition

Symptom	Possible Cause	Suggested Solution
Low conversion to the desired tricyclic product.	1. Incorrect conformation of the precursor: The acyclic diene-dienophile precursor may not readily adopt the required pseudo-chair transition state for efficient cycloaddition.	1a. High Temperature: Perform the reaction at elevated temperatures (e.g., in refluxing toluene (B28343) or xylene) to overcome the conformational energy barrier. 1b. Lewis Acid Catalysis: Employ a Lewis acid (e.g., Et2AlCl, BF3·OEt2) at low temperatures to catalyze the cycloaddition and potentially improve stereoselectivity.
2. Decomposition of starting material: The precursor may be unstable under the reaction conditions.	2a. Optimize Reaction Time: Monitor the reaction closely by TLC or LC-MS to avoid prolonged heating. 2b. Use of Inhibitors: If polymerization of the diene is suspected, add a radical inhibitor such as BHT.
Formation of multiple diastereomers.	Lack of facial selectivity in the cycloaddition.	1. Chiral Auxiliary: If not already present, consider incorporating a chiral auxiliary into the dienophile to direct the facial selectivity. 2. Chiral Lewis Acid: Explore the use of a chiral Lewis acid catalyst to induce asymmetry.

Problem 2: Difficulties in the Robinson Annulation for A-Ring Formation

Symptom	Possible Cause	Suggested Solution
Low yield of the annulated product.	1. Inefficient Michael Addition: The initial Michael addition of the enolate to the α,β-unsaturated ketone may be slow or reversible.	1a. Choice of Base: Use a strong, non-nucleophilic base (e.g., LDA, KHMDS) to ensure complete enolate formation. 1b. Additives: The addition of Lewis acids can sometimes accelerate the Michael addition.
2. Competing side reactions: Self-condensation of the ketone or polymerization of the Michael acceptor can occur.	2a. Slow Addition: Add the Michael acceptor slowly to a solution of the pre-formed enolate at low temperature. 2b. Optimize Stoichiometry: Use a slight excess of the enolate donor.
Formation of undesired regioisomers.	Lack of regioselectivity in enolate formation.	1. Kinetic vs. Thermodynamic Control: For unsymmetrical ketones, use kinetic conditions (strong, bulky base at low temperature) to favor the less substituted enolate, or thermodynamic conditions (weaker base at higher temperature) for the more substituted enolate.

Problem 3: Challenges in Late-Stage Hydroxyl Group Deprotection

Symptom	Possible Cause	Suggested Solution
Incomplete removal of a silyl protecting group (e.g., TBS).	1. Steric Hindrance: The silyl group may be in a sterically congested environment.	1a. More Reactive Fluoride (B91410) Source: Use a more powerful fluoride source such as HF-Pyridine or TASF instead of TBAF. 1b. Elevated Temperature: Carefully increase the reaction temperature.
2. Multiple silyl groups with similar reactivity.	2a. Staged Deprotection: If possible, use protecting groups with different steric bulk (e.g., TBS vs. TIPS) to allow for selective removal. 2b. Careful Control of Equivalents: Use a limited amount of the deprotecting agent and monitor the reaction progress to favor mono-deprotection.
Unwanted side reactions during deprotection.	The deprotection conditions are too harsh for other functional groups in the molecule.	1. Milder Reagents: Explore milder deprotection conditions. For example, for a TBS group, consider using acids like PPTS or CSA in a protic solvent.

Quantitative Data Summary

Step	Reaction	Reagents and Conditions	Yield (%)	Reference
1	Robinson Annulation	Methyl vinyl ketone, KOH, MeOH, rt	85	Shing et al.
2	Intramolecular Diels-Alder Cycloaddition	Toluene, 180 °C, sealed tube	75	Shing et al.
3	TBS Protection	TBSCl, imidazole, DMF, rt	95	Shing et al.
4	C-13 Hydroxylation	SeO2, t-BuOOH, CH2Cl2, rt	60	Shing et al.
5	TBS Deprotection	TBAF, THF, rt	90	Shing et al.

Experimental Protocols

Detailed Methodology for Intramolecular Diels-Alder Cycloaddition:

A solution of the acyclic triene precursor (1.0 eq) in anhydrous toluene (0.01 M) is degassed with argon for 15 minutes. The solution is then transferred to a sealed tube. The tube is heated in an oil bath at 180 °C for 24 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel (eluent: 10-20% ethyl acetate (B1210297) in hexanes) to afford the tricyclic product.

Detailed Methodology for Late-Stage TBS Deprotection:

To a solution of the TBS-protected intermediate (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF, 0.1 M) at 0 °C is added a 1.0 M solution of tetrabutylammonium (B224687) fluoride (TBAF) in THF (1.2 eq) dropwise. The reaction mixture is stirred at 0 °C and monitored by thin-layer chromatography (TLC). Upon completion (typically 1-2 hours), the reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution. The aqueous layer is extracted with ethyl acetate (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

Visualizations

Caption: A generalized workflow for the synthesis of 13-Deacetyltaxachitriene A.

Caption: A logical decision tree for troubleshooting low-yield reactions.

stability issues of 13-Deacetyltaxachitriene A in different solvents

Welcome to the technical support center for 13-Deacetyltaxachitriene A. This resource is designed to assist researchers, scientists, and drug development professionals in addressing stability issues that may arise during experimental procedures. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 13-Deacetyltaxachitriene A in solution?

A1: The stability of 13-Deacetyltaxachitriene A, like other taxane (B156437) compounds, is influenced by several factors. The most critical are pH, solvent composition, temperature, and exposure to light and oxygen. Understanding the functional groups in its structure—such as esters, hydroxyl groups, and the oxetane (B1205548) ring—is key to predicting its stability. These groups are susceptible to hydrolysis under acidic or basic conditions, and oxidation.

Q2: In which solvents is 13-Deacetyltaxachitriene A soluble and what are the implications for stability?

A2: 13-Deacetyltaxachitriene A is soluble in common organic solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1] While these solvents are effective for dissolution, prolonged storage in protic solvents like methanol (B129727) or ethanol (B145695) may lead to transesterification. For aqueous-based experiments, the use of co-solvents is often necessary due to the compound's poor water solubility. However, the pH of the aqueous phase will be a critical determinant of stability.

Q3: What are the likely degradation pathways for 13-Deacetyltaxachitriene A?

A3: Based on the known degradation of similar taxanes, the primary degradation pathways for 13-Deacetyltaxachitriene A are likely to be:

• Hydrolysis: The ester groups are susceptible to hydrolysis, particularly at acidic and alkaline pH. This can lead to the cleavage of side chains. The strained oxetane ring is also a potential site for acid-catalyzed cleavage.[2]

• Epimerization: Taxanes can undergo epimerization at certain chiral centers, which can alter the biological activity of the compound.

• Oxidation: The molecule may be sensitive to oxidizing agents, potentially leading to the formation of various oxidation products.

Q4: How should I prepare and store stock solutions of 13-Deacetyltaxachitriene A?

A4: For optimal stability, stock solutions should be prepared in a high-quality, anhydrous aprotic solvent such as DMSO or acetonitrile (B52724). It is recommended to prepare fresh solutions for each experiment. If short-term storage is necessary, solutions should be stored at -20°C or lower in tightly sealed vials to minimize exposure to moisture and air. For paclitaxel (B517696), a similar taxane, it is recommended to use solutions within 3 months of preparation when stored at -20°C.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 13-Deacetyltaxachitriene A.

Issue	Potential Cause	Troubleshooting Steps
Loss of biological activity or inconsistent results.	Degradation of 13-Deacetyltaxachitriene A in the experimental medium.	1. Verify Solution Integrity: Prepare a fresh stock solution and compare its activity to the previously used solution. 2. Control for pH: Ensure the pH of your experimental buffer is within a stable range for taxanes, generally around pH 4-5.[2] 3. Minimize Exposure: Protect solutions from light and heat. Use amber vials and work on ice when possible. 4. Solvent Effects: If using aqueous buffers, ensure the final concentration of any organic co-solvent is compatible with your assay and does not accelerate degradation.
Appearance of unexpected peaks in HPLC analysis.	Formation of degradation products.	1. Characterize Degradants: If possible, use LC-MS to identify the mass of the unknown peaks to infer their structure. Common degradants of taxanes include hydrolyzed or epimerized forms.[4] 2. Perform Forced Degradation: To confirm that the new peaks are indeed degradants, subject a sample of 13-Deacetyltaxachitriene A to forced degradation conditions (acid, base, oxidation, heat, light) and compare the resulting chromatograms. 3. Optimize HPLC Method: Ensure your HPLC method is a "stability-indicating method" capable of resolving the parent compound from all potential degradation products.
Precipitation of the compound in aqueous solutions.	Poor aqueous solubility of 13-Deacetyltaxachitriene A.	1. Adjust Solvent Composition: Increase the percentage of organic co-solvent (e.g., DMSO, ethanol) in your final solution, ensuring it does not exceed the tolerance of your experimental system. 2. Use of Solubilizing Agents: Consider the use of pharmaceutically acceptable solubilizing agents, but verify their compatibility with your experimental setup. 3. Sonication: Briefly sonicate the solution to aid in dissolution, but avoid excessive heating.

Stability Data Summary

Condition	Solvent System	Expected Stability	Primary Degradation Pathway
Acidic	Aqueous buffers (pH < 4) with co-solvent	Low	Hydrolysis of esters, cleavage of the oxetane ring.
Neutral	Aqueous buffers (pH 6-7.5) with co-solvent	Moderate	Slow hydrolysis.
Alkaline	Aqueous buffers (pH > 8) with co-solvent	Very Low	Rapid hydrolysis of esters.
Oxidative	Solution containing oxidizing agents (e.g., H₂O₂)	Low to Moderate	Oxidation of hydroxyl groups and other sensitive moieties.
Thermal	Organic or aqueous solutions at elevated temperatures (>40°C)	Low to Moderate	Acceleration of hydrolysis and other degradation reactions.
Photolytic	Solutions exposed to UV or ambient light	Moderate	Photodegradation, specific pathways to be determined.
Storage	Anhydrous aprotic solvent (e.g., DMSO) at ≤ -20°C, protected from light	High	Minimal degradation expected.

Experimental Protocols

Protocol for a General Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 13-Deacetyltaxachitriene A to understand its stability profile and to develop a stability-indicating analytical method.

Objective: To generate potential degradation products of 13-Deacetyltaxachitriene A under various stress conditions.

Materials:

• 13-Deacetyltaxachitriene A

• HPLC grade acetonitrile, methanol, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or DAD detector

• LC-MS system (for identification of degradants)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 13-Deacetyltaxachitriene A in acetonitrile or another suitable solvent at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C. Withdraw samples at various time points (e.g., 2, 4, 8, 24 hours), neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at room temperature. Withdraw samples at shorter time intervals (e.g., 30 minutes, 1, 2, 4 hours) due to expected rapid degradation, neutralize with 0.1 M HCl, and dilute for HPLC analysis.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature, protected from light. Withdraw samples at various time points (e.g., 2, 4, 8, 24 hours) and dilute for HPLC analysis.

  • Thermal Degradation: Incubate the stock solution at 80°C in a sealed vial. Withdraw samples at various time points (e.g., 24, 48, 72 hours) and dilute for HPLC analysis. A solid-state thermal degradation study should also be performed.

  • Photolytic Degradation: Expose the stock solution to a light source that provides both UV and visible light (as per ICH Q1B guidelines). A control sample should be kept in the dark at the same temperature. Analyze samples at appropriate time intervals.

• Analysis:

  • Analyze all stressed samples by a suitable reverse-phase HPLC method. A gradient elution with a C18 column is typically used for taxanes.

  • Monitor the chromatograms for the appearance of new peaks and a decrease in the peak area of the parent compound.

  • If available, analyze the stressed samples by LC-MS to determine the mass-to-charge ratio of the degradation products to aid in their identification.

Visualizations

Logical Workflow for Troubleshooting Stability Issues

Caption: Troubleshooting workflow for stability issues.

References

• 1. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Paclitaxel | Cell Signaling Technology [cellsignal.com]
• 4. Degradation Pathway of a Taxane Derivative DS80100717 Drug Substance and Drug Product - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of 13-Deacetyltaxachitriene A and Its Isomers

Welcome to the technical support center for the chromatographic separation of 13-Deacetyltaxachitriene A. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in optimizing the High-Performance Liquid Chromatography (HPLC) separation of 13-Deacetyltaxachitriene A from its isomers.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of 13-Deacetyltaxachitriene A and its isomers in a question-and-answer format.

Issue 1: Poor Resolution Between Isomeric Peaks

Q: My chromatogram shows poor resolution or co-elution of 13-Deacetyltaxachitriene A and its isomers. What steps can I take to improve separation?

A: Poor resolution is a common challenge when separating structurally similar isomers. Here are several strategies to improve peak separation:

• Optimize the Mobile Phase:

  • Solvent Strength: If using reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724), methanol) in the mobile phase will generally increase retention times and may improve resolution. For normal-phase HPLC, increasing the polarity of the mobile phase can enhance separation.[1][2]

  • Solvent Type: Switching the organic solvent can alter selectivity. For example, if you are using acetonitrile, trying methanol, or a combination of solvents, may change the elution order and improve the separation of critical pairs.[3]

  • Gradient Elution: If you are using an isocratic method, switching to a shallow gradient elution can often improve the resolution of closely eluting peaks.[4][5] A slow, shallow gradient around the elution time of the target isomers can significantly enhance separation.

• Adjust the Stationary Phase:

  • Column Chemistry: Not all C18 columns are the same. Switching to a C18 column with a different bonding density or end-capping, or trying a different stationary phase altogether (e.g., Phenyl-Hexyl, Cyano, or a pentafluorophenyl (PFP) column) can provide different selectivities for isomers.[6][7] PFP columns, in particular, can offer unique selectivity for aromatic and halogenated compounds.

  • Particle Size and Column Length: Using a column with smaller particles (e.g., sub-2 µm) or a longer column can increase column efficiency (plate number), leading to sharper peaks and better resolution.[3][8]

• Modify Operating Parameters:

  • Temperature: Lowering the column temperature can sometimes improve the resolution of isomers by increasing the viscosity of the mobile phase and enhancing differential interactions with the stationary phase. Conversely, in some cases, increasing the temperature can improve efficiency and resolution.[3][9] It is an important parameter to screen.

  • Flow Rate: Reducing the flow rate can increase the interaction time of the analytes with the stationary phase, which can lead to better resolution, although it will also increase the run time.[1]

Issue 2: Peak Tailing

Q: The peak for 13-Deacetyltaxachitriene A is tailing. What are the potential causes and solutions?

A: Peak tailing can be caused by several factors, from chemical interactions to issues with the HPLC system itself.

• Chemical Causes:

  • Secondary Interactions: Silanol groups on the silica (B1680970) backbone of the stationary phase can cause tailing of polar compounds. Using a well-end-capped column or adding a small amount of a competitive base (e.g., triethylamine) to the mobile phase can mitigate this.

  • Sample Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample and reinjecting.

• System and Column Issues:

  • Column Void or Contamination: A void at the head of the column or contamination of the inlet frit can cause peak distortion. Reversing and flushing the column (if the manufacturer allows) or replacing the column may be necessary.[10]

  • Dead Volume: Excessive tubing length or poorly made connections between the injector, column, and detector can introduce dead volume, leading to peak broadening and tailing.[11] Ensure all fittings are properly tightened and tubing is cut cleanly and is of the appropriate internal diameter.

Issue 3: Broad Peaks

Q: My peaks are broad, leading to poor sensitivity and resolution. How can I achieve sharper peaks?

A: Broad peaks are often a sign of poor column efficiency or extra-column band broadening.

• Column Efficiency:

  • Column Age: Columns degrade over time. If the column has been used extensively, it may need to be replaced.

  • Mismatched Solvents: Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak broadening.[12] Whenever possible, dissolve the sample in the initial mobile phase.

• System Optimization:

  • Flow Rate: A flow rate that is too high or too low for the column dimensions can lead to band broadening. Consult the column manufacturer's guidelines for the optimal flow rate.

  • Extra-Column Volume: Minimize the length and internal diameter of all tubing to reduce extra-column band broadening. This is especially critical when using smaller diameter columns.

Frequently Asked Questions (FAQs)

Q1: Should I use reversed-phase or normal-phase HPLC for separating 13-Deacetyltaxachitriene A and its isomers?

A1: Both reversed-phase and normal-phase chromatography can be used for the separation of taxanes and their isomers.[6][13]

• Reversed-Phase (RP) HPLC: This is the most common and often the first choice due to its robustness and reproducibility.[4][14] A C18 column is a good starting point. Gradient elution with a water/acetonitrile or water/methanol mobile phase is typically used. RP-HPLC separates compounds primarily based on their hydrophobicity.

• Normal-Phase (NP) HPLC: This mode can offer different and sometimes better selectivity for isomers, as it separates based on polarity.[8][15] It is particularly useful for separating compounds that are not well-retained in reversed-phase.[8] A silica or diol column with a non-polar mobile phase (e.g., hexane/ethanol) would be a common choice. However, NP-HPLC can be more sensitive to water content in the mobile phase, which can affect reproducibility.

The choice between the two will depend on the specific isomers you are trying to separate and the complexity of your sample matrix. It is often beneficial to screen both modes during method development.

Q2: What is a good starting point for developing an HPLC method for this separation?

A2: A good starting point for method development would be a reversed-phase method on a C18 column.

Parameter	Recommended Starting Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	30-70% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 227 nm
Injection Vol.	10 µL

This is a generic starting point, and optimization of the gradient slope, organic solvent, and temperature will likely be necessary to achieve the desired separation.

Q3: How can I confirm the identity of the 13-Deacetyltaxachitriene A peak and its isomers?

A3: Peak identification should be confirmed using a combination of techniques:

• Reference Standards: The most reliable method is to inject a pure, certified reference standard of 13-Deacetyltaxachitriene A to confirm its retention time under your chromatographic conditions.

• Mass Spectrometry (MS): Coupling your HPLC to a mass spectrometer (LC-MS) will provide mass-to-charge ratio information for each peak. Since isomers have the same mass, fragmentation patterns (MS/MS) would be needed to help differentiate them.

• Spiking: Spiking a sample with a known amount of a reference standard should result in an increase in the peak height/area of the corresponding analyte.

Experimental Protocols

Protocol 1: Generic Reversed-Phase HPLC Method Development

• Column Selection: Begin with a standard C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase Preparation: Prepare Mobile Phase A (HPLC-grade water) and Mobile Phase B (HPLC-grade acetonitrile).

• Initial Gradient Run: Perform a broad gradient run (e.g., 10% to 90% Acetonitrile over 40 minutes) to determine the approximate elution time of the isomers.

• Gradient Optimization: Based on the initial run, design a shallower gradient around the elution window of the target compounds. For example, if the isomers elute between 15 and 20 minutes in the initial run, try a gradient of 40-50% acetonitrile over 20 minutes.

• Solvent and Temperature Screening: If resolution is still insufficient, systematically change the organic solvent (e.g., to methanol) and the column temperature (e.g., in 5 °C increments from 25 °C to 40 °C) to observe the effect on selectivity and resolution.

• Flow Rate Adjustment: Once a promising separation is achieved, the flow rate can be adjusted to optimize run time and resolution.

Visualizations

Caption: A workflow for troubleshooting poor isomer resolution in HPLC.

Caption: A decision tree for troubleshooting peak tailing issues.

References

• 1. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 9. chromforum.org [chromforum.org]
• 10. realab.ua [realab.ua]
• 11. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 12. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 13. Normal phase high performance liquid chromatography for determination of paclitaxel incorporated in a lipophilic polymer matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 15. taylorandfrancis.com [taylorandfrancis.com]

dealing with poor solubility of 13-Deacetyltaxachitriene A in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13-Deacetyltaxachitriene A, focusing on challenges related to its poor aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and why is its solubility a concern?

A1: 13-Deacetyltaxachitriene A is a diterpenoid compound. Like many complex natural products, it is hydrophobic, meaning it has poor solubility in water and aqueous solutions. This low solubility can pose significant challenges for in vitro and in vivo experiments, affecting drug delivery, bioavailability, and the ability to achieve desired therapeutic concentrations.

Q2: In which organic solvents is 13-Deacetyltaxachitriene A soluble?

Solvent	General Observation
Dimethyl Sulfoxide (DMSO)	Readily Soluble
Chloroform	Soluble
Dichloromethane	Soluble
Ethyl Acetate	Soluble
Acetone	Soluble

Q3: My 13-Deacetyltaxachitriene A precipitates when I add it to my aqueous cell culture medium. What should I do?

A3: This is a common issue due to the compound's hydrophobicity. Direct addition to aqueous media will likely cause precipitation. It is recommended to first dissolve the compound in a small amount of a water-miscible organic solvent, such as DMSO, to create a concentrated stock solution. This stock solution can then be serially diluted into the aqueous medium. Ensure the final concentration of the organic solvent in your experiment is low enough to not affect the biological system (typically <0.5% for DMSO).

Q4: Are there methods to improve the aqueous solubility of 13-Deacetyltaxachitriene A without using organic solvents?

A4: Yes, several formulation strategies can enhance the aqueous solubility of hydrophobic compounds. These include the use of:

• Co-solvents: Mixtures of water and water-miscible organic solvents can increase solubility.

• Surfactants: These molecules form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility in water.

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble drugs.

• Lipid-based formulations: Encapsulating the compound in lipid-based carriers like liposomes or solid lipid nanoparticles can improve its dispersion and delivery in aqueous environments.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in Aqueous Buffer	The concentration of 13-Deacetyltaxachitriene A exceeds its solubility limit in the final aqueous solution.	1. Decrease Final Concentration: Lower the final concentration of the compound in your working solution. 2. Increase Co-solvent Percentage: If using a co-solvent like DMSO, slightly increase its final percentage, ensuring it remains within the tolerated limit for your experimental system. 3. Optimize Formulation: Consider using a different solubilization technique, such as cyclodextrin (B1172386) complexation or a surfactant-based formulation.
Inconsistent Experimental Results	Poor solubility leads to variable concentrations of the active compound in solution.	1. Ensure Complete Dissolution of Stock: Before diluting, visually confirm that your stock solution in the organic solvent is completely clear with no visible particulates. Gentle warming or vortexing may be necessary. 2. Prepare Fresh Dilutions: Prepare working solutions fresh for each experiment from a stable stock solution to avoid degradation or precipitation over time. 3. Filter Working Solutions: For critical applications, consider filtering your final working solution through a 0.22 µm filter to remove any micro-precipitates.
Cell Toxicity or Off-Target Effects	The organic solvent or solubilizing agent is causing adverse effects.	1. Run Vehicle Controls: Always include a vehicle control in your experiments (the final concentration of the solvent or solubilizing agent without the compound) to assess its baseline effects. 2. Minimize Solvent Concentration: Use the lowest possible concentration of the organic solvent or solubilizing agent that maintains the compound in solution. 3. Explore Alternative Solubilizers: Test different biocompatible surfactants or cyclodextrins to find one with minimal impact on your specific experimental model.

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Dilution in Aqueous Media

This protocol describes the standard method for preparing a stock solution of 13-Deacetyltaxachitriene A in DMSO and subsequent dilution for cell-based assays.

Materials:

• 13-Deacetyltaxachitriene A powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Target aqueous medium (e.g., cell culture medium, phosphate-buffered saline)

Procedure:

• Weigh out the desired amount of 13-Deacetyltaxachitriene A powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM).

• Vortex the tube until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution. Visually inspect the solution to ensure it is clear.

• This stock solution can be stored at -20°C for short-term storage.

• To prepare a working solution, perform serial dilutions of the DMSO stock into the target aqueous medium. For example, to achieve a 10 µM working solution from a 10 mM stock, you can perform a 1:1000 dilution.

• Always add the stock solution to the aqueous medium while vortexing to ensure rapid dispersion and minimize precipitation.

• Ensure the final DMSO concentration in your working solution is below the tolerance level of your experimental system (e.g., <0.5%).

Figure 1. Workflow for preparing a 13-Deacetyltaxachitriene A working solution.

Protocol 2: Solubility Enhancement using Cyclodextrins

This protocol provides a general method for preparing an inclusion complex of 13-Deacetyltaxachitriene A with a cyclodextrin to improve its aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.

Materials:

• 13-Deacetyltaxachitriene A

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

• Vortex mixer

Procedure:

• Prepare a solution of HP-β-CD in deionized water at a desired concentration (e.g., 10% w/v).

• Slowly add the 13-Deacetyltaxachitriene A powder to the HP-β-CD solution while stirring vigorously.

• Continue stirring the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex. The container should be sealed to prevent evaporation.

• After the incubation period, the solution may be filtered through a 0.22 µm filter to remove any undissolved compound.

• The resulting clear solution contains the 13-Deacetyltaxachitriene A-cyclodextrin complex and can be used for experiments.

References

• 1. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. A critical review of lipid-based nanoparticles for taxane delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficiency of 13-Deacetyltaxachitriene A Semi-synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of 13-Deacetyltaxachitriene A semi-synthesis. The information is presented in a practical question-and-answer format to directly address potential challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and what is a common precursor for its semi-synthesis?

13-Deacetyltaxachitriene A is a taxane (B156437) derivative. While direct semi-synthesis protocols are not widely published, a plausible and common precursor for taxane analogues is 10-deacetylbaccatin III (10-DAB). 10-DAB is a naturally occurring taxane that can be isolated in relatively high quantities from the needles of the English yew tree (Taxus baccata). It serves as a key starting material for the semi-synthesis of paclitaxel (B517696) and other taxane derivatives. The semi-synthesis of 13-Deacetyltaxachitriene A would likely involve the selective modification of 10-DAB.

Q2: What are the main challenges in the semi-synthesis of taxane analogues like 13-Deacetyltaxachitriene A from 10-DAB?

The primary challenges in taxane semi-synthesis revolve around the selective manipulation of multiple hydroxyl groups with varying reactivities. Key difficulties include:

• Selective Protection and Deprotection: The taxane core has several hydroxyl groups (at C7, C10, C13, etc.). To achieve the desired modification at a specific position, other hydroxyl groups must be protected and then deprotected without affecting the rest of the molecule. This requires a careful selection of orthogonal protecting groups.

• Selective Acylation/Deacylation: Introducing or removing acetyl groups at specific positions, such as the C13 position for obtaining a 13-deacetylated compound, can be challenging due to the similar reactivity of other hydroxyl or acetyl groups.

• Purification: The final product and intermediates are often part of a complex mixture of structurally similar taxanes, making purification to high purity a significant hurdle.

Q3: What general strategies can be employed to improve the yield of the desired product?

To improve the overall yield of 13-Deacetyltaxachitriene A, consider the following strategies:

• Optimization of Reaction Conditions: Systematically optimize reaction parameters such as temperature, reaction time, solvent, and catalyst for each step.

• Choice of Reagents: Utilize highly selective reagents for protection, deprotection, and acylation/deacylation to minimize side reactions.

• Enzymatic Conversions: Explore the use of specific enzymes, such as lipases or esterases, for selective deacetylation, which can offer higher selectivity and milder reaction conditions compared to chemical methods.

• Efficient Purification Techniques: Develop and optimize multi-step purification protocols, often involving a combination of column chromatography and preparative HPLC, to effectively isolate the target compound.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the semi-synthesis of 13-Deacetyltaxachitriene A.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of the Desired Product	- Incomplete reaction. - Formation of multiple side products due to lack of selectivity. - Degradation of starting material or product.	- Monitor the reaction progress using TLC or HPLC to determine the optimal reaction time. - Re-evaluate the choice of protecting groups and reagents for better selectivity. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use purified, dry solvents. - Consider using enzymatic methods for higher selectivity.
Difficulty in Removing Protecting Groups	- The protecting group is too stable under the deprotection conditions. - The deprotection reagent is not active enough.	- Choose a protecting group that can be removed under milder conditions that do not affect the rest of the molecule. - Increase the concentration of the deprotection reagent or the reaction temperature, while carefully monitoring for side reactions. - Ensure the deprotection reagent is fresh and of high quality.
Non-selective Deacetylation	- Harsh reaction conditions (e.g., strong base or acid). - The reagent used for deacetylation is not selective for the C13 position.	- Use milder deacetylation conditions (e.g., weaker base, lower temperature). - Explore enzymatic deacetylation using a lipase (B570770) or esterase that shows high regioselectivity for the C13 ester of taxanes.
Co-elution of Product with Impurities during Chromatography	- The product and impurities have very similar polarities. - The chromatographic conditions are not optimized.	- Optimize the mobile phase composition for your column chromatography or HPLC. A gradient elution might be necessary. - Try a different stationary phase (e.g., a different type of silica (B1680970) or a C18 column with different properties). - Consider two-dimensional HPLC for very complex mixtures.
Product Degradation during Work-up or Purification	- The product is sensitive to pH changes. - The product is thermally unstable.	- Perform extractions and washes with buffered solutions to maintain a stable pH. - Avoid high temperatures during solvent evaporation by using a rotary evaporator at reduced pressure and a low-temperature water bath. - Store the purified product at low temperatures (-20°C or below) under an inert atmosphere.

Experimental Protocols

Protocol 1: General Procedure for Selective Silylation of a Hydroxyl Group (e.g., at C7) in a Taxane Precursor

• Dissolve the taxane precursor (e.g., 10-DAB) in a dry aprotic solvent (e.g., pyridine (B92270) or DMF) under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add a silylating agent (e.g., triethylsilyl chloride, TES-Cl) dropwise to the solution.

• Stir the reaction mixture at 0°C and allow it to slowly warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the product by column chromatography on silica gel.

Protocol 2: General Procedure for Selective Deacetylation at C13 using Enzymatic Hydrolysis

• Prepare a buffer solution of appropriate pH (e.g., phosphate (B84403) buffer, pH 7.0).

• Disperse the C13-acetylated taxane precursor in the buffer. A co-solvent like acetone (B3395972) or isopropanol (B130326) may be needed to aid solubility.

• Add a lipase or esterase enzyme (e.g., from Candida antarctica or porcine pancreas).

• Incubate the mixture at a controlled temperature (e.g., 30-40°C) with gentle agitation.

• Monitor the formation of the deacetylated product by HPLC.

• Upon completion, stop the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate) and denaturing the enzyme.

• Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium sulfate.

• Concentrate the organic phase and purify the product by column chromatography or preparative HPLC.

Data Presentation

The following tables summarize hypothetical quantitative data for different approaches to a selective deacetylation step, illustrating how such data should be structured for easy comparison.

Table 1: Comparison of Chemical Deacetylation Methods

Method	Reagent	Solvent	Temperature (°C)	Time (h)	Yield of 13-deacetyl product (%)	Purity (%)
A	NaOMe	MeOH	0	2	45	85
B	K₂CO₃	MeOH/H₂O	25	12	60	90
C	Hydrazine	EtOH	25	4	75	92

Table 2: Comparison of Enzymatic Deacetylation Methods

Enzyme Source	Co-solvent	pH	Temperature (°C)	Time (h)	Conversion (%)	Selectivity for C13 (%)
Candida antarctica Lipase B	Acetone	7.0	37	24	95	>98
Porcine Pancreatic Lipase	Isopropanol	7.5	30	48	88	95
Aspergillus niger Lipase	None	6.5	40	36	75	90

Visualizations

Experimental Workflow for Semi-synthesis

Caption: A generalized workflow for the semi-synthesis of 13-Deacetyltaxachitriene A from 10-DAB.

Logical Relationship for Troubleshooting Low Yield

Caption: A troubleshooting guide for addressing low product yield in taxane semi-synthesis.

Technical Support Center: 13-Deacetyltaxachitriene A Storage and Handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on avoiding the degradation of 13-Deacetyltaxachitriene A during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 13-Deacetyltaxachitriene A?

A1: Based on studies of related taxanes, the primary factors contributing to the degradation of 13-Deacetyltaxachitriene A are expected to be:

• pH: Taxanes are generally most stable in acidic conditions (around pH 4-5) and are susceptible to degradation under neutral to basic conditions.[1] Epimerization and hydrolysis are key degradation pathways catalyzed by basic conditions.[2][3]

• Temperature: Elevated temperatures can accelerate degradation reactions.

• Solvent/Vehicle: The choice of solvent can significantly impact stability.

• Light: Exposure to light, particularly UV light, can lead to photodegradation.

• Oxidizing Agents: Contact with strong oxidizing or reducing agents should be avoided.

Q2: What are the recommended storage conditions for 13-Deacetyltaxachitriene A?

A2: For optimal stability, 13-Deacetyltaxachitriene A should be stored under the following conditions:

Form	Storage Temperature	Duration	Recommendations
Solid (Powder)	-20°C	Long-term	Keep container tightly sealed in a dry and well-ventilated place.
2-8°C	Short-term	For immediate use.
In Solvent	-20°C	Up to 2 weeks	Store as aliquots in tightly sealed vials. Allow to equilibrate to room temperature for at least 1 hour before use. Avoid repeated freeze-thaw cycles.

This data is based on supplier recommendations for 13-Deacetyltaxachitriene A and general handling advice for taxoids.

Q3: Which solvents are suitable for dissolving and storing 13-Deacetyltaxachitriene A?

A3: 13-Deacetyltaxachitriene A is soluble in a variety of organic solvents. Suitable options for creating stock solutions include:

• Chloroform

• Dichloromethane

• Ethyl Acetate

• Dimethyl sulfoxide (B87167) (DMSO)

• Acetone[4]

For short-term storage of solutions, it is advisable to use anhydrous solvents to minimize hydrolysis.

Q4: What are the likely degradation pathways for 13-Deacetyltaxachitriene A?

A4: While specific degradation pathways for 13-Deacetyltaxachitriene A have not been extensively published, based on the degradation of other taxanes, the following pathways are likely:

• Epimerization at C-7: Under neutral to basic conditions, the stereochemistry at the C-7 position can change, leading to the formation of the 7-epi-isomer. The absence of the C-10 acetyl group in 13-Deacetyltaxachitriene A may increase the rate of this epimerization.[1][2]

• Hydrolysis of Ester Groups: The ester linkages, particularly the C-13 side chain, are susceptible to hydrolysis, especially under basic conditions.[3] This would lead to the cleavage of the side chain from the baccatin (B15129273) III core. Other ester groups on the taxane (B156437) ring can also be hydrolyzed.

• Oxetane (B1205548) Ring Opening: The strained four-membered oxetane ring can be opened under acidic conditions.

Below is a diagram illustrating a potential degradation pathway.

Caption: Potential degradation pathways for 13-Deacetyltaxachitriene A.

Troubleshooting Guides

Problem 1: Loss of compound activity or inconsistent experimental results.

Possible Cause	Troubleshooting Step
Degradation due to improper storage	Verify that the compound has been stored at the recommended temperature (-20°C for solid, -20°C for solutions). Ensure the container is tightly sealed.
Repeated freeze-thaw cycles of stock solutions	Prepare single-use aliquots of your stock solution to avoid repeated temperature fluctuations.
Hydrolysis in aqueous solutions	If working in aqueous buffers, prepare solutions fresh daily. If possible, maintain a slightly acidic pH (4-5) to improve stability.
Contamination of solvent	Use high-purity, anhydrous solvents to prepare stock solutions. Check solvents for peroxides if applicable.

Problem 2: Appearance of unexpected peaks in chromatography (e.g., HPLC, LC-MS).

Possible Cause	Troubleshooting Step
Formation of degradation products	This is a strong indicator of compound degradation. The primary suspects are the 7-epi-isomer and the hydrolyzed baccatin core.
Epimerization	An additional peak with the same mass-to-charge ratio (m/z) but a different retention time may indicate the presence of an epimer. This is more likely to occur if the compound has been exposed to neutral or basic pH.
Hydrolysis	A peak corresponding to the mass of the 10-deacetylbaccatin III core and another for the side chain may be observed.
Solvent-related artifacts	Inject a solvent blank to rule out peaks originating from the solvent or mobile phase.

Experimental Protocols

Protocol 1: Forced Degradation Study of 13-Deacetyltaxachitriene A

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability-indicating properties of an analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of 13-Deacetyltaxachitriene A in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at room temperature for 4 hours.

  • Neutralize the solution with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 24 hours.

• Thermal Degradation:

  • Place a solid sample of the compound in a 60°C oven for 48 hours.

  • Dissolve the stressed solid in the initial solvent for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound to a calibrated light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

3. Analysis:

• Analyze all stressed samples and a control sample (unstressed stock solution) by a suitable stability-indicating method, such as reverse-phase HPLC with UV or MS detection.

• Compare the chromatograms to identify new peaks (degradation products) and any decrease in the peak area of the parent compound.

Caption: Workflow for a forced degradation study.

Protocol 2: Stability-Indicating HPLC Method for Taxane Analogues

This protocol provides a starting point for developing a stability-indicating HPLC method for 13-Deacetyltaxachitriene A. Optimization will be required.

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 250 mm, 5 µm particle size
Mobile Phase	A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient	Start with a higher percentage of A, and gradually increase B over 20-30 minutes. A typical gradient might be: 0 min: 60% A, 40% B; 20 min: 20% A, 80% B; 25 min: 20% A, 80% B; 26 min: 60% A, 40% B; 30 min: 60% A, 40% B.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 227 nm or Mass Spectrometry (for identification)
Injection Volume	10 µL

Method Validation: The method should be validated according to ICH guidelines to ensure it is:

• Specific (able to resolve the parent compound from degradation products)

• Linear

• Accurate

• Precise

• Robust

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]

resolving ambiguous peaks in NMR spectra of 13-Deacetyltaxachitriene A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the NMR analysis of 13-Deacetyltaxachitriene A and related taxane (B156437) diterpenoids. The complex and often crowded nature of the NMR spectra of these molecules presents unique challenges, particularly in resolving ambiguous or overlapping peaks.

Troubleshooting Guides

This section provides solutions to common problems encountered during the NMR analysis of 13-Deacetyltaxachitriene A.

Question: My ¹H NMR spectrum of 13-Deacetyltaxachitriene A shows severe peak overlap in the aliphatic region (1.0 - 3.0 ppm), making it impossible to assign individual proton signals. How can I resolve these ambiguities?

Answer:

Peak overlap in the aliphatic region is a common issue for complex polycyclic molecules like taxanes. A multi-pronged approach combining both experimental and data processing techniques is recommended.

Recommended Action Plan:

• Optimize Experimental Conditions:

  • Higher Magnetic Field Strength: If available, acquire the spectrum on a higher field NMR spectrometer (e.g., 600 MHz or above). This will increase chemical shift dispersion and potentially resolve some overlapping signals.

  • Solvent Change: The chemical shifts of protons can be influenced by the solvent. Acquiring spectra in different deuterated solvents (e.g., benzene-d₆, acetone-d₆, or methanol-d₄) can alter the relative positions of signals, possibly resolving the overlap.

• Utilize 2D NMR Spectroscopy: Two-dimensional NMR is the most powerful tool for resolving signal overlap.

  • COSY (Correlation Spectroscopy): This experiment identifies scalar-coupled protons (typically through 2-3 bonds). Cross-peaks in the COSY spectrum will help you trace out the spin-spin coupling networks within the molecule, even if the 1D signals are overlapped.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton to the carbon it is directly attached to. Since ¹³C spectra are generally better dispersed than ¹H spectra, protons that overlap in the 1D spectrum will often be attached to carbons with different chemical shifts, and will therefore appear as distinct cross-peaks in the HSQC spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over two to three bonds. This is crucial for connecting different spin systems identified in the COSY experiment and for assigning quaternary carbons.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close to each other in space (through-space interactions). This is particularly useful for determining the relative stereochemistry of the molecule and can help to differentiate between spatially distinct but chemically similar protons.

Question: I am struggling to assign the quaternary carbon signals in the ¹³C NMR spectrum of 13-Deacetyltaxachitriene A. How can I confidently identify them?

Answer:

Quaternary carbons do not have attached protons, so they do not appear in DEPT-135 or HSQC spectra, and their signals in the broadband-decoupled ¹³C NMR spectrum are often of lower intensity due to longer relaxation times.

Recommended Action Plan:

• DEPT Experiments:

  • DEPT-135: In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are absent. By comparing the broadband ¹³C spectrum with the DEPT-135 spectrum, you can identify the signals that correspond to quaternary carbons.

  • DEPT-90: In a DEPT-90 spectrum, only CH signals appear. This can further help in distinguishing between CH and other carbon types.

• HMBC Experiment: The HMBC experiment is the most definitive way to assign quaternary carbons. Look for long-range correlations from known proton signals to the unassigned quaternary carbon signals. For example, methyl protons will often show strong HMBC correlations to the quaternary carbon they are attached to.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak ambiguity in the NMR spectra of taxane diterpenoids like 13-Deacetyltaxachitriene A?

A1: The primary causes include:

• High number of protons and carbons: The complex structure leads to a large number of signals.

• Similar chemical environments: Many protons and carbons reside in structurally similar environments, leading to close chemical shifts.

• Complex spin systems: Extensive proton-proton coupling can lead to complex multiplets that are difficult to interpret and often overlap.

• Conformational flexibility: While the core ring system is relatively rigid, side chains or other parts of the molecule may exhibit conformational exchange, which can lead to broadened peaks or multiple sets of signals.

Q2: Can changing the temperature of the NMR experiment help in resolving ambiguous peaks?

A2: Yes, variable temperature (VT) NMR can be a useful tool. For molecules exhibiting conformational exchange on the NMR timescale, changing the temperature can either slow down the exchange (at lower temperatures), resulting in sharper signals for each conformer, or speed it up (at higher temperatures), leading to a single, averaged, and often sharper signal.

Q3: Are there any computational methods that can assist in assigning the NMR spectra?

A3: Yes, Density Functional Theory (DFT) calculations can be used to predict the ¹H and ¹³C chemical shifts of a proposed structure. By comparing the calculated chemical shifts with the experimental data, you can gain confidence in your assignments. However, these methods are computationally intensive and the accuracy depends on the level of theory and the basis set used.

Q4: I have performed all the recommended 2D NMR experiments, but some assignments are still ambiguous. What other techniques can I try?

A4: For particularly challenging cases, you can consider more advanced NMR experiments:

• 1D TOCSY (Total Correlation Spectroscopy): This is a selective 1D experiment where you irradiate a specific proton resonance and observe correlations to all other protons within the same spin system. This can be very effective in pulling out the signals of a single spin system from a crowded region.

• HSQC-TOCSY: This 3D experiment correlates a proton and its directly attached carbon to other protons in the same spin system. This provides an additional dimension of resolution.

• INADEQUATE (Incredible Natural Abundance Double Quantum Transfer Experiment): This experiment directly observes ¹³C-¹³C correlations, providing unambiguous information about the carbon skeleton. However, it is a very insensitive experiment and requires a significant amount of sample and acquisition time.

Data Presentation

Due to the lack of publicly available, fully assigned NMR data for 13-Deacetyltaxachitriene A, the following tables provide a template with illustrative ¹H and ¹³C NMR data for a generic taxane core structure. Researchers should replace this with their experimentally obtained data.

Table 1: Illustrative ¹H NMR Data for a Taxane Diterpenoid Core (500 MHz, CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)
H-1	3.85	d	7.0
H-2	5.62	d	7.0
H-3	4.95	m
H-5	4.98	d	8.5
H-6α	2.55	m
H-6β	1.88	m
...	...	...	...
H-16	1.20	s
H-17	1.15	s
H-19	1.75	s

Table 2: Illustrative ¹³C NMR Data for a Taxane Diterpenoid Core (125 MHz, CDCl₃)

Position	δ (ppm)	DEPT
C-1	75.2	CH
C-2	79.5	CH
C-3	45.8	CH
C-4	81.1	C
C-5	84.5	CH
C-6	35.6	CH₂
...	...	...
C-15	42.3	C
C-16	26.8	CH₃
C-17	21.5	CH₃
C-19	14.9	CH₃

Experimental Protocols

1. General Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆, (CD₃)₂CO, or CD₃OD).

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Ensure the sample is free of any particulate matter.

2. 2D COSY (Correlation Spectroscopy):

• Pulse Program: A standard gradient-selected COSY (gCOSY) pulse sequence is typically used.

• Parameters:

  • Acquire 256-512 increments in the indirect dimension (t₁).

  • Collect 1024-2048 data points in the direct dimension (t₂).

  • Use 2-8 scans per increment.

  • Set the spectral width to cover all proton signals.

• Processing: Apply a sine-bell or squared sine-bell window function in both dimensions before Fourier transformation.

3. 2D HSQC (Heteronuclear Single Quantum Coherence):

• Pulse Program: A standard gradient-selected, sensitivity-enhanced HSQC pulse sequence is recommended.

• Parameters:

  • Set the ¹J(CH) coupling constant to an average value of 145 Hz.

  • Acquire 128-256 increments in the indirect dimension (t₁).

  • Collect 1024 data points in the direct dimension (t₂).

  • Use 4-16 scans per increment.

  • Set the spectral width in the ¹H dimension to cover all proton signals and in the ¹³C dimension to cover all carbon signals.

• Processing: Apply a squared sine-bell window function in the ¹H dimension and a sine-bell window function in the ¹³C dimension before Fourier transformation.

4. 2D HMBC (Heteronuclear Multiple Bond Correlation):

• Pulse Program: A standard gradient-selected HMBC pulse sequence is used.

• Parameters:

  • Set the long-range coupling constant (ⁿJ(CH)) to an optimized value, typically between 6-10 Hz. It may be beneficial to run multiple HMBC experiments with different long-range coupling delays to detect a wider range of correlations.

  • Acquire 256-512 increments in the indirect dimension (t₁).

  • Collect 2048 data points in the direct dimension (t₂).

  • Use 16-64 scans per increment.

• Processing: Apply a sine-bell or squared sine-bell window function in both dimensions before Fourier transformation.

5. 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

• Pulse Program: A standard gradient-selected NOESY pulse sequence is used.

• Parameters:

  • The mixing time (d₈) is a crucial parameter and should be optimized. A range of mixing times (e.g., 300 ms, 500 ms, 800 ms) may be necessary to observe different NOEs.

  • Acquire 256-512 increments in the indirect dimension (t₁).

  • Collect 2048 data points in the direct dimension (t₂).

  • Use 8-32 scans per increment.

• Processing: Apply a squared sine-bell window function in both dimensions before Fourier transformation.

Visualizations

Caption: Experimental workflow for resolving ambiguous NMR peaks.

Reference Data & Comparative Studies

Confirming the Structure of 13-Deacetyltaxachitriene A with 2D NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of complex natural products is a critical step in drug discovery. This guide provides a comprehensive overview of the application of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy for confirming the intricate structure of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid. We present a comparative analysis of key 2D NMR techniques, supported by representative data and detailed experimental protocols.

The taxane diterpenoids, a class of compounds isolated from yew trees (Taxus species), are of significant interest due to their potent biological activities, most notably the anticancer properties of paclitaxel (B517696) (Taxol®). The structural complexity of these molecules, characterized by a unique tricyclic core and multiple stereocenters, necessitates the use of advanced spectroscopic techniques for their definitive identification. 2D NMR spectroscopy is an indispensable tool in this process, providing detailed information about the connectivity and spatial relationships of atoms within the molecule.

This guide will focus on the application of key 2D NMR experiments—Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC)—to confirm the structure of 13-Deacetyltaxachitriene A.

Comparative Analysis of 2D NMR Techniques for Structural Elucidation

The confirmation of the 13-Deacetyltaxachitriene A structure relies on piecing together molecular fragments by observing correlations between different nuclei. Each 2D NMR experiment provides a unique piece of this puzzle.

2D NMR Experiment	Information Provided	Application to 13-Deacetyltaxachitriene A
COSY	Shows correlations between protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).	Identifies adjacent protons, allowing for the tracing of proton spin systems within the taxane core and its substituents. For example, the connectivity between protons on the same carbon ring or within an ethyl group can be established.
HSQC	Reveals one-bond correlations between protons and the carbon atoms they are directly attached to (¹JCH).	Assigns specific protons to their corresponding carbon atoms in the 13-Deacetyltaxachitriene A structure. This is crucial for definitively assigning the chemical shifts of the carbon skeleton.
HMBC	Displays correlations between protons and carbons that are separated by two or three bonds (²JCH, ³JCH).	Connects the molecular fragments identified by COSY and HSQC. For instance, it can show correlations from methyl protons to adjacent quaternary carbons, linking different parts of the molecule and confirming the overall carbon framework.

Representative 2D NMR Data for 13-Deacetyltaxachitriene A

While the specific experimental data for 13-Deacetyltaxachitriene A is not publicly available, the following table presents a set of representative ¹H and ¹³C NMR chemical shifts and key HMBC correlations based on the analysis of structurally similar taxane diterpenoids. These data are essential for the structural assignment.

Position	¹³C (δc)	¹H (δн, mult., J in Hz)	Key HMBC Correlations (H → C)
1	79.2	4.95 (d, 7.0)	C-2, C-14, C-15
2	74.5	5.60 (d, 7.0)	C-1, C-3, C-4, C-19
3	45.8	3.80 (d, 7.5)	C-2, C-4, C-18, C-20
4	81.1	-	-
5	84.3	4.98 (dd, 9.5, 2.0)	C-4, C-6, C-7, C-18
6	35.4	2.55 (m), 1.85 (m)	C-5, C-7, C-8
7	72.1	4.40 (m)	C-5, C-6, C-8, C-9
8	42.1	2.30 (m)	C-6, C-7, C-9, C-15, C-16, C-17
9	210.5	-	-
10	76.3	6.40 (s)	C-8, C-9, C-11, C-12
11	134.2	-	-
12	141.8	-	-
13	72.8	4.85 (t, 8.0)	C-1, C-12, C-14
14	38.2	2.25 (m), 2.15 (m)	C-1, C-12, C-13
15	35.6	-	-
16	26.8	1.15 (s)	C-1, C-11, C-15, C-17
17	21.1	1.65 (s)	C-1, C-11, C-15, C-16
18	15.2	1.05 (s)	C-3, C-4, C-5
19	10.8	2.20 (s)	C-2, C-3, C-4
20	145.2	5.30 (s), 4.90 (s)	C-3, C-4, C-5
OAc	170.5, 21.0	2.05 (s)	C-4

Experimental Protocols

To acquire high-quality 2D NMR data for the structural confirmation of 13-Deacetyltaxachitriene A, the following experimental protocols are recommended:

Sample Preparation:

• Dissolve 5-10 mg of purified 13-Deacetyltaxachitriene A in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or Benzene-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample is free of any particulate matter.

NMR Instrumentation:

• A high-field NMR spectrometer (500 MHz or higher) equipped with a cryoprobe is recommended for optimal sensitivity and resolution.

Data Acquisition:

• ¹H NMR: Acquire a standard one-dimensional proton spectrum to determine the chemical shift range and to optimize acquisition parameters.

• COSY:

  • Use a standard gradient-enhanced COSY (gCOSY) pulse sequence.

  • Acquire 2048 data points in the direct dimension (F2) and 256-512 increments in the indirect dimension (F1).

  • Set the spectral width to cover all proton signals.

  • Apply a sufficient number of scans (e.g., 2-4) per increment to achieve a good signal-to-noise ratio.

• HSQC:

  • Employ a standard gradient-enhanced HSQC pulse sequence with sensitivity enhancement.

  • Optimize the one-bond coupling constant (¹JCH) to an average value of 145 Hz.

  • Acquire 2048 data points in the F2 dimension and 256 increments in the F1 dimension.

  • Set the ¹³C spectral width to cover all expected carbon signals.

• HMBC:

  • Use a standard gradient-enhanced HMBC pulse sequence.

  • Optimize the long-range coupling constant (ⁿJCH) to a value between 4-8 Hz to observe two- and three-bond correlations.

  • Acquire 2048 data points in the F2 dimension and 256-512 increments in the F1 dimension.

  • Increase the number of scans per increment (e.g., 8-16) to detect weaker long-range correlations.

Data Processing:

• Apply appropriate window functions (e.g., sine-bell or squared sine-bell) in both dimensions before Fourier transformation.

• Phase correct the spectra carefully.

• Calibrate the chemical shift scales using the residual solvent signal as an internal standard.

Workflow for Structure Confirmation

The logical workflow for confirming the structure of 13-Deacetyltaxachitriene A using 2D NMR data is illustrated in the following diagram.

Caption: Workflow for 2D NMR-based structure confirmation.

Conclusion

The combination of COSY, HSQC, and HMBC 2D NMR experiments provides a powerful and definitive method for the structural confirmation of complex natural products like 13-Deacetyltaxachitriene A. While alternative techniques such as X-ray crystallography can provide unambiguous structural information, they are contingent on the ability to grow high-quality single crystals, which is not always feasible. 2D NMR, on the other hand, is applicable to a wider range of sample types and provides invaluable structural insights in solution. The systematic application of the protocols and analytical workflow described in this guide enables researchers to confidently elucidate and verify the structures of novel and known taxane diterpenoids, a crucial step in advancing drug discovery and development.

Cross-Validation of Analytical Methods for 13-Deacetyltaxachitriene A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a taxane (B156437) of significant interest in phytochemical and pharmacological research. As with any scientific investigation, the reliability and reproducibility of quantitative data are paramount. The cross-validation of analytical methods is a critical step to ensure that the data generated is accurate and consistent, regardless of the methodology employed. This guide provides a comparative analysis of two common analytical methods for the quantification of 13-Deacetyltaxachitriene A: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

While specific cross-validation data for 13-Deacetyltaxachitriene A is not extensively available in published literature, this guide presents a hypothetical, yet representative, cross-validation scenario based on established performance characteristics for the analysis of similar taxane compounds.[1][2] The data and protocols herein are intended to serve as a practical reference for researchers in establishing and validating their own analytical methods.

Comparative Performance Data

The following table summarizes the key performance parameters of the two hypothetical analytical methods for 13-Deacetyltaxachitriene A. This data is essential for an objective comparison of the methods' capabilities.

Performance Parameter	Method A: HPLC-UV	Method B: LC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Range (µg/mL)	0.5 - 100	0.01 - 50
Accuracy (% Recovery)	98.2% - 101.5%	99.0% - 100.9%
Precision (% RSD)
- Intra-day	< 1.8%	< 1.2%
- Inter-day	< 2.5%	< 2.0%
Limit of Detection (LOD) (µg/mL)	0.15	0.003
Limit of Quantification (LOQ) (µg/mL)	0.5	0.01
Specificity	Moderate	High
Run Time (minutes)	12	6

Experimental Protocols

Detailed methodologies for both the HPLC-UV and LC-MS/MS methods are provided below. These protocols are based on established methods for the analysis of taxanes.[3][4][5][6][7][8][9][10][11]

Method A: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

1. Instrumentation:

• A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV/Vis detector.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) (A) and water (B).

  • 0-8 min, 30-70% A

  • 8-10 min, 70-90% A

  • 10-12 min, 30% A

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 227 nm.[5][10]

• Injection Volume: 15 µL.

3. Sample Preparation:

• A stock solution of 13-Deacetyltaxachitriene A is prepared in methanol (B129727) (1 mg/mL).

• Calibration standards are prepared by serial dilution of the stock solution with the mobile phase to achieve concentrations within the linear range.

• Unknown samples are diluted with the mobile phase to fall within the calibration range.

Method B: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

1. Instrumentation:

• A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of acetonitrile (A) and water (B), both containing 0.1% formic acid.

  • 0-4 min, 20-85% A

  • 4-5 min, 85-95% A

  • 5-6 min, 20% A

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A would be determined and optimized using a reference standard.

• Source Parameters: Optimized for the specific instrument and compound (e.g., capillary voltage, source temperature, gas flows).

4. Sample Preparation:

• Similar to the HPLC-UV method, with further dilution to fall within the lower quantification range of the LC-MS/MS system.

Workflow and Process Visualization

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods. This process ensures that both methods produce comparable and reliable results.

Caption: Workflow for the cross-validation of two analytical methods.

Discussion

The choice between HPLC-UV and LC-MS/MS for the quantification of 13-Deacetyltaxachitriene A depends on the specific requirements of the research.

• HPLC-UV is a robust and widely available technique that provides reliable quantification for relatively clean samples and at moderate concentrations. It is often more cost-effective in terms of instrumentation and maintenance. However, its specificity can be limited if other compounds in the sample matrix absorb at the same wavelength.

• LC-MS/MS offers superior sensitivity and specificity, making it the preferred method for analyzing samples with complex matrices or when very low levels of the analyte need to be detected.[12] The high specificity is achieved by monitoring a specific precursor-to-product ion transition, which significantly reduces the likelihood of interference. While more expensive, the enhanced performance of LC-MS/MS is often necessary for bioanalytical studies and trace analysis.

Both HPLC-UV and LC-MS/MS are suitable methods for the quantification of 13-Deacetyltaxachitriene A. The hypothetical data presented in this guide demonstrates that while both methods can be validated to show excellent linearity, accuracy, and precision, LC-MS/MS provides significantly lower limits of detection and quantification, along with higher specificity. For high-throughput screening or routine quality control where analyte concentrations are expected to be within the µg/mL range, HPLC-UV may be sufficient. For bioanalytical applications, pharmacokinetic studies, or any research requiring high sensitivity and specificity, LC-MS/MS is the recommended methodology. The cross-validation of these methods ensures confidence in the analytical results, which is a cornerstone of rigorous scientific research and drug development.

References

• 1. Application of an LC-MS/MS method for the analysis of poly (lactic-co-glycolic acid) nanoparticles for taxane chemotherapy [harvest.usask.ca]
• 2. Profiling taxanes in Taxus extracts using lc/ms and lc/ms/ms techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. harvest.usask.ca [harvest.usask.ca]
• 4. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ajol.info [ajol.info]
• 7. Validated HPLC-UV Method for Simultaneous Estimation of Paclitaxel and Doxorubicin Employing Ion Pair Chromatography: Application in Formulation Development and Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. japsonline.com [japsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Validated HPLC-UV Method for Simultaneous Estimation of Paclitaxel and Doxorubicin Employing Ion Pair Chromatography: Application in Formulation Development and Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of 13-Deacetyltaxachitriene A and Paclitaxel

A comprehensive guide for researchers and drug development professionals on the cytotoxic and mechanistic profiles of two distinct taxane (B156437) diterpenoids.

This guide provides a detailed comparison of the biological activities of 13-Deacetyltaxachitriene A and the well-established anticancer drug, paclitaxel (B517696). While both compounds originate from the yew tree (Taxus species) and belong to the taxane family, their specific effects on cancer cells, particularly concerning cytotoxicity, microtubule interaction, and cell cycle progression, exhibit notable differences. This document synthesizes available experimental data to offer a clear, objective comparison for researchers in oncology and drug development.

Executive Summary

Paclitaxel, a cornerstone of chemotherapy, exerts its potent anticancer effects by stabilizing microtubules, leading to mitotic arrest and subsequent apoptosis. In contrast, while also demonstrating cytotoxic properties, 13-Deacetyltaxachitriene A's precise mechanism and potency are less characterized. This guide aims to bridge this knowledge gap by presenting a side-by-side comparison based on available scientific literature. Due to a scarcity of publicly available quantitative data for 13-Deacetyltaxachitriene A, a direct quantitative comparison of cytotoxicity (IC50 values) across a range of cell lines is not feasible at this time. However, this guide provides a qualitative comparison of their mechanisms of action and detailed protocols for the key experiments used to evaluate these compounds, enabling researchers to conduct their own comparative studies.

Mechanism of Action: A Tale of Two Taxanes

The primary mechanism of action for paclitaxel is its ability to bind to the β-tubulin subunit of microtubules.[1][2][3] This binding promotes the assembly of tubulin into microtubules and stabilizes them by preventing depolymerization.[2][4] The resulting dysfunctional and overly stable microtubules disrupt the normal dynamic instability required for mitotic spindle formation and chromosome segregation during cell division.[1][3] This disruption activates the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle and ultimately inducing apoptosis or programmed cell death.[1][2]

While specific mechanistic studies on 13-Deacetyltaxachitriene A are limited, evidence suggests it also interacts with the microtubule network. Some studies on related non-alkaloidal taxane diterpenes from Taxus chinensis indicate an effect on tubulin depolymerization. However, without specific data from tubulin polymerization assays for 13-Deacetyltaxachitriene A, it is unclear whether it acts as a microtubule stabilizer, like paclitaxel, or a destabilizer.

Comparative Cytotoxicity

Paclitaxel has demonstrated broad-spectrum cytotoxic activity against a variety of human cancer cell lines. Its potency is typically measured by the half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit the growth of 50% of the cells. The IC50 values for paclitaxel are generally in the nanomolar range, although they can vary depending on the cell line and the duration of exposure.

Table 1: Cytotoxicity of Paclitaxel against Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Exposure Time (h)
A549	Lung Carcinoma	Varies (concentration-dependent)	24
H1299	Lung Carcinoma	Varies (concentration-dependent)	24
HeLa	Cervical Cancer	~2.5 - 7.5	24
MCF-7	Breast Cancer	~2.5 - 7.5	24
SKVO3	Ovarian Cancer	Varies	Not Specified

Note: The IC50 values for paclitaxel can vary significantly between studies due to differences in experimental conditions. The values presented here are indicative of its general potency.

Impact on the Cell Cycle

A hallmark of paclitaxel's mechanism of action is its ability to induce a robust arrest of the cell cycle in the G2/M phase.[3] This is a direct consequence of the stabilization of the mitotic spindle, which prevents the cell from progressing through mitosis. The prolonged arrest at this checkpoint triggers the apoptotic cascade.

The effect of 13-Deacetyltaxachitriene A on the cell cycle has not been specifically reported. However, it is plausible that if it interacts with microtubules, it would also affect cell cycle progression. Further studies employing techniques such as flow cytometry with propidium (B1200493) iodide staining are necessary to determine whether it induces a similar G2/M arrest or affects other phases of the cell cycle.

Signaling Pathways

The signaling pathways leading to apoptosis following paclitaxel-induced mitotic arrest are complex and can involve the activation of various pro-apoptotic proteins.

Figure 1. Simplified signaling pathway of paclitaxel-induced apoptosis.

Currently, there is no information available regarding the specific signaling pathways modulated by 13-Deacetyltaxachitriene A.

Experimental Protocols

To facilitate further comparative research, detailed protocols for key experimental assays are provided below.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Figure 2. Workflow for the MTT cytotoxicity assay.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• 13-Deacetyltaxachitriene A and Paclitaxel

• MTT solution (5 mg/mL in PBS)

• Solubilizing solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of 13-Deacetyltaxachitriene A and paclitaxel in complete culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing the test compounds. Include untreated control wells.

• Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

• Following incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100-150 µL of the solubilizing solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of compounds on the assembly of purified tubulin into microtubules, which can be monitored by an increase in fluorescence.

Materials:

• Purified tubulin protein (>99% pure)

• Tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol (B35011)

• Fluorescent reporter dye (e.g., DAPI)

• 13-Deacetyltaxachitriene A and Paclitaxel (as a control for stabilization) and a known destabilizer (e.g., nocodazole)

• Black, opaque 96-well plates

• Fluorescence plate reader with temperature control

Procedure:

• Prepare a tubulin polymerization mix on ice by combining tubulin polymerization buffer, GTP (to a final concentration of 1 mM), glycerol (to a final concentration of 10%), and the fluorescent reporter dye.

• Add the test compounds (13-Deacetyltaxachitriene A, paclitaxel, and a destabilizer) at various concentrations to the wells of a pre-warmed 37°C 96-well plate.

• Initiate the polymerization reaction by adding the cold tubulin polymerization mix to each well.

• Immediately place the plate in the 37°C fluorescence plate reader.

• Measure the fluorescence intensity (e.g., excitation at 360 nm and emission at 450 nm for DAPI) every minute for 60 minutes.

• Plot the fluorescence intensity versus time to generate polymerization curves. Analyze the curves to determine the effect of the compounds on the lag phase, polymerization rate, and steady-state polymer mass.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

Figure 3. Workflow for cell cycle analysis using flow cytometry.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and Paclitaxel

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol

• Propidium iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Seed cells in culture dishes and treat them with the desired concentrations of 13-Deacetyltaxachitriene A or paclitaxel for a specified time (e.g., 24 hours).

• Harvest the cells by trypsinization, wash them with cold PBS, and centrifuge to obtain a cell pellet.

• Resuspend the cell pellet and fix the cells by slowly adding them to ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cells in the PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the stained cells using a flow cytometer, measuring the fluorescence intensity of the PI.

• Generate DNA content histograms and analyze the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

Paclitaxel remains a potent and widely used anticancer agent with a well-defined mechanism of action centered on microtubule stabilization and G2/M cell cycle arrest. While 13-Deacetyltaxachitriene A, another taxane diterpenoid, is suggested to have cytotoxic properties, a comprehensive understanding of its biological activity is currently limited by the lack of available quantitative data.

To fully elucidate the therapeutic potential of 13-Deacetyltaxachitriene A and enable a direct comparison with paclitaxel, further research is imperative. Specifically, studies focusing on determining its IC50 values across a panel of cancer cell lines, characterizing its precise effects on tubulin polymerization dynamics, and analyzing its impact on cell cycle progression are crucial next steps. Such investigations will not only clarify the mechanism of action of 13-Deacetyltaxachitriene A but also inform its potential as a novel anticancer agent, either as a standalone therapy or in combination with existing drugs. The detailed experimental protocols provided in this guide offer a framework for conducting these essential comparative studies.

References

• 1. Cytotoxity of non-alkaloidal taxane diterpenes from Taxus chinensis against a paclitaxel-resistant cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Flow cytometry with PI staining | Abcam [abcam.com]
• 3. Novel hydrophilic taxane analogues inhibit growth of cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

comparative cytotoxicity of 13-Deacetyltaxachitriene A and other taxanes

A detailed comparison of the cytotoxic profiles of prominent taxanes, Paclitaxel (B517696) and Docetaxel (B913), is presented below. Despite extensive searches, quantitative cytotoxic data for 13-Deacetyltaxachitriene A is not available in the current scientific literature. Therefore, this guide focuses on the well-established taxanes to provide a framework for understanding the cytotoxic potential within this class of compounds.

Introduction to Taxanes

Taxanes are a class of diterpenoid compounds originally derived from yew trees (Taxus species). They are potent anticancer agents that function by interfering with the normal dynamics of microtubules, which are essential components of the cellular cytoskeleton. This interference leads to the arrest of the cell cycle, primarily in the G2/M phase, and subsequent induction of apoptosis (programmed cell death).[1][2][3] The two most prominent members of this class, paclitaxel (Taxol®) and docetaxel (Taxotere®), are widely used in the treatment of various solid tumors, including breast, ovarian, and lung cancers.[4][5] 13-Deacetyltaxachitriene A is another taxane (B156437), isolated from Taxus sumatrana, but its biological activities, including cytotoxicity, have not been extensively characterized in publicly available research.

Quantitative Comparison of Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a standard measure of the potency of a compound in inhibiting a specific biological or biochemical function. In the context of cancer research, it represents the concentration of a drug that is required to inhibit the growth of 50% of a population of cancer cells in vitro. A lower IC50 value is indicative of a higher cytotoxic potency.

The following table summarizes the IC50 values for paclitaxel and docetaxel across a range of human cancer cell lines, as reported in various studies. It is important to note that IC50 values can vary depending on the specific experimental conditions, such as the cell line, drug exposure time, and the type of cytotoxicity assay used.[4][6]

Cell Line	Cancer Type	Paclitaxel IC50 (nM)	Docetaxel IC50 (nM)
MCF-7	Breast Cancer	2.5 - 15	1.5 - 10
MDA-MB-231	Breast Cancer	5 - 20	2 - 12
A549	Lung Cancer	10 - 50	5 - 25
HCT116	Colon Cancer	8 - 30	4 - 15
OVCAR-3	Ovarian Cancer	4 - 20	2 - 10
SH-SY5Y	Neuroblastoma	~11	~1
BE(2)M17	Neuroblastoma	Not specified	Not specified
CHP100	Neuroblastoma	Not specified	Not specified

Data compiled from multiple sources.[1][4][6]

Generally, docetaxel has been observed to be more potent than paclitaxel in several cell lines, exhibiting lower IC50 values.[1][5] For instance, in neuroblastoma cell lines, the mean ratio of paclitaxel to docetaxel IC50 values ranged from 2 to 11, indicating a significantly higher cytotoxicity for docetaxel.[1]

Experimental Protocols

The determination of cytotoxic activity is a critical step in the evaluation of potential anticancer agents. The MTT assay is a widely used, reliable, and straightforward colorimetric method for assessing cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: This assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. This reduction is carried out by mitochondrial dehydrogenases. The resulting formazan crystals are insoluble in aqueous solutions and are dissolved using a solubilizing agent. The intensity of the purple color, which is proportional to the number of viable cells, is then quantified by measuring the absorbance using a spectrophotometer.[7][8][9]

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.[10]

• Drug Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the taxane being tested. A control group of cells is treated with the vehicle (e.g., DMSO) alone. The plates are then incubated for a specified period (e.g., 24, 48, or 72 hours).[4]

• MTT Addition: After the incubation period, a sterile MTT solution is added to each well, and the plates are incubated for an additional 1 to 4 hours at 37°C.[11]

• Formazan Solubilization: The medium containing MTT is then removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or a solution of sodium dodecyl sulfate (B86663) (SDS) in diluted hydrochloric acid, is added to each well to dissolve the formazan crystals. The plate is then gently shaken to ensure complete dissolution.[4][8]

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm or higher is sometimes used to reduce background noise.[7][11]

• Data Analysis: The percentage of cell viability is calculated for each drug concentration relative to the untreated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a dose-response curve.[4]

Mechanism of Action of Taxanes

Taxanes exert their cytotoxic effects by binding to the β-tubulin subunit of microtubules.[12] This binding stabilizes the microtubules, preventing their depolymerization, which is a crucial process for the dynamic instability required for normal cell division. The stabilization of microtubules leads to the formation of abnormal microtubule bundles and asters, disrupting the mitotic spindle and blocking the cell cycle at the G2/M phase.[3] This prolonged mitotic arrest ultimately triggers apoptosis through various signaling pathways.[13]

Below is a diagram illustrating the general workflow for assessing taxane cytotoxicity and the signaling pathway leading to apoptosis.

Caption: Workflow for cytotoxicity assessment and the mechanism of taxane-induced apoptosis.

Conclusion

Paclitaxel and docetaxel are potent cytotoxic agents with well-documented activity against a wide range of cancer cell lines. Docetaxel often demonstrates superior potency compared to paclitaxel. The primary mechanism of action for these taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. While 13-Deacetyltaxachitriene A belongs to the taxane family, a comprehensive evaluation of its cytotoxic properties is not currently available in the scientific literature. Further research is warranted to elucidate the potential anticancer activity of this and other lesser-known taxanes.

References

• 1. Cytotoxicity of paclitaxel and docetaxel in human neuroblastoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Impact of taxanes on androgen receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 6. Comparison of paclitaxel and docetaxel (Taxotere) in gynecologic and breast cancer cell lines with the ATP-cell viability assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. texaschildrens.org [texaschildrens.org]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. The Taxanes - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating the Structure-Activity Landscape of Taxane Analogs: A Comparative Guide to 13-Deacetyltaxachitriene A Derivatives

A deep dive into the structure-activity relationships (SAR) of 13-Deacetyltaxachitriene A analogs is crucial for the development of novel and more effective anti-cancer agents. While specific SAR studies on this particular taxane (B156437) are not extensively documented in publicly available literature, by drawing parallels with closely related and well-studied taxanes like Paclitaxel (Taxol®) and Docetaxel (Taxotere®), we can construct a predictive framework to guide future research and drug discovery efforts.

This guide presents a comparative analysis based on established SAR principles for the taxane class of molecules. It includes hypothetical data to illustrate the expected outcomes of modifications at key positions of the 13-Deacetyltaxachitriene A core structure, details the standard experimental protocols for assessing their biological activity, and provides visual representations of the SAR workflow and molecular modification sites.

Unlocking Potency: A Hypothetical SAR Study of 13-Deacetyltaxachitriene A Analogs

The following table outlines a hypothetical set of 13-Deacetyltaxachitriene A analogs and their corresponding cytotoxic activities against a model cancer cell line (e.g., MCF-7). The data is presented to exemplify the potential impact of chemical modifications at various positions on the molecule's efficacy, measured by the half-maximal inhibitory concentration (IC50).

Compound	R1 (C2-Benzoyl)	R2 (C4-Acetyl)	R3 (C10-Acetyl)	R4 (C13-Side Chain)	Hypothetical IC50 (nM)
13-Deacetyltaxachitriene A (Parent)	Benzoyl	Acetyl	H	Trienoyl	150
Analog 1a	3-Cl-Benzoyl	Acetyl	H	Trienoyl	120
Analog 1b	3-MeO-Benzoyl	Acetyl	H	Trienoyl	180
Analog 2a	Benzoyl	Propionyl	H	Trienoyl	165
Analog 2b	Benzoyl	H	H	Trienoyl	250
Analog 3a	Benzoyl	Acetyl	Acetyl	Trienoyl	90
Analog 3b	Benzoyl	Acetyl	Propionyl	Trienoyl	110
Analog 4a	Benzoyl	Acetyl	H	Saturated Acyl	>500
Analog 4b	Benzoyl	Acetyl	H	Modified Trienoyl	75

Key Observations from Hypothetical Data:

• C2-Benzoyl Group: Modifications to the benzoyl group at the C2 position can influence activity. The introduction of an electron-withdrawing group (Analog 1a) may slightly enhance potency, while an electron-donating group (Analog 1b) could decrease it.

• C4-Acyl Group: The acetyl group at C4 appears important for activity. Increasing the alkyl chain length (Analog 2a) or its complete removal (Analog 2b) leads to a reduction in potency.

• C10-Acyl Group: Acetylation at the C10 position (Analog 3a) significantly enhances cytotoxic activity, a trend observed in other taxanes.

• C13-Side Chain: The trienoyl side chain at C13 is critical for activity. Saturation of this side chain (Analog 4a) results in a dramatic loss of potency, highlighting the importance of its conformation and electronic properties. Conversely, strategic modifications to the trienoyl moiety (Analog 4b) could lead to more potent compounds.

Experimental Protocols: The Foundation of SAR Studies

The determination of the cytotoxic activity of 13-Deacetyltaxachitriene A analogs relies on robust and standardized in vitro assays. The following is a detailed methodology for the MTT assay, a common colorimetric assay for assessing cell metabolic activity.

MTT Assay for Cytotoxicity Screening

1. Cell Culture and Seeding:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• Cells are maintained in a humidified incubator at 37°C with 5% CO2.
• For the assay, cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

2. Compound Treatment:

• A stock solution of each analog is prepared in dimethyl sulfoxide (B87167) (DMSO).
• Serial dilutions of the compounds are made in the culture medium to achieve the desired final concentrations. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced toxicity.
• The medium from the seeded plates is replaced with the medium containing the various concentrations of the test compounds. A vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent like Paclitaxel) are included.

3. Incubation:

• The plates are incubated for a period of 48 to 72 hours at 37°C in a 5% CO2 incubator.

4. MTT Addition and Formazan (B1609692) Solubilization:

• After the incubation period, 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS) is added to each well.
• The plates are incubated for an additional 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals.
• The medium is then carefully removed, and 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) is added to each well to dissolve the formazan crystals.

5. Absorbance Measurement and Data Analysis:

• The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.
• The percentage of cell viability is calculated relative to the vehicle-treated control cells.
• The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing the Path to Discovery

To better understand the process of SAR studies and the molecular canvas for analog design, the following diagrams are provided.

Figure 1. A generalized workflow for a structure-activity relationship (SAR) study.

Figure 2. Core structure of 13-Deacetyltaxachitriene A with key sites for modification.

Independent Verification of 13-Deacetyltaxachitriene A's Anti-Cancer Effects: A Comparative Guide

An objective analysis of the anti-cancer potential of 13-Deacetyltaxachitriene A and its analogs in comparison to established taxane (B156437) chemotherapeutics.

This guide provides a comparative overview of the anti-cancer effects of taxane diterpenoids isolated from the Chinese Yew (Taxus chinensis var. mairei), with a focus on a structurally related analog of 13-Deacetyltaxachitriene A. The cytotoxic activities of these compounds are compared with the well-established chemotherapeutic agents, paclitaxel (B517696) and docetaxel (B913). Detailed experimental protocols for key assays are provided to facilitate independent verification and further research.

Comparative Cytotoxicity of Taxane Analogs

The anti-proliferative activity of various taxane compounds was evaluated against the human cervical cancer cell line, HeLa. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined for each compound.

Compound	Cell Line	Exposure Time	IC50
Taxane Analog (Compound 13)	HeLa	Not Specified	13.3 µmol/L[1]
Paclitaxel	HeLa	24 hours	2.5 - 7.5 nM[2]
Paclitaxel	HeLa	Not Specified	112.53 µg/mL[3]
Paclitaxel	HeLa	24 hours	5 - 10 nM[4]
Docetaxel	HeLa	1 hour	S-phase specific lethality[5]

Note on Commercially Available Taxanes: Paclitaxel and docetaxel are widely used anti-cancer drugs.[6] Their primary mechanism of action involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.[6]

Mechanism of Action: Microtubule Stabilization and Apoptosis Induction

Taxanes exert their anti-cancer effects by interfering with the normal function of microtubules, which are essential components of the cell's cytoskeleton. This disruption ultimately leads to programmed cell death, or apoptosis.

Figure 1: Simplified signaling pathway of taxane-induced apoptosis.

Experimental Protocols

To ensure the reproducibility of the cited findings, detailed methodologies for key experiments are provided below.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Figure 2: Experimental workflow for the MTT assay.

Protocol Details:

• Cell Seeding: Plate HeLa cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the taxane compounds.

• Incubation: Incubate the treated cells for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan (B1609692) Formation: Incubate the plate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. The cell survival rate is calculated as: (A570(experimental) / A570(control)) x 100.[1]

Western Blot Analysis for Apoptosis Markers

Western blotting is used to detect specific proteins in a sample. In the context of apoptosis, it can be used to measure the levels of key proteins involved in the apoptotic cascade, such as caspases and their cleavage products.

Protocol Details:

• Protein Extraction: After treatment with the taxane compounds, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size by running them on a sodium dodecyl sulfate-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., cleaved caspase-3).

• Secondary Antibody Incubation: Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Conclusion

The available data suggests that taxane diterpenoids from Taxus chinensis var. mairei exhibit anti-proliferative activity against HeLa cervical cancer cells. Specifically, a taxane analog (compound 13 in the cited study) demonstrated an IC50 of 13.3 µmol/L.[1] In comparison, the established chemotherapeutic agent paclitaxel shows significantly higher potency with IC50 values in the nanomolar range on the same cell line.[2][4] Further investigation into the specific structure of compound 13 and its mechanism of action is warranted to fully assess its potential as an anti-cancer agent. The provided experimental protocols offer a framework for researchers to independently verify and expand upon these findings.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of Gallic acid in potentiating chemotherapeutic effect of Paclitaxel in HeLa cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of paclitaxel-induced programmed cell death by autophagic induction: A model for cervical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S-phase specificity of cell killing by docetaxel (Taxotere) in synchronised HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison of 13-Deacetyltaxachitriene A Extraction Protocols: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient extraction of 13-Deacetyltaxachitriene A, a key taxane (B156437) derivative, from Taxus species is a critical first step in phytochemical analysis and drug discovery. This guide provides a head-to-head comparison of prominent extraction methodologies, supported by experimental data on analogous taxanes to inform protocol selection and optimization.

While specific quantitative data for 13-Deacetyltaxachitriene A is limited in publicly available literature, the extraction principles for taxanes are well-established. This comparison leverages data from studies on paclitaxel (B517696) and other major taxanes to provide a comparative framework for conventional and modern extraction techniques. The presented protocols—Classical Maceration, Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE)—are evaluated based on their extraction efficiency, time, and solvent consumption.

Comparative Analysis of Extraction Protocols

The selection of an appropriate extraction method is a trade-off between yield, extraction time, solvent volume, and the initial investment in equipment. The following table summarizes the key quantitative parameters for different extraction methods, using paclitaxel yield as a representative metric for taxane extraction efficiency.

Extraction Protocol	Plant Material	Solvent System	Temperature	Extraction Time	Paclitaxel Yield (µg/g)	Reference
Classical Maceration	Taxus baccata needles	Ethanol	Room Temperature	24 hours	Not explicitly quantified, but generally lower than Soxhlet and modern methods.	[1]
Soxhlet Extraction	Taxus baccata needles	Ethanol	Boiling point of solvent	Shorter than maceration	Higher than maceration, but not significantly different in some studies.	[1]
Ultrasound-Assisted Extraction (UAE)	Taxus cuspidata needles	83.5% Ethanol	40°C	~48 minutes	342.27	[2]
Ultrasound-Assisted Extraction (UAE)	Taxus x media	Ionic liquid-adjuvanted solvent	Not specified	Not specified	Significantly improved yield over conventional methods.	[3]
Microwave-Assisted Extraction (MAE)	Not specified	Not specified	50°C	Not specified	41.63% increase in yield compared to microwave treatment alone.	[3]
High-Intensity Pulsed Electric Field (PEF)	Taxus cuspidata needles	Not specified	Not specified	Not specified	672.13	[4][5]

Note: The yields presented are for paclitaxel and total taxanes, as specific data for 13-Deacetyltaxachitriene A was not available in the reviewed literature. These values serve as a proxy for comparing the relative efficiency of the extraction methods.

Experimental Protocols

Below are detailed methodologies for the compared extraction techniques. These protocols are generalized from several studies on taxane extraction and should be optimized for specific laboratory conditions and research goals.

Classical Maceration

This conventional method involves soaking the plant material in a solvent to soften and dissolve the target compounds.

Methodology:

• Preparation of Plant Material: Air-dry the needles or twigs of the Taxus species and grind them into a fine powder.

• Extraction: Place the powdered plant material in a sealed container with a suitable solvent (e.g., ethanol, methanol, or acetone) at a specific solid-to-liquid ratio (e.g., 1:10 w/v).

• Incubation: Allow the mixture to stand at room temperature for an extended period (typically 24-72 hours), with occasional agitation.

• Filtration: Separate the extract from the solid plant residue by filtration.

• Concentration: Evaporate the solvent from the extract under reduced pressure to obtain the crude extract.

Ultrasound-Assisted Extraction (UAE)

UAE utilizes high-frequency sound waves to disrupt cell walls, enhancing solvent penetration and mass transfer.

Methodology:

• Preparation of Plant Material: Prepare dried and powdered plant material as in the maceration protocol.

• Extraction: Suspend the powdered material in an appropriate solvent within the ultrasonic bath or in a vessel equipped with an ultrasonic probe.

• Sonication: Apply ultrasonic waves at a specified frequency (e.g., 20-40 kHz) and power for a defined period (e.g., 30-60 minutes). The temperature of the extraction vessel should be controlled.[3]

• Filtration and Concentration: Following extraction, filter and concentrate the extract as described for maceration.

Microwave-Assisted Extraction (MAE)

MAE employs microwave energy to heat the solvent and plant material, leading to rapid cell lysis and release of intracellular contents.

Methodology:

• Preparation of Plant Material: Use dried and powdered plant material.

• Extraction: Place the plant material and solvent in a microwave-transparent vessel.

• Irradiation: Irradiate the mixture with microwaves at a controlled power and for a specific duration (e.g., 5-15 minutes). The temperature and pressure inside the vessel should be monitored.

• Cooling and Filtration: After extraction, allow the mixture to cool before filtering to separate the extract.

• Concentration: Concentrate the filtrate to obtain the crude extract.

Experimental and Logical Workflows

The following diagrams illustrate the general workflow for taxane extraction and a logical comparison of the discussed methods.

Caption: General workflow for the extraction and isolation of 13-Deacetyltaxachitriene A.

Caption: Logical comparison of conventional and modern taxane extraction methods.

Conclusion

Modern extraction techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) generally offer significant advantages over classical maceration in terms of efficiency and speed for the extraction of taxanes.[6][7][8][9] Studies have shown that these methods can lead to higher yields in a fraction of the time and with less solvent consumption.[3][10] The choice of the optimal method will depend on the specific research objectives, available resources, and the scale of the extraction. For the extraction of 13-Deacetyltaxachitriene A, it is recommended to start with an optimized UAE or MAE protocol, using the parameters from successful paclitaxel extractions as a starting point. Further optimization of solvent polarity, temperature, and extraction time will be crucial for maximizing the yield and purity of the target compound.

References

• 1. environmentaljournals.org [environmentaljournals.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Identification and Optimization of a Novel Taxanes Extraction Process from Taxus cuspidata Needles by High-Intensity Pulsed Electric Field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Microwave- and Ultrasound-Assisted Extraction of Cannabinoids and Terpenes from Cannabis Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Assessing the Reproducibility of 13-Deacetyltaxachitriene A Experimental Results: A Guide for Researchers

An In-depth Analysis of a Diterpenoid from Taxus sumatrana

For researchers and drug development professionals vested in the field of natural products and oncology, the reproducibility of experimental findings is paramount. This guide provides a comparative analysis of the available experimental data for 13-Deacetyltaxachitriene A, a diterpenoid isolated from Taxus sumatrana. Due to the limited availability of primary literature detailing its initial isolation and characterization, this guide focuses on compiling the existing data and highlighting the gaps in current knowledge, thereby underscoring the challenges in assessing the reproducibility of its experimental results.

I. Compound Profile: 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid identified from the branches of Taxus sumatrana. Taxanes are a critically important class of anti-cancer compounds, with Paclitaxel (Taxol®) being a prominent example. These compounds disrupt microtubule function, a key mechanism in inhibiting cell division. The unique structural modifications of taxanes isolated from various Taxus species are of significant interest for the development of new therapeutic agents with potentially improved efficacy and reduced side effects.

Table 1: Chemical and Physical Properties of 13-Deacetyltaxachitriene A

Property	Value	Source
CAS Number	239800-99-8	Commercial Suppliers
Molecular Formula	Not available in searched literature	-
Molecular Weight	Not available in searched literature	-
Source Organism	Taxus sumatrana	Commercial Suppliers

Note: The lack of publicly available primary literature means that fundamental data such as molecular formula and weight, typically determined during initial characterization, are not readily accessible.

II. Experimental Data: A Comparative Overview

A comprehensive search for the primary scientific literature detailing the isolation, structural elucidation, and biological evaluation of 13-Deacetyltaxachitriene A did not yield the original publication. The information available is predominantly from commercial suppliers of chemical standards. This presents a significant challenge in assessing the reproducibility of experimental results, as the foundational data and methodologies are not publicly accessible.

Table 2: Summary of Available Experimental Information

Data Type	Findings	Reproducibility Assessment
Isolation & Purification	Isolated from the branches of Taxus sumatrana. Specific extraction and purification protocols are not detailed in the available literature.	Not Assessable. Without the original methodology (e.g., solvent systems, chromatographic techniques, yields), reproducing the isolation is not feasible based on current information.
Structural Characterization	Spectroscopic data (e.g., NMR, MS) used for structure determination are not publicly available.	Not Assessable. The lack of spectral data prevents independent verification of the compound's structure.
Biological Activity	Often listed as having potential biological activity, characteristic of taxane diterpenoids. However, specific quantitative data (e.g., IC50 values against cell lines) are not found in the searched scientific literature.	Not Assessable. Without specific bioactivity data and the corresponding experimental protocols, the biological effects cannot be independently verified.

III. Methodologies and Protocols: The Missing Link

A critical component for assessing reproducibility is the detailed description of experimental protocols. For 13-Deacetyltaxachitriene A, these are conspicuously absent from the public domain. To facilitate future reproducibility studies, the following experimental details would be essential:

• Plant Material Collection and Preparation: Detailed information on the geographical location, time of collection, and processing of the Taxus sumatrana branches.

• Extraction and Isolation: A step-by-step protocol for the extraction of crude material and the chromatographic separation techniques used to isolate 13-Deacetyltaxachitriene A. This would include solvents, column types, and elution gradients.

• Spectroscopic Analysis: Complete NMR (¹H, ¹³C, COSY, HMBC, HSQC) and high-resolution mass spectrometry (HRMS) data, along with the conditions under which they were acquired.

• Biological Assays: Detailed protocols for any biological testing, including the cell lines used, assay conditions, and positive/negative controls.

IV. Workflow for Reproducibility Assessment

The following diagram illustrates a logical workflow that would be necessary to assess the reproducibility of the experimental results for 13-Deacetyltaxachitriene A, highlighting the current informational gaps.

Figure 1. Logical workflow for assessing the reproducibility of experimental data for a natural product, indicating the current data gaps for 13-Deacetyltaxachitriene A in red.

V. Conclusion and Future Directions

The assessment of the reproducibility of experimental results for 13-Deacetyltaxachitriene A is currently impeded by the lack of a publicly available, peer-reviewed scientific publication detailing its discovery and initial characterization. While the compound is available from commercial sources, the absence of primary data makes independent verification impossible.

For the scientific community to build upon the discovery of this compound, the following steps are crucial:

• Publication of Primary Data: The original researchers who isolated and identified 13-Deacetyltaxachitriene A are encouraged to publish their findings in a peer-reviewed journal.

• Independent Re-isolation and Characterization: Other research groups could attempt to re-isolate the compound from Taxus sumatrana and independently characterize it, subsequently publishing their findings.

• Deposition of Data: Spectroscopic and other relevant data should be deposited in public repositories to ensure long-term access for the scientific community.

Until such information becomes available, the reproducibility of the experimental results for 13-Deacetyltaxachitriene A remains an open question, highlighting a broader issue in the field of natural product chemistry where the accessibility of primary data is essential for scientific progress.

Safety & Regulatory Compliance

Proper Disposal of 13-Deacetyltaxachitriene A: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This document provides essential guidance on the proper disposal procedures for 13-Deacetyltaxachitriene A, a diterpenoid isolated from species of the Taxus genus. Adherence to these protocols is critical for ensuring a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is imperative to consult the material safety data sheet (MSDS) provided by the supplier of 13-Deacetyltaxachitriene A. While a specific MSDS for this compound is not publicly available, information for the closely related compound, 2-Deacetyltaxachitriene A, suggests that standard precautions for handling chemical compounds of unknown toxicity should be observed.

Personal Protective Equipment (PPE): At a minimum, the following PPE should be worn when handling 13-Deacetyltaxachitriene A and its waste:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat or gown.

All handling of the compound and its waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The disposal of 13-Deacetyltaxachitriene A must be managed as hazardous chemical waste. Do not dispose of this compound down the drain or in regular solid waste.

• Waste Segregation:

  • Solid Waste: Collect any solid 13-Deacetyltaxachitriene A, contaminated personal protective equipment (e.g., gloves, weighing paper), and other solid materials in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: If 13-Deacetyltaxachitriene A has been dissolved in a solvent, collect the solution in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's Environmental Health and Safety (EHS) department.

• Containerization:

  • Use only approved, leak-proof, and chemically compatible hazardous waste containers.

  • Ensure containers are kept securely closed when not in use.

  • The container must be labeled with the words "Hazardous Waste," the full chemical name ("13-Deacetyltaxachitriene A"), and the primary hazard(s) (e.g., "Toxic," "Caution: Chemical of Unknown Toxicity").

• Storage:

  • Store the hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area.

  • Ensure the storage area is away from incompatible materials.

• Waste Pickup and Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Follow all institutional procedures for waste manifest documentation.

Quantitative Data Summary

Parameter	Value	Source
Acute Toxicity (LD50)	Not Available	Specific data for 13-Deacetyltaxachitriene A is not publicly available.
Aquatic Toxicity	Not Available	The ecotoxicological profile of 13-Deacetyltaxachitriene A has not been publicly documented.
Environmental Persistence	Not Available	Data on the biodegradability and environmental fate of 13-Deacetyltaxachitriene A is not publicly available.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 13-Deacetyltaxachitriene A.

Caption: Disposal workflow for 13-Deacetyltaxachitriene A.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 13-Deacetyltaxachitriene A, thereby fostering a culture of safety and compliance within their research endeavors. Always prioritize consulting the specific safety data sheet from your supplier and your institution's established protocols.

Personal protective equipment for handling 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 13-Deacetyltaxachitriene A, a diterpenoid isolated from Taxus sumatrana. Due to its classification as a taxane (B156437) derivative, this compound should be handled as a potentially cytotoxic and hazardous agent. Adherence to strict safety protocols is essential to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The primary defense against exposure to 13-Deacetyltaxachitriene A is the consistent and correct use of appropriate Personal Protective Equipment (PPE). There is no safe level of exposure to cytotoxic compounds.[1] A comprehensive PPE strategy is mandatory for all personnel handling this substance.

PPE Component	Specification	Rationale
Gloves	Two pairs of chemotherapy-tested, powder-free nitrile gloves (ASTM D6978).[1][2] The outer glove should be worn over the gown cuff, and the inner glove underneath.	Prevents skin contact and absorption. Double gloving provides an additional barrier in case of a tear or puncture in the outer glove.
Gown	Disposable, lint-free, low-permeability fabric gown that fastens in the back and has long sleeves with tight-fitting cuffs.[2]	Protects skin and personal clothing from contamination by splashes or aerosols.
Eye Protection	Safety goggles or a face shield.[3]	Protects the eyes from splashes of liquids or contact with airborne particles.
Respiratory Protection	A fit-tested N95 respirator mask is recommended.[1] For cleaning up spills or when there is a risk of aerosol generation, a higher level of protection, such as a full-facepiece chemical cartridge-type respirator or a Powered Air-Purifying Respirator (PAPR), should be considered.[1]	Minimizes the risk of inhaling airborne particles of the compound. Surgical masks are not sufficient.[4]
Additional Protection	Hair and beard covers, as well as shoe covers, should be worn before entering the designated handling area.[1]	Prevents contamination of hair and personal footwear.

Operational Plan: Step-by-Step Handling Protocol

All handling of 13-Deacetyltaxachitriene A, including weighing, reconstitution, and addition to experimental systems, must be performed within a certified chemical fume hood or a biological safety cabinet (BSC) to minimize the risk of inhalation and environmental contamination.

Preparation:

• Designated Area: Cordon off a specific area for handling 13-Deacetyltaxachitriene A.

• Gather Materials: Assemble all necessary equipment, including the compound, solvents, consumables, and waste containers, within the containment area before starting work.

• Don PPE: Put on all required PPE in the correct order (shoe covers, hair/beard cover, inner gloves, gown, N95 respirator, face shield/goggles, outer gloves).

Handling the Compound:

• Weighing: If weighing the solid compound, do so on a tared, disposable weigh boat within the fume hood. Use dedicated, clean spatulas.

• Reconstitution: To reconstitute the compound, slowly add the recommended solvent (e.g., Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone) to the vial.[5] Keep the vial opening pointed away from you.

• Experimental Use: When adding the compound to cell cultures or other experimental systems, use techniques that minimize the generation of aerosols, such as slowly dispensing the liquid against the side of the receiving vessel.

Post-Handling:

• Decontamination: Wipe down all surfaces and equipment within the fume hood with an appropriate cleaning solution (e.g., detergent solution followed by clean water) after each use.[4]

• Doff PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves should be removed first, followed by the gown and other protective equipment, with the inner gloves being the last item to be removed.[1]

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.[6]

Disposal Plan

Proper disposal of all waste contaminated with 13-Deacetyltaxachitriene A is crucial to prevent environmental contamination and accidental exposure.[7]

Waste Type	Disposal Procedure
Solid Waste	All contaminated solid waste, including gloves, gowns, weigh boats, and plasticware, must be placed in a designated, leak-proof, and puncture-resistant container labeled "Chemotherapeutic Waste" or "Cytotoxic Waste".[8] These are typically yellow bags or containers.[9]
Liquid Waste	Unused or excess solutions of 13-Deacetyltaxachitriene A should be collected in a sealed, leak-proof container clearly labeled with its contents.[8] Do not dispose of liquid chemotherapeutic waste down the drain.[8]
Sharps	Any sharps (needles, syringes, etc.) contaminated with the compound must be disposed of in a designated "Chemo Sharps" container.[9]

All waste must be disposed of through an approved hazardous waste management program in accordance with local, state, and federal regulations. This typically involves incineration at a specialized facility.[4][9]

Experimental Protocol: Reconstitution of 13-Deacetyltaxachitriene A

This protocol outlines the steps for reconstituting a powdered form of 13-Deacetyltaxachitriene A to a stock solution.

• Preparation:

  • Perform all steps in a certified chemical fume hood.

  • Don all required PPE as previously detailed.

  • Calculate the required volume of solvent to achieve the desired stock concentration.

• Procedure:

  • Carefully remove the cap from the vial containing the powdered 13-Deacetyltaxachitriene A.

  • Using a calibrated micropipette with a disposable tip, slowly add the calculated volume of the appropriate solvent (e.g., DMSO) to the vial.

  • Recap the vial securely.

  • Gently vortex or sonicate the vial until the powder is completely dissolved.

  • Visually inspect the solution to ensure there are no visible particulates.

• Storage and Labeling:

  • Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution at the recommended temperature, typically -20°C for long-term storage.[6]

Safety Workflow Diagram

Caption: Workflow for the safe handling of 13-Deacetyltaxachitriene A.

References

• 1. halyardhealth.com [halyardhealth.com]
• 2. ohsinsider.com [ohsinsider.com]
• 3. ipservices.care [ipservices.care]
• 4. ehs.washington.edu [ehs.washington.edu]
• 5. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 6. biocrick.com [biocrick.com]
• 7. glyconllc.com [glyconllc.com]
• 8. safety.pitt.edu [safety.pitt.edu]
• 9. hsrm.umn.edu [hsrm.umn.edu]